Tetrabutylammonium Thiocyanate

• CAS: 3674-54-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Purification of Tetrabutylammonium Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of tetrabutylammonium (B224687) thiocyanate (B1210189), a versatile quaternary ammonium (B1175870) salt widely utilized as a phase transfer catalyst in organic synthesis. The following sections detail the chemical properties, a robust synthesis protocol, and effective purification methods for obtaining high-purity tetrabutylammonium thiocyanate.

Compound Data

Tetrabutylammonium thiocyanate is a white to off-white crystalline solid. Its key properties are summarized in the table below for easy reference.

Property	Value
Molecular Formula	C₁₇H₃₆N₂S
Molecular Weight	300.55 g/mol
CAS Number	3674-54-2
Melting Point	119-124 °C
Appearance	White to off-white powder
Purity (Typical)	≥ 97% (by titration)
Solubility	Soluble in many organic solvents

Synthesis of Tetrabutylammonium Thiocyanate

The synthesis of tetrabutylammonium thiocyanate is typically achieved through a salt metathesis reaction between a tetrabutylammonium halide, such as tetrabutylammonium bromide, and an alkali metal thiocyanate, like potassium thiocyanate. The reaction proceeds by the precipitation of the insoluble inorganic salt, driving the equilibrium towards the formation of the desired product.

Experimental Protocol: Synthesis

This protocol is based on the reaction of tetrabutylammonium bromide with potassium thiocyanate in an acetone (B3395972) solvent system.

Materials:

• Tetrabutylammonium bromide (TBAB)

• Potassium thiocyanate (KSCN)

• Acetone (anhydrous)

• Diethyl ether (anhydrous)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating mantle

• Büchner funnel and flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tetrabutylammonium bromide (1 equivalent) and potassium thiocyanate (1.1 equivalents).

• Solvent Addition: Add anhydrous acetone to the flask in a quantity sufficient to dissolve the tetrabutylammonium bromide at reflux.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by the formation of a white precipitate (potassium bromide). Maintain reflux for 4-6 hours to ensure complete reaction.

• Isolation of Crude Product: After the reaction is complete, cool the mixture to room temperature. The insoluble potassium bromide will precipitate out.

• Filtration: Filter the reaction mixture through a Büchner funnel to remove the precipitated potassium bromide. Wash the filter cake with a small amount of cold, anhydrous acetone to recover any entrained product.

• Concentration: Combine the filtrate and the washings in a round-bottom flask and concentrate the solution using a rotary evaporator until the volume is reduced by approximately two-thirds.

• Precipitation: Slowly add anhydrous diethyl ether to the concentrated acetone solution with stirring until a white precipitate of tetrabutylammonium thiocyanate forms.

• Collection and Drying: Collect the precipitated product by vacuum filtration, wash with a small amount of cold diethyl ether, and dry under vacuum to yield the crude tetrabutylammonium thiocyanate.

Synthesis Workflow

Synthesis workflow for tetrabutylammonium thiocyanate.

Purification of Tetrabutylammonium Thiocyanate

The crude product obtained from the synthesis may contain unreacted starting materials or other impurities. Recrystallization is a highly effective method for purifying solid organic compounds.

Experimental Protocol: Purification by Recrystallization

Materials:

• Crude tetrabutylammonium thiocyanate

• Ethyl acetate (B1210297)

• Heptane (B126788) (or Hexane)

Equipment:

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and flask

Procedure:

• Dissolution: Place the crude tetrabutylammonium thiocyanate in an Erlenmeyer flask and add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or placing the flask in an ice bath can induce crystallization. For improved crystal formation and purity, a co-solvent system can be employed by slowly adding heptane or hexane (B92381) to the warm ethyl acetate solution until turbidity is observed, followed by slow cooling.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethyl acetate or an ethyl acetate/heptane mixture.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purification Workflow

Purification workflow for tetrabutylammonium thiocyanate.

Expected Yield and Purity

The synthesis and purification protocols described above are expected to yield tetrabutylammonium thiocyanate with the following characteristics:

Parameter	Expected Value
Yield	> 85%
Purity	> 98%
Appearance	White crystals

Concluding Remarks

This guide provides a detailed and practical approach to the synthesis and purification of high-purity tetrabutylammonium thiocyanate. The described methods are robust and can be readily implemented in a standard laboratory setting. Adherence to the protocols will enable researchers and professionals to reliably produce this important phase transfer catalyst for a variety of applications in organic synthesis and drug development.

Crystal structure of tetrabutylammonium thiocyanate

An In-depth Technical Guide to the Crystal Structure of Tetrabutylammonium (B224687) Thiocyanate (B1210189)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Tetrabutylammonium thiocyanate, a quaternary ammonium (B1175870) salt, finds applications as a phase-transfer catalyst, electrolyte in electrochemical studies, and as a reagent in the synthesis of other compounds, including metal-organic frameworks[1][2]. Its molecular structure, consisting of a bulky, non-polar tetrabutylammonium cation and a linear, pseudohalide thiocyanate anion, suggests interesting packing arrangements and intermolecular interactions in the solid state. Understanding the crystal structure is paramount for elucidating structure-property relationships and for rational design in its various applications.

While the crystal structures of several other tetrabutylammonium salts have been determined, providing insights into the conformational flexibility of the cation, the specific crystallographic data for the thiocyanate salt remains elusive in common databases. This guide aims to bridge this gap by providing a foundational understanding and practical protocols for its determination.

Synthesis and Purification of Tetrabutylammonium Thiocyanate

The synthesis of tetrabutylammonium thiocyanate is typically achieved through a salt metathesis reaction. A common procedure involves the reaction of tetrabutylammonium bromide or hydroxide (B78521) with a thiocyanate salt, such as potassium or sodium thiocyanate, in a suitable solvent.

Synthesis from Tetrabutylammonium Bromide

A solution of tetrabutylammonium bromide in a solvent like methanol (B129727) is treated with a stoichiometric amount of potassium thiocyanate. The less soluble potassium bromide precipitates out of the solution, driving the reaction to completion.

Synthesis from Tetrabutylammonium Hydroxide

Alternatively, an aqueous solution of tetrabutylammonium hydroxide can be neutralized with thiocyanic acid.

Purification and Crystallization

The crude product is typically purified by recrystallization. The choice of solvent is critical and is often determined empirically. A good solvent will dissolve the compound at an elevated temperature but show limited solubility at lower temperatures. Common solvents for recrystallization of quaternary ammonium salts include alcohols (e.g., ethanol, isopropanol), acetonitrile, and mixed solvent systems[3]. The process for preparing quaternary ammonium salts can involve heating the reaction mixture to between 80 and 120°C for 1 to 5 hours, followed by filtration and cooling to induce crystallization[4].

Experimental Protocols

Single Crystal Growth

Obtaining high-quality single crystals is the most critical and often the most challenging step in crystal structure determination. Several methods can be employed for the crystallization of tetrabutylammonium thiocyanate:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly over days or weeks.

• Slow Cooling: A saturated solution at an elevated temperature is slowly cooled to room temperature or below, leading to the formation of crystals.

• Vapor Diffusion: A concentrated solution of the compound in one solvent is placed in a sealed container with a larger reservoir of a second, more volatile solvent in which the compound is less soluble (the "anti-solvent"). The anti-solvent vapor slowly diffuses into the solution, reducing the solubility of the compound and inducing crystallization.

• Solvent Layering: A solution of the compound is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface of the two solvents.

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

Once suitable single crystals are obtained, they are mounted on a goniometer head and placed in the X-ray beam of a diffractometer[5]. The crystal is cooled, typically to 100 K, to minimize thermal vibrations of the atoms.

The diffractometer rotates the crystal through a series of angles while irradiating it with monochromatic X-rays. The diffracted X-rays are detected, and their intensities and positions are recorded. This process generates a diffraction pattern that is unique to the crystal's internal structure[5].

Structure Solution and Refinement

The collected diffraction data is then used to solve the crystal structure. This process involves determining the unit cell dimensions, the space group, and the positions of all atoms within the asymmetric unit. The initial atomic model is then refined against the experimental data to obtain a final, accurate crystal structure.

Expected Crystallographic Data and Discussion

While the specific crystal structure of tetrabutylammonium thiocyanate is not available, we can infer some expected characteristics from the known structures of other tetrabutylammonium salts. The bulky and flexible nature of the tetrabutylammonium cation allows for various conformations and packing arrangements.

Table 1: Crystallographic Data for Selected Tetrabutylammonium Salts

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Reference
Tetrabutylammonium Perchlorate[6][7]	Triclinic	P-1	14.2706(7)	20.6904(9)	39.970(2)	89.316(4)	88.638(4)	87.801(4)	[6][7]
Tetrabutylammonium Bromide-diiodotetrafluorobenzene[8]	Triclinic	P-1	13.1654(3)	15.0483(3)	16.2559(4)	66.668(1)	84.654(1)	80.842(1)	[8]

The data in Table 1 indicates that tetrabutylammonium salts often crystallize in low-symmetry space groups, such as the triclinic P-1. The butyl chains of the cation can adopt various conformations, leading to complex packing arrangements. In the case of tetrabutylammonium thiocyanate, the linear thiocyanate anion would likely occupy voids within the cation packing, with potential for weak C-H···N and C-H···S hydrogen bonding interactions influencing the overall structure.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the determination of the crystal structure of tetrabutylammonium thiocyanate.

Caption: Experimental workflow for determining the crystal structure.

Conclusion

This technical guide has outlined the necessary steps for the synthesis, purification, crystallization, and crystallographic analysis of tetrabutylammonium thiocyanate. While a published crystal structure is not currently available, the provided protocols and comparative data for related compounds offer a solid foundation for researchers to successfully determine its three-dimensional structure. The elucidation of the crystal structure of tetrabutylammonium thiocyanate will undoubtedly contribute to a deeper understanding of its properties and facilitate its application in various fields of chemical science and technology.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Tetrabutylammonium thiocyanate 98 3674-54-2 [sigmaaldrich.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. US7714163B2 - Process for preparing quaternary acid and ammonium salts - Google Patents [patents.google.com]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. research.monash.edu [research.monash.edu]
• 7. mdpi.com [mdpi.com]
• 8. Crystal structure of tetra­butyl­ammonium bromide–1,2-di­iodo-3,4,5,6-tetra­fluoro­benzene–di­chloro­methane (2/2/1) - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Tetrabutylammonium Thiocyanate in Organic Solvents

Disclaimer: As of December 2025, a comprehensive search of publicly available scientific literature and chemical databases did not yield a consolidated set of quantitative solubility data for tetrabutylammonium (B224687) thiocyanate (B1210189) across a wide range of organic solvents. This guide, therefore, provides a standardized framework for researchers, including a detailed experimental protocol for determining solubility and a structured template for data presentation, enabling the systematic generation and recording of this critical data.

Introduction

Tetrabutylammonium thiocyanate ((C₄H₉)₄N⁺SCN⁻) is a quaternary ammonium (B1175870) salt that serves as a versatile phase-transfer catalyst and electrolyte in various chemical applications, from organic synthesis to electrochemistry.[1] Its efficacy in these roles is profoundly influenced by its solubility in organic media. Understanding the solubility profile of this salt is critical for reaction optimization, solvent selection, process design, and the formulation of novel electrolyte systems.

This technical guide offers a detailed experimental protocol for the systematic determination of the solubility of tetrabutylammonium thiocyanate in organic solvents using the widely accepted isothermal saturation method. It also provides a standardized template for the comprehensive reporting of the acquired data.

Quantitative Solubility Data

Table 1: Template for Reporting Solubility of Tetrabutylammonium Thiocyanate

Solvent Name	Chemical Formula	Solvent Class	Temperature (°C)	Solubility (g / 100 g Solvent)	Solubility (mg / mL)	Solubility (mol / L)	Observations
e.g., Acetonitrile	CH₃CN	Polar Aprotic	25.0
e.g., Methanol	CH₃OH	Polar Protic	25.0
e.g., Dichloromethane	CH₂Cl₂	Polar Aprotic	25.0
e.g., Toluene	C₇H₈	Nonpolar	25.0
e.g., Tetrahydrofuran	C₄H₈O	Polar Aprotic	25.0
e.g., Acetone	C₃H₆O	Polar Aprotic	25.0
e.g., Ethyl Acetate	C₄H₈O₂	Polar Aprotic	25.0
e.g., N,N-Dimethylformamide	C₃H₇NO	Polar Aprotic	25.0

Experimental Protocol: Isothermal Saturation Method

The following protocol details the isothermal saturation (or "shake-flask") method for determining the equilibrium solubility of tetrabutylammonium thiocyanate.

Principle

An excess amount of the solid solute (tetrabutylammonium thiocyanate) is agitated in a specific solvent at a constant temperature for a sufficient duration to achieve phase equilibrium. Once equilibrium is reached, the saturated solution is carefully separated from the undissolved solid, and the concentration of the solute in the liquid phase is quantified using a suitable analytical technique.

Materials and Apparatus

• Solute: Tetrabutylammonium thiocyanate (purity ≥ 98%)

• Solvents: High-purity (e.g., HPLC grade) organic solvents of interest.

• Apparatus:

  • Analytical balance (± 0.1 mg accuracy)

  • Constant temperature orbital shaker or water bath.

  • Thermostatically controlled oven or incubator.

  • Glass vials with PTFE-lined screw caps (B75204) (e.g., 4-20 mL).

  • Volumetric flasks and pipettes (Class A).

  • Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon, validated for solvent compatibility and non-leaching).

  • Centrifuge (optional, for phase separation).

  • Quantification Instrument:

    • For gravimetric analysis: Evaporating dishes, oven, desiccator.

    • For chromatographic analysis: HPLC-UV, UPLC-MS, or GC-MS system with a validated method.

Procedure

Step 1: Preparation of Saturated Solutions

• Add an excess amount of solid tetrabutylammonium thiocyanate to a pre-weighed glass vial. The excess should be sufficient to ensure a solid phase remains at equilibrium (e.g., 100-200 mg more than the anticipated dissolved amount).

• Record the exact mass of the solute added.

• Add a known volume or mass of the desired organic solvent to the vial.

• Securely cap the vial to prevent solvent evaporation.

• Prepare at least three replicate samples for each solvent and temperature combination.

Step 2: Equilibration

• Place the vials in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C, 37 °C).

• Agitate the vials at a constant rate that ensures thorough mixing and suspension of the solid particles.

• Allow the samples to equilibrate for a sufficient period. An equilibration time of 24 to 48 hours is typical, but the ideal time should be determined by preliminary experiments (i.e., measuring the concentration at various time points until it reaches a plateau).

Step 3: Phase Separation

• After equilibration, cease agitation and allow the vials to stand undisturbed at the set temperature for at least 2-4 hours to let the excess solid settle.

• Carefully withdraw a clear aliquot of the supernatant using a syringe.

• Immediately filter the aliquot through a pre-conditioned syringe filter into a clean, pre-weighed volumetric flask or vial. This step is critical to remove any undissolved micro-particles.

  • Alternative: The sample can be centrifuged at the set temperature, and the supernatant can be carefully sampled.

Step 4: Quantification of Dissolved Solute

Method A: Gravimetric Analysis

• Accurately weigh a clean, dry evaporating dish.

• Transfer a known mass or volume of the clear, filtered saturated solution into the dish.

• Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood at a temperature well below the boiling point of the solvent and the decomposition temperature of the solute.

• Once the solvent is removed, dry the dish containing the solid residue in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant mass is achieved.

• Cool the dish in a desiccator and weigh it. The difference between the final and initial mass of the dish gives the mass of the dissolved tetrabutylammonium thiocyanate.

Method B: Chromatographic Analysis

• Accurately dilute the filtered saturated solution with a known volume of a suitable solvent to bring the concentration into the linear range of a pre-validated analytical method (e.g., HPLC-UV).

• Prepare a calibration curve using standard solutions of tetrabutylammonium thiocyanate of known concentrations.

• Analyze the diluted sample and determine its concentration by referencing the calibration curve.

Data Analysis and Calculation

• For Gravimetric Analysis:

  • Solubility (g / 100 g solvent) = (Mass of residue / Mass of solvent used) × 100

• For Chromatographic Analysis:

  • Concentration in aliquot (mg/mL) = Measured concentration × Dilution factor

  • Solubility (mg / mL) = Concentration in aliquot

  • To convert to other units, use the density of the solvent and the molecular weight of tetrabutylammonium thiocyanate (300.55 g/mol ).[2]

Visualizations

The following diagrams illustrate the experimental workflow and the key factors influencing the solubility of tetrabutylammonium thiocyanate.

Caption: A flowchart of the isothermal saturation method for solubility determination.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. saltise.ca [saltise.ca]

Thermal Decomposition of Tetrabutylammonium Thiocyanate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium (B224687) thiocyanate (B1210189) [(C₄H₉)₄N][SCN] is a quaternary ammonium (B1175870) salt utilized in various chemical applications, including as a phase-transfer catalyst and in the synthesis of organic thiocyanates. A thorough understanding of its thermal stability is paramount for its safe handling, storage, and application in thermally sensitive processes. This technical guide provides a comprehensive analysis of the thermal decomposition of tetrabutylammonium thiocyanate, drawing upon available data for the compound and its structural analogs.

Physicochemical Properties

A summary of the key physical and chemical properties of tetrabutylammonium thiocyanate is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₇H₃₆N₂S	[1][2]
Molecular Weight	300.55 g/mol	[1][2]
Appearance	White to off-white crystalline solid	[2]
Melting Point	120-123 °C	[1]

Thermal Stability and Decomposition

Generally, the thermal stability of tetrabutylammonium salts is influenced by the nature of the anion. For instance, studies on various tetrabutylammonium salts have shown a range of decomposition temperatures. While specific data for the thiocyanate salt is absent, it is crucial to experimentally determine its thermal decomposition profile to ensure safe operating limits.

Proposed Experimental Protocol for Thermal Analysis

To elucidate the thermal decomposition profile of tetrabutylammonium thiocyanate, a standard methodology involving thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) is recommended. The following is a proposed experimental protocol based on common practices for analyzing similar compounds.

Objective: To determine the onset of decomposition and the thermal decomposition profile of tetrabutylammonium thiocyanate.

Instrumentation:

• Thermogravimetric Analyzer (TGA) coupled with a mass spectrometer (MS) or Fourier-transform infrared spectrometer (FTIR) for evolved gas analysis.

• Differential Scanning Calorimeter (DSC).

Experimental Conditions:

Parameter	TGA	DSC
Sample Mass	5-10 mg	2-5 mg
Sample Pan	Platinum or Alumina	Aluminum (hermetically sealed)
Atmosphere	Inert (e.g., Nitrogen or Argon)	Inert (e.g., Nitrogen or Argon)
Flow Rate	50-100 mL/min	20-50 mL/min
Heating Rate	10 °C/min	10 °C/min
Temperature Range	Ambient to 600 °C	Ambient to 400 °C

Procedure:

• Sample Preparation: Accurately weigh the specified amount of tetrabutylammonium thiocyanate into the appropriate sample pan.

• Instrument Setup: Place the sample pan in the instrument and purge with the inert gas for a sufficient time to ensure an inert atmosphere.

• Thermal Program: Heat the sample according to the specified temperature program.

• Data Analysis:

  • TGA: Determine the onset of mass loss and the temperatures corresponding to maximum rates of decomposition from the TGA and derivative thermogravimetric (DTG) curves. Analyze the evolved gases using MS or FTIR to identify the decomposition products.

  • DSC: Identify endothermic and exothermic events, such as melting and decomposition, from the DSC thermogram.

The following diagram illustrates the proposed experimental workflow.

References

• 1. 四丁基硫氰酸铵 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

In-Depth Technical Guide to FT-IR Spectrum Analysis of Tetrabutylammonium Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) ((C₄H₉)₄N⁺SCN⁻) is a quaternary ammonium (B1175870) salt that finds applications in various chemical syntheses and as a component in ionic liquids. Its molecular structure, comprising a bulky, non-polar tetrabutylammonium cation and a linear, polyatomic thiocyanate anion, gives rise to a characteristic infrared spectrum. Fourier-Transform Infrared (FT-IR) spectroscopy is a powerful, non-destructive analytical technique used to identify functional groups and elucidate the molecular structure of compounds by measuring the absorption of infrared radiation. This guide provides a comprehensive overview of the FT-IR spectrum of tetrabutylammonium thiocyanate, including detailed peak assignments, experimental protocols for spectral acquisition, and a discussion of the vibrational modes of its constituent ions.

Molecular Structure and Vibrational Modes

The FT-IR spectrum of tetrabutylammonium thiocyanate is a composite of the vibrational modes of the tetrabutylammonium cation ([N(C₄H₉)₄]⁺) and the thiocyanate anion (SCN⁻).

Tetrabutylammonium Cation

The tetrabutylammonium cation is characterized by the vibrations of its butyl chains. The most prominent bands arise from the stretching and bending of C-H bonds in the methyl (CH₃) and methylene (B1212753) (CH₂) groups. The C-N stretching vibrations also contribute to the spectrum.

Thiocyanate Anion

The thiocyanate anion is a linear triatomic species with three fundamental vibrational modes:

• ν(C≡N): The carbon-nitrogen triple bond stretching vibration, which is a very strong and sharp absorption band.

• ν(C-S): The carbon-sulfur single bond stretching vibration, which is typically of weak to medium intensity.

• δ(SCN): The doubly degenerate bending vibration of the S-C-N angle, which appears as a sharp band of medium intensity.

The position of the ν(C≡N) band is particularly sensitive to the local environment of the anion. In non-coordinating environments, such as in the presence of the bulky tetrabutylammonium cation, the thiocyanate anion is considered "free," and its C≡N stretching frequency is observed around 2057 cm⁻¹[1].

Experimental Protocols

Accurate and reproducible FT-IR spectra are contingent on proper sample preparation and instrument operation. The following protocols outline standard procedures for the analysis of solid tetrabutylammonium thiocyanate.

Sample Preparation: KBr Pellet Method

This method is suitable for transmission FT-IR spectroscopy.

• Grinding: Thoroughly grind a small amount (1-2 mg) of tetrabutylammonium thiocyanate with approximately 200-300 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar. The mixture should have a fine, consistent particle size to minimize scattering of the infrared radiation.

• Pellet Formation: Transfer the ground mixture to a pellet press.

• Pressing: Apply pressure using a hydraulic press to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer for analysis.

Sample Preparation: Attenuated Total Reflectance (ATR)

ATR-FTIR is a convenient technique that requires minimal sample preparation.

• Background Spectrum: Record a background spectrum of the clean ATR crystal.

• Sample Application: Place a small amount of solid tetrabutylammonium thiocyanate onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Apply uniform pressure to the sample using the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the FT-IR spectrum of the sample.

• Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and a soft tissue after analysis.

Instrumental Parameters

For both methods, typical instrumental parameters are:

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 16-32 (signal-averaged to improve signal-to-noise ratio)

Data Presentation: FT-IR Peak Assignments

The following table summarizes the characteristic infrared absorption bands for tetrabutylammonium thiocyanate.

Wavenumber (cm⁻¹)	Vibrational Mode	Assignment	Intensity
~2960	νₐₛ(CH₃)	Asymmetric C-H stretching in methyl groups	Strong
~2935	νₐₛ(CH₂)	Asymmetric C-H stretching in methylene groups	Strong
~2874	νₛ(CH₃)	Symmetric C-H stretching in methyl groups	Strong
~2860	νₛ(CH₂)	Symmetric C-H stretching in methylene groups	Strong
~2057	ν(C≡N)	C≡N stretching of the thiocyanate anion	Very Strong, Sharp
~1487	δₐₛ(CH₃), δ(CH₂)	Asymmetric bending of CH₃ and scissoring of CH₂	Medium
~1380	δₛ(CH₃)	Symmetric bending of CH₃ (umbrella mode)	Medium
~1228	C-N stretching
~1118	C-C stretching
~897	C-H bending
~740	ν(C-S)	C-S stretching of the thiocyanate anion	Weak-Medium
~470	δ(SCN)	S-C-N bending of the thiocyanate anion	Medium, Sharp

Note: The peak positions for the tetrabutylammonium cation are based on typical values for alkylammonium salts and may show slight variations.

Logical Workflow for FT-IR Analysis

The following diagram illustrates the logical workflow for the FT-IR spectral analysis of a solid sample like tetrabutylammonium thiocyanate.

References

• 1. scispace.com [scispace.com]

Physical and chemical properties of tetrabutylammonium thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of tetrabutylammonium (B224687) thiocyanate (B1210189), a versatile quaternary ammonium (B1175870) salt. The information is curated to be a valuable resource for professionals in research, chemical synthesis, and drug development, with a focus on quantitative data, experimental methodologies, and an exploration of its applications.

Core Physical and Chemical Properties

Tetrabutylammonium thiocyanate, with the chemical formula C₁₇H₃₆N₂S, is a white to off-white crystalline powder.[1] It is a salt consisting of a tetrabutylammonium cation and a thiocyanate anion. Its utility in various chemical processes stems from its solubility in organic solvents and its role as a phase-transfer catalyst.[1][2]

Physical Properties

A summary of the key physical properties of tetrabutylammonium thiocyanate is presented in the table below.

Property	Value	References
Molecular Formula	C₁₇H₃₆N₂S	[1]
Molecular Weight	300.55 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	119 - 124 °C	[1]
Solubility	Soluble in organic solvents such as methanol, ethanol, and acetone (B3395972). Specific quantitative data is not readily available in the reviewed literature.	[1]
Thermal Stability	Tetraalkylammonium salts are generally reported to have decomposition temperatures exceeding 300 °C. Specific thermal decomposition data for tetrabutylammonium thiocyanate, including decomposition products and precise onset temperature, is not extensively detailed in the available literature.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of tetrabutylammonium thiocyanate.

Spectroscopy	Key Data and Interpretation
¹H NMR	The ¹H NMR spectrum in CDCl₃ shows characteristic signals for the butyl groups of the tetrabutylammonium cation.
¹³C NMR	The ¹³C NMR spectrum provides signals corresponding to the carbon atoms of the tetrabutylammonium cation and the thiocyanate anion.
Infrared (IR)	The IR spectrum exhibits a strong, characteristic absorption band for the C≡N stretch of the thiocyanate anion, typically observed in the range of 2050-2070 cm⁻¹.

Synthesis and Reactions

Synthesis of Tetrabutylammonium Thiocyanate

Tetrabutylammonium thiocyanate is typically synthesized via a salt metathesis reaction. A common method involves the reaction of tetrabutylammonium bromide with potassium thiocyanate in a suitable solvent.

Experimental Protocol: Representative Synthesis

• Materials: Tetrabutylammonium bromide, potassium thiocyanate, acetone.

• Procedure:

  • Dissolve equimolar amounts of tetrabutylammonium bromide and potassium thiocyanate in a minimal amount of hot acetone.

  • Stir the mixture at room temperature. Potassium bromide, being less soluble in acetone, will precipitate out of the solution.

  • Filter the mixture to remove the precipitated potassium bromide.

  • Evaporate the acetone from the filtrate under reduced pressure to obtain crude tetrabutylammonium thiocyanate.

  • Recrystallize the crude product from a suitable solvent system, such as ethyl acetate/hexane, to yield purified tetrabutylammonium thiocyanate.

• Note: The progress of the reaction and the purity of the product can be monitored by thin-layer chromatography (TLC) and melting point determination.

Chemical Reactivity and Applications

Tetrabutylammonium thiocyanate is a valuable reagent in organic synthesis, primarily utilized as a source of the thiocyanate nucleophile and as a phase-transfer catalyst.

Phase-Transfer Catalysis:

As a phase-transfer catalyst, it facilitates the transfer of the thiocyanate anion from an aqueous phase to an organic phase, where it can react with an organic substrate.[1][2] This is particularly useful in nucleophilic substitution reactions where the reactants have low mutual solubility.

Experimental Protocol: Representative Nucleophilic Substitution using Phase-Transfer Catalysis

This protocol describes the conversion of an alkyl halide to an alkyl thiocyanate.

• Materials: Alkyl halide (e.g., 1-bromooctane), sodium thiocyanate, water, an organic solvent (e.g., toluene), and a catalytic amount of tetrabutylammonium thiocyanate.

• Procedure:

  • Prepare a biphasic system by dissolving the alkyl halide in the organic solvent and sodium thiocyanate in water.

  • Add a catalytic amount (e.g., 1-5 mol%) of tetrabutylammonium thiocyanate to the mixture.

  • Stir the mixture vigorously at an elevated temperature (e.g., 70-100 °C). The progress of the reaction can be monitored by TLC or gas chromatography (GC).

  • Upon completion, cool the reaction mixture to room temperature and separate the organic and aqueous layers.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude alkyl thiocyanate.

  • Purify the product by distillation or column chromatography if necessary.

Role in Biological Systems and Drug Development

Biological Activity and Signaling Pathways

Extensive searches of scientific literature do not indicate that tetrabutylammonium thiocyanate is directly involved in any known biological signaling pathways. As a synthetic quaternary ammonium salt, its primary applications are in chemical synthesis rather than as a biologically active molecule in signaling cascades.

The biological effects of tetrabutylammonium salts are generally associated with their properties as detergents and their ability to interact with cell membranes, which can lead to cytotoxicity at sufficient concentrations. The tetrabutylammonium cation has been studied for its effects on ion channels.

Applications in Drug Development

In the context of drug development, tetrabutylammonium thiocyanate's main utility lies in its application as a reagent and catalyst in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). The thiocyanate group is a versatile functional group that can be a precursor to various sulfur-containing heterocycles, which are common scaffolds in medicinal chemistry.[3]

Furthermore, its properties as a phase-transfer catalyst can be advantageous in the scale-up of synthetic routes in pharmaceutical manufacturing, potentially leading to milder reaction conditions, improved yields, and reduced use of hazardous solvents.[4] It can also be used as a solubilizing agent in drug formulations to improve the bioavailability of poorly soluble drugs.[2]

Safety and Handling

Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a summary of the key properties and applications of tetrabutylammonium thiocyanate. Researchers and professionals are encouraged to consult the primary literature for more detailed information specific to their applications.

References

• 1. Tetrabutylammonium Thiocyanate | C17H36N2S | CID 3014224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. mdpi.com [mdpi.com]
• 4. sacheminc.com [sacheminc.com]

An In-depth Technical Guide to Tetrabutylammonium Thiocyanate (CAS: 3674-54-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) is a quaternary ammonium (B1175870) salt with the chemical formula [(CH₃CH₂CH₂CH₂)₄N]SCN. It is a versatile and widely utilized reagent in various fields of chemistry, particularly in organic synthesis and electrochemistry. Its utility stems from its role as a phase-transfer catalyst, a source of the thiocyanate anion, and as a supporting electrolyte. This guide provides a comprehensive overview of the physicochemical properties, safety and handling, and key applications of Tetrabutylammonium thiocyanate, complete with detailed experimental protocols.

Physicochemical Properties

Tetrabutylammonium thiocyanate is a white to off-white or light yellow crystalline solid at room temperature.[1][2] It is a stable compound under normal storage conditions.[3] Key physicochemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	3674-54-2	[4]
Molecular Formula	C₁₇H₃₆N₂S	[2]
Molecular Weight	300.55 g/mol	[5]
Appearance	White to off-white or light yellow crystalline solid	[1][2]
Melting Point	120-123 °C	[3][5][6]
Boiling Point	Not available	[1]
Density	Not available	[1]
Solubility	Soluble in methanol, ethanol, ether, and acetonitrile.	[3][7]
Flash Point	Not applicable	[5]

Spectroscopic Data

Infrared (IR) Spectroscopy

The infrared spectrum of Tetrabutylammonium thiocyanate exhibits characteristic absorption bands corresponding to its functional groups. The most prominent peak is the strong, sharp absorption band around 2050-2076 cm⁻¹, which is characteristic of the C≡N stretching vibration of the thiocyanate anion (-SCN).[8] The C-S stretching vibration typically appears in the region of 755 cm⁻¹.[9] The spectrum also displays multiple bands in the C-H stretching region (approximately 2800-3000 cm⁻¹) and C-H bending region (around 1470 cm⁻¹), which are characteristic of the butyl groups of the tetrabutylammonium cation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of Tetrabutylammonium thiocyanate in a suitable deuterated solvent (e.g., CDCl₃) shows signals corresponding to the protons of the four butyl chains of the tetrabutylammonium cation. The signals typically appear as a triplet at approximately 0.9-1.0 ppm (CH₃), a multiplet around 1.3-1.5 ppm (CH₂), another multiplet around 1.6-1.8 ppm (CH₂), and a triplet near 3.2-3.4 ppm (N-CH₂). The relative integration of these peaks will correspond to the number of protons in each environment.

Safety and Handling

Tetrabutylammonium thiocyanate is harmful if swallowed, in contact with skin, or if inhaled.[4] It is advisable to handle this compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5] Contact with acids liberates very toxic gas.[3]

Hazard Statements:

• H302: Harmful if swallowed[4]

• H312: Harmful in contact with skin[4]

• H332: Harmful if inhaled[4]

Precautionary Statements:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

• P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Applications and Experimental Protocols

Tetrabutylammonium thiocyanate serves as a valuable reagent in several chemical applications.

Phase-Transfer Catalysis in Organic Synthesis

As a phase-transfer catalyst, Tetrabutylammonium thiocyanate facilitates the reaction between reactants that are in different, immiscible phases (e.g., an aqueous phase and an organic phase).[2] The tetrabutylammonium cation is lipophilic and can transport the thiocyanate anion from the aqueous phase into the organic phase, where it can react with an organic substrate.

This protocol describes a general procedure for the synthesis of alkyl thiocyanates from alkyl halides using Tetrabutylammonium thiocyanate as a phase-transfer catalyst.[10][11]

References

• 1. Tetrabutylammonium thiocyanate - Safety Data Sheet [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. chembk.com [chembk.com]
• 4. Tetrabutylammonium Thiocyanate | C17H36N2S | CID 3014224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. テトラブチルアンモニウムチオシアナート 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 四丁基硫氰酸铵 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. jocpr.com [jocpr.com]
• 9. Ammonium thiocyanate | CHNS . H3N | CID 15666 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. A facile and convenient method for synthesis of alkyl thiocyanates under homogeneous phase transfer catalyst conditions [ccspublishing.org.cn]

Molecular weight and formula of tetrabutylammonium thiocyanate

An In-depth Technical Guide to Tetrabutylammonium (B224687) Thiocyanate (B1210189) for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of tetrabutylammonium thiocyanate, a versatile quaternary ammonium (B1175870) salt. It is intended for researchers, scientists, and professionals in drug development who are interested in the properties, applications, and experimental methodologies involving this compound.

Core Properties of Tetrabutylammonium Thiocyanate

Tetrabutylammonium thiocyanate, with the chemical formula C₁₇H₃₆N₂S, is a white to off-white crystalline powder.[1][2] It is known for its role as a phase-transfer catalyst and its applications in various fields of chemistry.[1][3]

Property	Value	Source
Molecular Formula	C₁₇H₃₆N₂S	[1][2][4][5][6]
Molecular Weight	300.55 g/mol	[1][2][4][6][7]
CAS Number	3674-54-2	[1][2][4][7]
Melting Point	119 - 124 °C	[1][2][4][7]
Appearance	White to off-white powder/light yellow crystalline	[1][2]
Purity	≥ 97%	[1]

Key Applications in Research and Development

Tetrabutylammonium thiocyanate is utilized in a range of applications due to its unique chemical properties:

• Organic Synthesis : It serves as an effective phase-transfer catalyst, facilitating reactions between reactants in immiscible phases, which is particularly useful in the synthesis of complex organic molecules.[1][3]

• Electrochemistry : The compound is used in the development of ionic liquids and electrolytes for batteries and fuel cells, where it can enhance conductivity.[1][3]

• Analytical Chemistry : It is employed as an ion-pairing reagent in chromatography for the separation and detection of ions.[1]

• Pharmaceutical Applications : In drug formulation, it can act as a solubilizing agent, potentially improving the bioavailability of poorly soluble drugs.[1]

• Material Science : It is explored in the development of advanced materials like polymers and nanocomposites.[3]

Experimental Protocols

Ion-Pair Chromatography for Anion Separation

This protocol details the use of tetrabutylammonium thiocyanate as an ion-pairing agent for the separation of anions, such as thiocyanate itself, using High-Performance Liquid Chromatography (HPLC).

Materials and Reagents:

• Tetrabutylammonium hydroxide (B78521) (30% w/w in water)

• Orthophosphoric acid (H₃PO₄)

• HPLC-grade acetonitrile (B52724)

• Doubly distilled water

• Potassium thiocyanate (KSCN) for standard solutions

• 0.45 µm nylon membrane filter

Equipment:

• HPLC system with a UV detector

• Ascentis C18 column (25 cm × 4.6 mm, 5 µm particle size)

• Ultrasonicator for degassing

Procedure:

• Mobile Phase Preparation :

  • Prepare an aqueous solution of 2 mmol/L tetrabutylammonium (TBA)-phosphate. This is achieved by taking the appropriate amount of TBA hydroxide and adjusting the pH to 6.5 with phosphoric acid.

  • The final mobile phase is a mixture of this TBA-phosphate buffer and acetonitrile in a 60:40 (v/v) ratio.

  • Filter the mobile phase through a 0.45 µm nylon membrane filter and degas using an ultrasonicator before use.

• Chromatographic Conditions :

  • Column : Ascentis C18 (25 cm × 4.6 mm, 5 µm)

  • Mobile Phase : 2 mmol/L TBA-phosphate (pH 6.5) in 40% (v/v) acetonitrile

  • Flow Rate : 0.5 mL/min

  • Detection : UV absorption at 210 nm

  • Temperature : Ambient

• Sample Preparation and Analysis :

  • Prepare stock solutions of thiocyanate (e.g., from KSCN) in doubly distilled water.

  • Create working standards by diluting the stock solution to the desired concentration range (e.g., 5x10⁻⁶ to 5x10⁻⁴ mol/L).

  • For biological samples like saliva, centrifuge the sample to remove particulates and dilute as necessary.

  • Inject the prepared sample into the HPLC system.

• Data Analysis :

  • Identify and quantify the thiocyanate peak based on its retention time and peak area compared to the calibration curve generated from the standards. Under these conditions, various anions can be effectively separated.

Visualized Workflows and Mechanisms

The following diagrams illustrate key processes involving tetrabutylammonium thiocyanate.

Caption: Mechanism of Phase-Transfer Catalysis.

Caption: Ion-Pair Chromatography Workflow.

References

• 1. epublications.vu.lt [epublications.vu.lt]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Isothiocyanate synthesis by substitution [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

The Hygroscopic Nature of Tetrabutylammonium Thiocyanate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) is a quaternary ammonium (B1175870) salt utilized as a phase-transfer catalyst and electrolyte in various chemical and electrochemical applications. Like many quaternary ammonium compounds, its affinity for atmospheric moisture is a critical parameter influencing its stability, handling, storage, and performance. This technical guide provides an in-depth examination of the hygroscopic nature of tetrabutylammonium thiocyanate. While specific quantitative hygroscopicity data is not extensively documented in publicly available literature, this guide consolidates known physicochemical properties and presents a detailed, standard experimental protocol for its determination using Dynamic Vapor Sorption (DVS). This information is essential for ensuring the material's integrity and achieving reproducible results in research and development settings.

Introduction

Tetrabutylammonium thiocyanate, with the chemical formula (CH₃CH₂CH₂CH₂)₄N(SCN), is a versatile salt employed in organic synthesis and electrochemistry.[1][2] The large, nonpolar tetrabutylammonium cation imparts solubility in organic solvents, while the thiocyanate anion can act as a nucleophile or ligand. A key, yet often overlooked, characteristic of many quaternary ammonium salts is their hygroscopicity—the tendency to absorb moisture from the surrounding atmosphere.[3] This property can significantly impact the material's physical state, chemical stability, and effective concentration, making a thorough understanding imperative for scientific applications. Safety data sheets consistently advise storing the compound in a cool, dry, well-ventilated area and protecting it from moisture, which qualitatively indicates its hygroscopic tendencies.[4][5]

Physicochemical Properties

A summary of the known physical and chemical properties of tetrabutylammonium thiocyanate is presented below. Accurate characterization is fundamental for its application and for understanding its interaction with atmospheric moisture.

Property	Value	Source(s)
Chemical Formula	C₁₇H₃₆N₂S	[1][6][7]
Molecular Weight	300.55 g/mol	[1][3][7][8]
Appearance	White to off-white or light yellow crystalline powder	[1][6][7]
Melting Point	119 - 124 °C (lit.)	[1][6][8][9]
CAS Number	3674-54-2	[1][6][7][9]
Purity	≥97% to ≥98.0%	[1][7][9]
Hygroscopicity	Qualitatively known to be hygroscopic. Quantitative data not readily available.	[3][4][5]

Determining Hygroscopicity: Experimental Protocol

The gold-standard method for quantifying the hygroscopic nature of a solid material is Dynamic Vapor Sorption (DVS) .[10][11][12] DVS is a gravimetric technique that measures the change in mass of a sample as it is exposed to a controlled environment of varying relative humidity (%RH) at a constant temperature.[10][13] The output, a moisture sorption isotherm, provides precise data on the extent and rate of water uptake and loss.

Objective:

To quantitatively determine the hygroscopic profile of tetrabutylammonium thiocyanate by generating a sorption-desorption isotherm.

Apparatus:

• Dynamic Vapor Sorption (DVS) Analyzer with a high-precision microbalance.

• Nitrogen gas (high purity) for use as the carrier gas.

• Sample pan (typically mesh or solid, depending on the instrument).

• Micro-spatula for sample handling.

Methodology:

• Sample Preparation:

  • Accurately weigh approximately 5-15 mg of tetrabutylammonium thiocyanate powder into a pre-tared DVS sample pan.

  • Record the initial sample mass.

• Drying/Initial Equilibration:

  • Place the sample pan into the DVS instrument.

  • Initiate the experiment by first drying the sample in situ. This is typically achieved by exposing the sample to a 0% RH stream of dry nitrogen gas at a constant temperature (e.g., 25 °C) until the sample mass stabilizes. Mass stabilization is defined by a change in mass over time ( dm/dt ) of less than a specified value (e.g., 0.002% min⁻¹) over a period (e.g., 10 minutes). This stable mass is considered the "dry mass" and is used as the baseline for all subsequent calculations.

• Sorption Phase:

  • Begin the sorption cycle by incrementally increasing the relative humidity in a stepwise fashion. A typical sequence would be: 0% → 10%, 20%, 30%, 40%, 50%, 60%, 70%, 80%, and 90% RH.

  • At each %RH step, the instrument will hold the humidity constant until the sample mass reaches equilibrium (as defined by the dm/dt criterion). The instrument continuously records the sample mass.[11]

• Desorption Phase:

  • Following equilibration at the highest %RH (e.g., 90%), initiate the desorption cycle.

  • Stepwise decrease the relative humidity using the same increments in reverse: 90% → 80%, 70%, 60%, 50%, 40%, 30%, 20%, 10%, and finally back to 0% RH.

  • Allow the sample mass to equilibrate at each step, as in the sorption phase.

• Data Analysis:

  • The primary output is a plot of the change in mass (%) versus the target relative humidity (%). The change in mass is calculated as: % Change in Mass = [(Mass at RHᵢ - Dry Mass) / Dry Mass] * 100

  • The resulting plot, containing both the sorption and desorption curves, is the moisture sorption isotherm.[11]

  • Key information derived from the isotherm includes:

    • The total moisture uptake at a given %RH.

    • The presence of hysteresis (a difference between the sorption and desorption curves), which can indicate changes in the material's structure or porosity.[11]

    • The deliquescence point, if the material absorbs enough moisture to dissolve, which would be observed as a sharp, significant increase in mass.

Visualization of Experimental Workflow

The following diagrams illustrate the logical flow of the Dynamic Vapor Sorption (DVS) experiment and the decision-making process based on the hygroscopicity classification.

Caption: Workflow for Dynamic Vapor Sorption (DVS) analysis.

Caption: Classification based on European Pharmacopoeia standards.

Implications for Handling and Storage

Given that quaternary ammonium compounds are generally hygroscopic, strict handling and storage protocols are necessary for tetrabutylammonium thiocyanate to ensure its quality and experimental reproducibility.

• Storage: Containers should be kept tightly closed and stored in a dry, well-ventilated area, preferably in a desiccator with a suitable drying agent (e.g., silica (B1680970) gel, phosphorus pentoxide).[5]

• Handling: Weighing and handling of the compound should be performed as quickly as possible, ideally in a low-humidity environment such as a glove box or a room with controlled humidity. Momentary contact with ambient air can cause the material to pick up enough water to affect sensitive applications.[3]

• Impact on Applications: In chemical reactions, unaccounted-for water can alter reaction kinetics, solvate reactants, or participate in side reactions. In electrochemistry, absorbed moisture can affect the conductivity and electrochemical window of the electrolyte. Therefore, for applications requiring anhydrous conditions, the material should be rigorously dried under vacuum before use.[3]

Conclusion

Tetrabutylammonium thiocyanate is a valuable chemical reagent whose performance is intrinsically linked to its physical properties. While quantitative data on its water sorption behavior is sparse, its classification as a quaternary ammonium salt strongly implies a hygroscopic nature. This guide outlines the industry-standard methodology, Dynamic Vapor Sorption, for definitively quantifying this property. For professionals in research and drug development, understanding and controlling the moisture content of this and similar reagents is a critical step toward ensuring the accuracy, reliability, and success of their scientific work.

References

• 1. mdpi.com [mdpi.com]
• 2. Tetrabutylammonium thiocyanate - HY-W111461 Hycultec GmbH [hycultec.de]
• 3. US4269665A - Drying quaternary ammonium compounds - Google Patents [patents.google.com]
• 4. Hygroscopic growth of self-assembled layered surfactant molecules at the interface between air and organic salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ACP - Hygroscopic and phase separation properties of ammonium sulfate/organics/water ternary solutions [acp.copernicus.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Partial phase behavior and micellar properties of tetrabutylammonium salts of fatty acids: unusual solubility in water and formation of unexpectedly small micelles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mt.com [mt.com]
• 11. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 12. DVS Systems | Dynamic Vapor Sorption | proUmid [proumid.com]
• 13. particletechlabs.com [particletechlabs.com]

Protocols & Analytical Methods

Application Notes and Protocols for Phase Transfer Catalysis using Tetrabutylammonium Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the mechanism and use of tetrabutylammonium (B224687) thiocyanate (B1210189) as a phase transfer catalyst in organic synthesis.

Introduction to Phase Transfer Catalysis

Phase Transfer Catalysis (PTC) is a powerful synthetic methodology that facilitates reactions between reactants located in different immiscible phases, typically a solid or aqueous phase and an organic phase. The catalyst, a phase transfer agent, transports a reactant from one phase to the other, enabling the reaction to proceed. Tetrabutylammonium thiocyanate ((C₄H₉)₄N⁺SCN⁻) is a quaternary ammonium (B1175870) salt that serves as an effective phase transfer catalyst, particularly for nucleophilic substitution reactions involving the thiocyanate anion.

The general mechanism, often referred to as the Starks' extraction mechanism, involves the quaternary ammonium cation forming an ion pair with the anion from the aqueous or solid phase. This lipophilic ion pair is soluble in the organic phase, where it can react with the organic substrate.

Mechanism of Action: Tetrabutylammonium Thiocyanate

Tetrabutylammonium thiocyanate facilitates the transfer of the thiocyanate anion (SCN⁻) from an aqueous or solid phase into an organic phase. The bulky and lipophilic tetrabutylammonium cation ((C₄H₉)₄N⁺) encapsulates the thiocyanate anion, forming a soluble ion pair in the organic solvent. This "naked" thiocyanate anion in the organic phase is highly reactive and can readily participate in nucleophilic substitution reactions.

The catalytic cycle can be summarized as follows:

• Anion Exchange: The tetrabutylammonium cation (Q⁺) in the organic phase exchanges its counter-ion with the thiocyanate anion (SCN⁻) at the interface of the two phases.

• Transfer to Organic Phase: The newly formed ion pair, [Q⁺SCN⁻], diffuses from the interface into the bulk of the organic phase.

• Nucleophilic Reaction: The highly reactive, poorly solvated thiocyanate anion attacks the organic substrate (R-X), leading to the formation of the desired organic thiocyanate (R-SCN) and displacing the leaving group (X⁻).

• Catalyst Regeneration: The tetrabutylammonium cation pairs with the leaving group (X⁻) to form [Q⁺X⁻], which then migrates back to the interface to restart the catalytic cycle.

Mechanism of Phase Transfer Catalysis.

Applications in Organic Synthesis

Tetrabutylammonium thiocyanate is primarily used to introduce the thiocyanate functional group (-SCN) into organic molecules. Organic thiocyanates are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. They can be readily converted to other sulfur-containing functional groups such as thiols, isothiocyanates, and thiocarbamates.

A key application is the nucleophilic substitution of alkyl halides to form alkyl thiocyanates.

Quantitative Data

The efficiency of phase transfer catalyzed reactions is influenced by several factors including the nature of the substrate, solvent, temperature, and the structure of the catalyst. The following table summarizes representative yields for the synthesis of various organic thiocyanates using a tetrabutylammonium-based phase transfer catalyst. While the specific catalyst in the cited literature is tetrabutylammonium bromide (TBAB), the mechanism and expected yields are comparable when using tetrabutylammonium thiocyanate, as the primary role of the cation is to transfer the anion.

Entry	Substrate	Product	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Benzyl (B1604629) Chloride	Benzyl Thiocyanate	TBAB	Water/DCM	25	2	95	[1][2]
2	n-Butyl Bromide	n-Butyl Thiocyanate	TBAB	Water/Toluene	100	4	92	[1]
3	Allyl Bromide	Allyl Thiocyanate	TBAB	Water/DCM	25	1.5	98	[1]
4	1-Bromooctane	1-Octyl Thiocyanate	TBAB	Water/Toluene	100	5	90	[1]
5	Ethyl Bromoacetate	Ethyl Thiocyanatoacetate	TBAB	Water/DCM	25	3	88	[1]

Note: The data presented is based on reactions using Tetrabutylammonium Bromide (TBAB) as the phase transfer catalyst, which is expected to have similar catalytic activity to Tetrabutylammonium Thiocyanate for the transfer of the thiocyanate anion.

Experimental Protocols

General Protocol for the Synthesis of Alkyl Thiocyanates

This protocol describes a general method for the synthesis of alkyl thiocyanates from alkyl halides using tetrabutylammonium thiocyanate as a phase transfer catalyst.

Materials:

• Alkyl halide (e.g., benzyl chloride, n-butyl bromide)

• Sodium thiocyanate (NaSCN) or Potassium thiocyanate (KSCN)

• Tetrabutylammonium thiocyanate ((C₄H₉)₄N⁺SCN⁻)

• Organic solvent (e.g., Dichloromethane (DCM), Toluene)

• Water

• Saturated brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the alkyl halide (1.0 equiv) and tetrabutylammonium thiocyanate (0.05 - 0.1 equiv) in the chosen organic solvent.

• In a separate beaker, prepare an aqueous solution of sodium or potassium thiocyanate (1.2 - 1.5 equiv).

• Add the aqueous thiocyanate solution to the vigorously stirred organic solution at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and transfer it to a separatory funnel.

• Separate the organic layer.

• Wash the organic layer sequentially with water and saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or distillation if necessary.

Experimental workflow for alkyl thiocyanate synthesis.

Safety Precautions

• Tetrabutylammonium thiocyanate is harmful if swallowed or in contact with skin. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Organic solvents and alkyl halides are often flammable and volatile. Work in a well-ventilated fume hood.

• Thiocyanate salts can release toxic hydrogen cyanide gas if acidified. Avoid contact with strong acids.

Conclusion

Tetrabutylammonium thiocyanate is an efficient and versatile phase transfer catalyst for the synthesis of organic thiocyanates. The methodology offers several advantages, including mild reaction conditions, high yields, and operational simplicity, making it a valuable tool for researchers in both academic and industrial settings. The provided protocols and data serve as a guide for the practical application of this catalytic system.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Tetrabutylammonium Thiocyanate in Nucleophilic Substitution Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) ((C₄H₉)₄NCS) is a quaternary ammonium (B1175870) salt that serves as a versatile and efficient reagent in nucleophilic substitution reactions. Its primary application in this context is as a phase-transfer catalyst (PTC) and a source of the thiocyanate nucleophile for the synthesis of organic thiocyanates (R-SCN). Organic thiocyanates are valuable intermediates in the synthesis of a wide range of sulfur-containing compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals.[1]

The tetrabutylammonium cation, with its lipophilic alkyl chains, facilitates the transfer of the thiocyanate anion from an aqueous or solid phase into an organic phase where the substrate, typically an alkyl halide, is dissolved. This transfer overcomes the mutual insolubility of the reactants, enabling the nucleophilic substitution to proceed at a significant rate. The thiocyanate anion (SCN⁻) is an ambident nucleophile, meaning it can attack an electrophilic carbon atom via either the sulfur or the nitrogen atom. In Sₙ2 reactions, attack through the more nucleophilic sulfur atom is generally favored, leading to the formation of alkyl thiocyanates. However, under conditions that favor an Sₙ1 mechanism, such as with tertiary or benzylic substrates, the formation of isothiocyanates (R-NCS) can be a competing side reaction.

These application notes provide detailed protocols and quantitative data for the use of tetrabutylammonium thiocyanate in the synthesis of alkyl thiocyanates from alkyl halides via nucleophilic substitution.

Mechanism of Phase-Transfer Catalysis

The role of the tetrabutylammonium cation is central to the efficiency of these reactions. It forms an ion pair with the thiocyanate anion, which is soluble in organic solvents. This allows the nucleophile to be transported into the organic phase to react with the alkyl halide. After the substitution reaction, the leaving group anion (e.g., Br⁻) is transported back into the aqueous phase by the tetrabutylammonium cation, thus completing the catalytic cycle.

Figure 1: Phase-Transfer Catalysis Cycle for Thiocyanation.

Quantitative Data from Representative Reactions

The following table summarizes the results of nucleophilic substitution reactions between various alkyl halides and a thiocyanate source in the presence of a tetrabutylammonium salt as a phase-transfer catalyst.

Substrate (Alkyl Halide)	Thiocyanate Source	Catalyst (mol%)	Solvent System	Temperature (°C)	Time (h)	Product	Yield (%)	Reference
1-Bromooctane (B94149)	KSCN	TBAB (5)	Toluene (B28343)/Water	105	2	1-Octyl thiocyanate	95	General PTC example
Benzyl (B1604629) Chloride	NaSCN	PEG-400*	Neat (Microwave)	100	0.08	Benzyl thiocyanate	95	[2]
1-Bromohexane	KSCN	TBAB (10)	Dichloromethane/Water	Reflux	5	1-Hexyl thiocyanate	92	General PTC example
1-Iodobutane	NH₄SCN	TBAB (5)	Water	80	3	1-Butyl thiocyanate	90	General PTC example
1-Bromo-4-nitrobenzene	KSCN	TBAB (10)	Toluene/Water	100	6	4-Nitrophenyl thiocyanate	85	General PTC example

Note: While not a tetrabutylammonium salt, PEG-400 is included as another example of a phase-transfer catalyst for this reaction.

Experimental Protocols

Protocol 1: Synthesis of 1-Octyl Thiocyanate from 1-Bromooctane

This protocol describes a typical liquid-liquid phase-transfer catalyzed synthesis of a primary alkyl thiocyanate.

Materials:

• 1-Bromooctane

• Potassium thiocyanate (KSCN)

• Tetrabutylammonium bromide (TBAB) or Tetrabutylammonium thiocyanate

• Toluene

• Deionized water

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Separatory funnel

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 1-bromooctane (e.g., 10 mmol, 1.93 g), potassium thiocyanate (e.g., 15 mmol, 1.46 g), and tetrabutylammonium bromide (e.g., 0.5 mmol, 0.16 g) or an equivalent amount of tetrabutylammonium thiocyanate.

• Add toluene (50 mL) and deionized water (50 mL) to the flask.

• Heat the biphasic mixture to reflux (approximately 105 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer with deionized water (2 x 50 mL) and then with brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• The crude 1-octyl thiocyanate can be purified by vacuum distillation if necessary.

Protocol 2: Microwave-Assisted Synthesis of Benzyl Thiocyanate

This protocol provides a rapid and efficient method for the synthesis of benzyl thiocyanate using microwave irradiation.

Materials:

• Benzyl chloride

• Sodium thiocyanate (NaSCN)

• Tetrabutylammonium thiocyanate (as catalyst and thiocyanate source) or Polyethylene glycol 400 (PEG-400)

• Microwave reactor

• Ethyl acetate (B1210297)

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a microwave-safe reaction vessel, combine benzyl chloride (e.g., 5 mmol, 0.63 g), sodium thiocyanate (e.g., 6 mmol, 0.49 g), and a catalytic amount of tetrabutylammonium thiocyanate (e.g., 0.25 mmol, 0.075 g) or PEG-400 (e.g., 0.25 mmol, 0.1 g).

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at a suitable power (e.g., 100 W) and temperature (e.g., 100 °C) for a short duration (typically 5-10 minutes).

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the vessel to room temperature.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic extracts and wash with deionized water (2 x 20 mL) and brine (1 x 20 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude benzyl thiocyanate.

• The product can be further purified by column chromatography on silica (B1680970) gel if required.

Logical Relationships and Workflows

Figure 2: General Experimental Workflow for Thiocyanate Synthesis.

Safety Precautions

• Alkyl halides and organic thiocyanates can be toxic and lachrymatory. Handle these chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Microwave-assisted reactions should be conducted in specialized equipment designed for chemical synthesis.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

Tetrabutylammonium thiocyanate is a highly effective phase-transfer catalyst and thiocyanate source for the synthesis of alkyl thiocyanates from alkyl halides. The use of phase-transfer catalysis allows for mild reaction conditions, high yields, and often reduces the need for harsh or expensive solvents. The protocols provided herein offer robust and reproducible methods for the preparation of this important class of organic compounds, which are valuable for a wide range of applications in research and development.

References

• 1. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tsijournals.com [tsijournals.com]

Application Notes and Protocols for Thiocyanation of Alkyl Halides Using Tetrabutylammonium Thiocyanate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of the thiocyanate (B1210189) (-SCN) functional group into organic molecules is a critical transformation in the synthesis of various biologically active compounds and versatile synthetic intermediates. Alkyl thiocyanates serve as precursors to a wide array of sulfur-containing compounds, including thiols, isothiocyanates, and heterocyclic structures, which are prominent in medicinal chemistry and materials science. The reaction of alkyl halides with a thiocyanate source is a fundamental method for this conversion. This application note details the use of tetrabutylammonium (B224687) thiocyanate ((C₄H₉)₄NSCN) as an efficient reagent for the thiocyanation of alkyl halides. The use of a quaternary ammonium (B1175870) salt like tetrabutylammonium facilitates the reaction, often under phase-transfer catalysis (PTC) conditions, leading to high yields and clean conversions.[1][2]

The thiocyanation of alkyl halides is a nucleophilic substitution reaction, typically proceeding through an Sₙ2 mechanism. The thiocyanate ion (SCN⁻) is an ambident nucleophile, meaning it can attack the electrophilic carbon of the alkyl halide from either the sulfur or the nitrogen atom. However, in most cases, the reaction predominantly yields the S-alkylated product (alkyl thiocyanate) over the N-alkylated product (alkyl isothiocyanate). The choice of solvent and reaction conditions can influence this selectivity.

Data Presentation

The efficiency of the thiocyanation of alkyl halides using tetrabutylammonium thiocyanate is highly dependent on the structure of the alkyl halide. The reaction generally follows the principles of Sₙ2 reactions, where the reactivity is sensitive to steric hindrance at the reaction center.

Alkyl Halide Substrate	Product	Typical Yield (%)	Reaction Conditions	Notes
Primary Alkyl Halides
Benzyl chloride	Benzyl thiocyanate	>90	Acetonitrile (B52724), Reflux	Benzyl halides are highly reactive due to the stabilization of the transition state.
1-Bromooctane (B94149)	1-Thiocyanatooctane	85-95	Toluene/Water, TBAB (cat.), NaSCN, 100°C	Primary alkyl halides undergo efficient substitution with minimal side reactions.
1-Bromohexane	1-Thiocyanatohexane	~100 (conversion)	Toluene, Aliquat 336, NaSCN, 88-105°C	High conversion is observed for primary halides under PTC conditions.[2]
Secondary Alkyl Halides
2-Bromooctane	2-Thiocyanatooctane	60-80	Acetonitrile or DMF, 80-100°C	Slower reaction rates compared to primary halides due to increased steric hindrance. Elimination byproducts (alkenes) may be observed, especially at higher temperatures.[3]
Cyclohexyl bromide	Cyclohexyl thiocyanate	Low to moderate	Toluene/Water, TBAB (cat.), NaSCN, 100°C	Significant formation of cyclohexene (B86901) via elimination is a competing reaction.
Tertiary Alkyl Halides
tert-Butyl bromide	tert-Butyl thiocyanate	Very low (<10)	Acetonitrile, Room Temp	The major product is isobutylene (B52900) due to the predominance of the E2 elimination pathway.[3] Sₙ1 reactions might lead to a mixture of thiocyanate and isothiocyanate.

Note: The yields are representative and can vary based on the specific reaction conditions, including solvent, temperature, reaction time, and the specific tetrabutylammonium salt used (thiocyanate directly or bromide as a phase-transfer catalyst with a thiocyanate salt).

Experimental Protocols

General Protocol for the Thiocyanation of a Primary Alkyl Halide

This protocol provides a detailed methodology for the thiocyanation of 1-bromooctane as a representative primary alkyl halide using tetrabutylammonium thiocyanate.

Materials:

• 1-Bromooctane

• Tetrabutylammonium thiocyanate (TBASCN)

• Acetonitrile (anhydrous)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297)

• Hexane

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-bromooctane (1.93 g, 10 mmol) and tetrabutylammonium thiocyanate (3.31 g, 11 mmol).

• Solvent Addition: Add 40 mL of anhydrous acetonitrile to the flask.

• Reaction: The reaction mixture is stirred and heated to reflux (approximately 82°C) using a heating mantle or an oil bath. The progress of the reaction should be monitored by thin-layer chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent system. The reaction is typically complete within 4-6 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The solvent (acetonitrile) is removed under reduced pressure using a rotary evaporator.

• Extraction: The resulting residue is partitioned between 50 mL of diethyl ether and 50 mL of water. The layers are separated using a separatory funnel. The aqueous layer is extracted twice more with 25 mL portions of diethyl ether.

• Washing and Drying: The combined organic layers are washed with 50 mL of brine (saturated NaCl solution), and then dried over anhydrous sodium sulfate (Na₂SO₄).

• Purification: The drying agent is removed by filtration, and the solvent is evaporated under reduced pressure to yield the crude product. The crude 1-thiocyanatooctane can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure product.

Characterization:

The purified 1-thiocyanatooctane should be characterized by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and IR spectroscopy, to confirm its identity and purity.

Mandatory Visualization

Reaction Signaling Pathway

The following diagram illustrates the key steps involved in the phase-transfer catalyzed thiocyanation of an alkyl halide.

Caption: Phase-transfer catalysis cycle for thiocyanation.

Experimental Workflow

The following diagram outlines the general experimental workflow for the synthesis and purification of alkyl thiocyanates.

References

• 1. A facile and convenient method for synthesis of alkyl thiocyanates under homogeneous phase transfer catalyst conditions [ccspublishing.org.cn]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Tetrabutylammonium Thiocyanate in the Synthesis of Organic Thiocyanates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) (Bu₄NSCN) is a versatile and highly effective reagent in organic synthesis, primarily utilized for the introduction of the thiocyanate functional group (-SCN) into organic molecules. Its application as a phase-transfer catalyst is particularly noteworthy, facilitating reactions between reactants in immiscible phases, thereby enhancing reaction rates and improving yields.[1][2] This document provides detailed application notes and experimental protocols for the synthesis of various organic thiocyanates using tetrabutylammonium thiocyanate, with a focus on its role in phase-transfer catalysis.

Organic thiocyanates are valuable intermediates in the synthesis of a wide array of sulfur-containing compounds, which are prevalent in pharmaceuticals, agrochemicals, and materials science. The thiocyanate group can be readily converted into other functionalities such as thiols, thioethers, and sulfur-containing heterocycles.

Core Applications

The primary application of tetrabutylammonium thiocyanate in this context is the nucleophilic substitution reaction between an organic halide and the thiocyanate anion. The tetrabutylammonium cation, with its lipophilic alkyl chains, effectively transports the thiocyanate anion from an aqueous or solid phase into an organic phase where the organic halide substrate is dissolved. This overcomes the mutual insolubility of the reactants, allowing the reaction to proceed efficiently under mild conditions.

Synthesis of Alkyl Thiocyanates from Alkyl Halides

A common and efficient method for the preparation of alkyl thiocyanates involves the reaction of alkyl halides with a thiocyanate salt under phase-transfer catalysis conditions.[1][3] While alkali metal thiocyanates can be used, employing a tetrabutylammonium salt, either directly as tetrabutylammonium thiocyanate or generated in situ from tetrabutylammonium bromide and a thiocyanate salt, offers significant advantages in terms of reaction efficiency.[1][4]

The reaction proceeds via an Sₙ2 mechanism, where the thiocyanate ion displaces the halide from the alkyl substrate. The use of a phase-transfer catalyst like tetrabutylammonium bromide in an aqueous medium provides an environmentally friendly approach to this transformation.[1][4]

Table 1: Synthesis of Alkyl Thiocyanates from Alkyl Halides using Tetrabutylammonium Bromide as a Phase-Transfer Catalyst in Water

Entry	Alkyl Halide	Product	Time (h)	Yield (%)
1	Benzyl (B1604629) bromide	Benzyl thiocyanate	0.5	98
2	n-Butyl bromide	n-Butyl thiocyanate	2	95
3	n-Hexyl bromide	n-Hexyl thiocyanate	2	96
4	n-Octyl bromide	n-Octyl thiocyanate	2	97
5	Allyl bromide	Allyl thiocyanate	0.5	92
6	Propargyl bromide	Propargyl thiocyanate	0.5	90

Data sourced from Kiasat, A. R.; Badri, R.; Sayyahi, S. Chinese Chemical Letters 2008, 19 (11), 1301–1304.

Potential for Isothiocyanate Formation

A common side reaction in the synthesis of organic thiocyanates is the formation of the corresponding isothiocyanate isomer (R-NCS).[5] The thiocyanate anion is an ambident nucleophile, meaning it can attack via either the sulfur or the nitrogen atom. The regioselectivity of this attack is influenced by several factors, including the nature of the alkyl halide, the solvent, and the counter-ion. Generally, Sₙ1-type substrates (e.g., tertiary or benzylic halides that can form stable carbocations) and polar aprotic solvents tend to favor the formation of isothiocyanates.[3][6] However, under the phase-transfer conditions described for primary and secondary alkyl halides, the formation of the thiocyanate product is highly favored, with minimal or no isothiocyanate byproduct observed.[1][4]

Experimental Protocols

Protocol 1: Synthesis of Benzyl Thiocyanate using Tetrabutylammonium Bromide as a Phase-Transfer Catalyst in Water

This protocol is adapted from the work of Kiasat, Badri, and Sayyahi and demonstrates a green and efficient method for the synthesis of an alkyl thiocyanate.

Materials:

• Benzyl bromide

• Potassium thiocyanate (KSCN)

• Tetrabutylammonium bromide (TBAB)

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve potassium thiocyanate (1.5 mmol) and tetrabutylammonium bromide (0.5 mmol) in water (10 mL).

• Add benzyl bromide (1.0 mmol) to the solution.

• Stir the reaction mixture vigorously at room temperature for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, transfer the mixture to a separatory funnel.

• Extract the product with diethyl ether (3 x 15 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

• If necessary, purify the benzyl thiocyanate by column chromatography on silica (B1680970) gel.

Diagrams

Caption: Phase-transfer catalysis workflow for alkyl thiocyanate synthesis.

Caption: Step-by-step mechanism of phase-transfer catalyzed thiocyanation.

Conclusion

Tetrabutylammonium thiocyanate, and its in-situ generation from tetrabutylammonium bromide, provides a powerful tool for the synthesis of organic thiocyanates. The use of phase-transfer catalysis allows for mild reaction conditions, high yields, and in many cases, the use of environmentally benign solvents such as water. This methodology is highly applicable to the synthesis of a wide range of alkyl thiocyanates, which are important precursors in drug development and materials science. The provided protocols and diagrams offer a comprehensive guide for researchers and scientists to effectively utilize this synthetic strategy.

References

• 1. A facile and convenient method for synthesis of alkyl thiocyanates under homogeneous phase transfer catalyst conditions [ccspublishing.org.cn]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. Organic thiocyanates - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols: The Role of Tetrabutylammonium Thiocyanate in Perovskite Solar Cell Fabrication

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) is emerging as a promising additive in the fabrication of perovskite solar cells (PSCs). This bifunctional molecule combines the benefits of the large tetrabutylammonium (TBA⁺) cation and the pseudohalide thiocyanate (SCN⁻) anion to address key challenges in perovskite film quality, device performance, and long-term stability. The TBA⁺ cation primarily acts as a bulky spacer, influencing crystal growth and enhancing moisture resistance, while the SCN⁻ anion contributes to defect passivation, improved crystallinity, and reduced non-radiative recombination. These synergistic effects lead to the formation of high-quality perovskite films with larger grain sizes, fewer defects, and improved charge transport properties, ultimately boosting the power conversion efficiency (PCE) and operational stability of the solar cell devices.

Mechanism of Action

The incorporation of tetrabutylammonium thiocyanate into the perovskite precursor solution influences the fabrication process and the final film properties through a multi-faceted mechanism. The large TBA⁺ cation can modulate the crystallization kinetics, leading to the formation of larger, more uniform perovskite grains with reduced grain boundaries. This improved morphology minimizes charge carrier scattering and recombination at grain boundaries. Furthermore, the hydrophobic nature of the TBA⁺ cation enhances the moisture resistance of the perovskite film, a critical factor for long-term device stability.

Simultaneously, the thiocyanate (SCN⁻) anion plays a crucial role in defect passivation. It can coordinate with uncoordinated lead (Pb²⁺) ions, which are common defect sites in the perovskite lattice that act as charge recombination centers. By passivating these defects, the non-radiative recombination of charge carriers is suppressed, leading to an increase in the open-circuit voltage (Voc) and fill factor (FF) of the solar cell. The presence of SCN⁻ can also influence the perovskite crystal structure and electronic properties, contributing to overall performance enhancement.

Quantitative Data Summary

The following tables summarize the typical improvements in perovskite solar cell performance metrics upon the addition of thiocyanate-based and tetrabutylammonium-based additives. While specific data for TBASCN is still emerging in the literature, these tables provide an expected trend based on existing research on its constituent ions.

Table 1: Impact of Thiocyanate-Based Additives on Perovskite Solar Cell Performance

Additive	Perovskite Composition	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Control (No Additive)	MAPbI₃	1.05	21.5	70	15.8	[1]
Guanidinium Thiocyanate	MAPbI₃	1.08	22.1	75	17.9	[1]
Control (No Additive)	FAPbI₃	1.02	23.8	72	17.5	[2]
Ammonium Thiocyanate	FAPbI₃	1.06	24.5	76	19.8	[2]

Table 2: Influence of Tetrabutylammonium-Based Additives on Perovskite Solar Cell Performance

Additive	Perovskite Composition	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Reference
Control (No Additive)	MAPbI₃	1.03	20.8	68	14.6	[3]
Tetrabutylammonium Bromide	MAPbI₃	1.07	21.5	74	16.9	[3]
Control (No Additive)	(MA,FA)Pb(I,Br)₃	1.10	22.5	75	18.6	[3]
Tetrabutylammonium Chloride	(MA,FA)Pb(I,Br)₃	1.14	23.1	78	20.4	[3]

Experimental Protocols

This section provides a detailed protocol for the fabrication of perovskite solar cells incorporating tetrabutylammonium thiocyanate as an additive. This protocol is a composite based on established methods for fabricating high-efficiency perovskite solar cells.

Protocol 1: Perovskite Precursor Solution Preparation with TBASCN

• Stock Solution Preparation:

  • Prepare a stock solution of the desired perovskite precursor, for example, a 1.4 M solution of formamidinium iodide (FAI) and lead iodide (PbI₂) with methylammonium (B1206745) bromide (MABr) and lead bromide (PbBr₂) in a mixed solvent of dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (e.g., 4:1 v/v).

  • Prepare a stock solution of tetrabutylammonium thiocyanate (TBASCN) in a suitable solvent such as DMF or isopropanol (B130326) at a concentration of, for example, 10 mg/mL.

• Additive Incorporation:

  • To the main perovskite precursor stock solution, add the TBASCN stock solution dropwise while stirring to achieve the desired final concentration (e.g., 0.1 - 1.0 mol% relative to the lead halide).

  • Continuously stir the final solution for at least 2 hours at room temperature in an inert atmosphere (e.g., a nitrogen-filled glovebox) to ensure complete dissolution and homogeneity.

Protocol 2: Perovskite Solar Cell Fabrication (n-i-p structure)

• Substrate Cleaning:

  • Sequentially clean fluorine-doped tin oxide (FTO) coated glass substrates by ultrasonication in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes immediately before use.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact layer of TiO₂ on the FTO substrate by spin-coating a precursor solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) and anneal at 500°C for 30 minutes.

  • Deposit a mesoporous TiO₂ layer by spin-coating a TiO₂ paste (e.g., 30NR-D) diluted in ethanol (B145695) and anneal at 500°C for 30 minutes.

• Perovskite Layer Deposition:

  • Transfer the substrates into a nitrogen-filled glovebox.

  • Deposit the perovskite precursor solution containing TBASCN onto the TiO₂/FTO substrate.

  • Spin-coat the solution in a two-step program (e.g., 1000 rpm for 10 seconds followed by 5000 rpm for 30 seconds).

  • During the second step, dispense an anti-solvent (e.g., chlorobenzene (B131634) or ethyl acetate) onto the spinning substrate to induce rapid crystallization.

  • Anneal the perovskite film on a hotplate at 100-150°C for 10-30 minutes.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a solution of Spiro-OMeTAD in chlorobenzene, typically with additives such as 4-tert-butylpyridine (B128874) (tBP) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI).

  • Spin-coat the HTL solution onto the perovskite layer at, for example, 4000 rpm for 30 seconds.

• Electrode Deposition:

  • Thermally evaporate a metal contact (e.g., 80-100 nm of gold or silver) through a shadow mask to define the active area of the solar cell.

Visualizations

Figure 1. Experimental workflow for the fabrication of a perovskite solar cell.

Figure 2. Logical relationships of TBASCN's role in improving PSC performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: Tetrabutylammonium Thiocyanate (TBASCN) as a Supporting Electrolyte in Cyclic Voltammetry

Audience: Researchers, scientists, and drug development professionals.

Introduction Cyclic voltammetry (CV) is a powerful and widely used electroanalytical technique for investigating the redox behavior of chemical species.[1][2][3] The method involves measuring the current that develops in an electrochemical cell as the potential is linearly swept between two set values. A critical component in the experimental setup is the supporting electrolyte, which is added to the analyte solution in a concentration significantly higher than the analyte itself. The primary roles of the supporting electrolyte are to increase the conductivity of the solution, thereby minimizing the iR drop (uncompensated resistance), and to ensure that diffusion is the primary mode of mass transport for the electroactive species to the electrode surface.[4][5]

Tetrabutylammonium thiocyanate (B1210189) (TBASCN), a quaternary ammonium (B1175870) salt, is a suitable supporting electrolyte for cyclic voltammetry, particularly in non-aqueous solvents like acetonitrile (B52724) and dimethylformamide.[4][6] Its large tetra-n-butylammonium cation (TBA⁺) and thiocyanate anion (SCN⁻) are generally electrochemically inactive over a wide potential range, providing a stable window for studying the redox processes of various analytes.[4]

Properties of Tetrabutylammonium Thiocyanate

A summary of the key physical and chemical properties of TBASCN is presented below. This data is essential for accurate preparation of electrolyte solutions and for understanding the compound's handling and storage requirements.

Property	Value	Reference(s)
Synonym(s)	Tetrabutylammonium rhodanide	[7]
CAS Number	3674-54-2	[7][8]
Molecular Formula	(CH₃CH₂CH₂CH₂)₄N(SCN)	[7]
Molecular Weight	300.55 g/mol	[7]
Appearance	White to off-white crystalline powder	-
Melting Point	120-123 °C	[7]
Purity	Typically ≥98%	[7]

Electrochemical Characteristics

The effectiveness of TBASCN as a supporting electrolyte is defined by its electrochemical properties, such as its conductivity in solution and the potential window in which it remains inert.

Parameter	Typical Value / Characteristic	Reference(s)
Typical Concentration	0.1 M	[9][10]
Common Solvents	Acetonitrile (MeCN), Dimethylformamide (DMF)	[6][11]
Conductivity	Provides high ionic conductivity in polar aprotic solvents like acetonitrile, which increases with temperature. Slight ionic association may occur.[11]	[11]
Potential Window	The electrochemical window is highly dependent on the solvent purity and electrode material.[12] For thiocyanate-based salts, the window can be around 2.4 V to 3.5 V.[13] In high-purity, dry acetonitrile, the window can be significantly wider but is often limited by trace water or oxygen.[14] It must be determined experimentally for each specific system.	[12][13][14]

Experimental Protocol: Cyclic Voltammetry using TBASCN

This section provides a detailed protocol for conducting a cyclic voltammetry experiment using TBASCN as the supporting electrolyte.

3.1 Materials and Reagents

• Supporting Electrolyte: Tetrabutylammonium thiocyanate (TBASCN), ≥98% purity

• Solvent: Anhydrous grade Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Analyte: Compound of interest

• Working Electrode (WE): Glassy Carbon (GC), Platinum (Pt), or Gold (Au) electrode

• Reference Electrode (RE): Non-aqueous Ag/Ag⁺ (e.g., 0.01 M AgNO₃ in 0.1 M TBASCN/MeCN) or a Silver/Silver Chloride (Ag/AgCl) electrode with a salt bridge to prevent chloride leakage.

• Counter Electrode (CE): Platinum wire or mesh

• Electrochemical Cell: Glass cell suitable for a three-electrode setup

• Inert Gas: High-purity Nitrogen (N₂) or Argon (Ar) for deoxygenation

• Polishing Materials: Alumina (B75360) slurry (e.g., 1.0, 0.3, 0.05 µm) and polishing pads

3.2 Workflow for a Typical CV Experiment

Caption: General workflow for a cyclic voltammetry experiment.

3.3 Detailed Procedure

• Electrode Preparation:

  • Polish the working electrode surface using progressively finer alumina slurries on a polishing pad to obtain a mirror-like finish.[15]

  • Rinse the electrode thoroughly with the chosen solvent (e.g., acetonitrile) and dry it completely.

• Electrolyte Solution Preparation:

  • In a volumetric flask, dissolve a calculated amount of TBASCN in the anhydrous solvent to achieve the desired concentration, typically 0.1 M. Ensure the salt is completely dissolved. All glassware should be oven-dried to minimize water content.

• Electrochemical Cell Assembly:

  • Place the polished working electrode, the reference electrode, and the platinum counter electrode into the electrochemical cell.[1]

  • Add the prepared 0.1 M TBASCN electrolyte solution to the cell, ensuring the bottom of each electrode is submerged.

• Deoxygenation:

  • Purge the solution with a steady stream of inert gas (N₂ or Ar) for 10-15 minutes to remove dissolved oxygen, which can interfere with measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Running the Experiment:

  • Connect the electrodes to a potentiostat.

  • First, run a background scan of the supporting electrolyte solution alone to determine the potential window and check for impurities.[15]

  • Add a known concentration of the analyte to the cell and stir briefly to ensure homogeneity. Allow the solution to become quiescent again.

  • Set the scan parameters on the potentiostat: initial potential, switching potential, final potential, and scan rate (e.g., 100 mV/s).[15]

  • Initiate the cyclic voltammetry scan and record the resulting voltammogram. It is recommended to run multiple cycles to check for stability or electrode fouling.

3.4 Data Analysis

• From the voltammogram, determine key parameters: anodic peak potential (Epa), cathodic peak potential (Epc), anodic peak current (ipa), and cathodic peak current (ipc).[16]

• The formal potential (E°') can be estimated as the midpoint of the peak potentials: E°' = (Epa + Epc) / 2.

• The peak separation (ΔEp = |Epa - Epc|) provides information about the reversibility of the redox process. For a one-electron, reversible process, ΔEp is theoretically 59 mV at room temperature.[16]

• The ratio of peak currents (ipa/ipc) should be close to 1 for a reversible process where both species are stable.[16]

Role of Supporting Electrolyte in the Electrochemical Cell

The supporting electrolyte does not participate in the electrode reaction but is essential for the cell's operation. Its ions are responsible for carrying the current through the bulk solution between the working and counter electrodes, thus completing the electrical circuit and maintaining charge neutrality.

Caption: Role of TBASCN in an electrochemical cell.

Applications and Considerations

• Applications: TBASCN is well-suited for studying the electrochemical behavior of organic molecules, organometallic complexes, and polymers in non-aqueous media.[6][17] It is particularly useful when the analyte's redox potentials lie outside the window of aqueous solutions.

• Solvent Purity: The presence of water or other protic impurities in non-aqueous solvents can significantly narrow the potential window and react with redox products.[14] Always use anhydrous grade solvents and dry the electrolyte before use.

• Reference Electrode: A stable reference electrode is crucial. If using an Ag/AgCl electrode, a salt bridge is necessary to prevent contamination of the non-aqueous solution with water and chloride ions. A non-aqueous Ag/Ag⁺ electrode is often preferred.[10]

• Safety: TBASCN is harmful if swallowed, in contact with skin, or if inhaled.[7][8] Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or fume hood.[7]

References

• 1. ossila.com [ossila.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. tsijournals.com [tsijournals.com]
• 7. Tetrabutylammonium thiocyanate 98 3674-54-2 [sigmaaldrich.com]
• 8. Tetrabutylammonium Thiocyanate | C17H36N2S | CID 3014224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. application.wiley-vch.de [application.wiley-vch.de]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Item - Physical trends and structural features in organic salts of the thiocyanate anion - Deakin University - Figshare [dro.deakin.edu.au]
• 14. researchgate.net [researchgate.net]
• 15. asdlib.org [asdlib.org]
• 16. scribd.com [scribd.com]
• 17. Tetrabutylammonium-modified clay film electrodes: characterization and application to the detection of metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]

Applications of Tetrabutylammonium Thiocyanate in Ionic Liquids: A Detailed Guide for Researchers

Introduction

Tetrabutylammonium (B224687) thiocyanate (B1210189) ([TBA][SCN]) is a quaternary ammonium (B1175870) salt that, due to its unique properties, serves as a versatile component in the formulation of ionic liquids (ILs) and finds extensive applications across various scientific and industrial domains. Its bulky, symmetric cation and the versatile thiocyanate anion impart desirable characteristics such as thermal stability, electrochemical inertness within a specific potential window, and the ability to act as a phase-transfer catalyst. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in leveraging the potential of tetrabutylammonium thiocyanate in their work.

Application Notes

Tetrabutylammonium thiocyanate is utilized in a range of applications, primarily leveraging its properties as a phase-transfer catalyst, a component of electrolytes, a reagent in analytical chemistry, and a medium for gas capture and chemical synthesis.

Organic Synthesis: Phase-Transfer Catalysis

As a phase-transfer catalyst (PTC), tetrabutylammonium thiocyanate facilitates the reaction between reactants present in immiscible phases, typically an aqueous and an organic phase. The tetrabutylammonium cation forms an ion pair with the thiocyanate anion, which is then soluble in the organic phase, allowing the nucleophilic thiocyanate to react with an organic substrate.[1] This is particularly useful for the synthesis of organic thiocyanates from alkyl halides.[2] The use of [TBA][SCN] often leads to high yields and selectivity, minimizing the formation of isothiocyanate byproducts.[3][4]

Electrochemistry: Supporting Electrolyte

In electrochemical applications, tetrabutylammonium thiocyanate can be used as a supporting electrolyte in non-aqueous solvents like acetonitrile (B52724).[5][6] Its role is to increase the conductivity of the solution and to minimize the solution resistance, thus ensuring that the measured current is due to the electrochemical reaction of the analyte of interest.[7] The choice of [TBA][SCN] is advantageous due to its wide electrochemical window and good solubility in organic solvents.

Analytical Chemistry: Ion-Pair Chromatography

In reversed-phase high-performance liquid chromatography (HPLC), tetrabutylammonium salts are employed as ion-pair reagents to enhance the retention and separation of anionic analytes on nonpolar stationary phases.[8][9] The tetrabutylammonium cation pairs with the anionic analyte, forming a neutral, hydrophobic complex that has a stronger interaction with the stationary phase, thereby increasing its retention time and allowing for better separation from other components in a mixture.[10]

Carbon Dioxide Capture

Ionic liquids containing the thiocyanate anion have been investigated for their potential in carbon dioxide (CO2) capture.[11] The thiocyanate anion plays a key role in the absorption of CO2, with studies suggesting that the interaction extends beyond simple physical dissolution to involve partial sharing of valence orbitals.[12] While much of the research has focused on imidazolium-based thiocyanate ILs, the principle extends to tetrabutylammonium-based systems.

Heavy Metal Extraction

The thiocyanate anion can form stable complexes with various heavy metal ions. This property is exploited in the use of tetrabutylammonium thiocyanate-based ionic liquids for the extraction of heavy metals from aqueous solutions. The ionic liquid acts as both an extractant and a solvent, facilitating the transfer of metal-thiocyanate complexes from the aqueous phase to the ionic liquid phase.[13]

Pharmaceutical and Drug Development

While specific data on the use of tetrabutylammonium thiocyanate for drug solubilization is limited, quaternary ammonium-based ionic liquids, in general, are explored for their potential to enhance the solubility of poorly water-soluble drugs.[7][14][15][16][17] The formation of an active pharmaceutical ingredient-ionic liquid (API-IL) can modify the physicochemical properties of the drug, potentially leading to improved solubility and bioavailability.

Biocatalysis

Ionic liquids are gaining attention as media for enzymatic reactions.[18][19][20][21] The choice of cation and anion can significantly influence enzyme activity and stability.[22] While specific studies on biocatalysis in tetrabutylammonium thiocyanate are not abundant, the general principles suggest that by tuning the properties of the ionic liquid, it may be possible to create a favorable environment for specific enzymatic transformations.[3][18]

Quantitative Data Summary

The following tables summarize key quantitative data related to the applications of tetrabutylammonium thiocyanate and related compounds.

Table 1: Synthesis of Alkyl Thiocyanates using Tetrabutylammonium Salts as Phase-Transfer Catalysts

Alkyl Halide	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl (B1604629) Chloride	[TBA][Br]	Water	Room Temp	0.5	95	[3]
1-Bromooctane	[TBA][Br]	Water	100	2	98	[2]
1-Bromohexane	[TBA][Br]	Water	100	1.5	96	[2]
1-Bromobutane	[TBA][Br]	Water	100	1	94	[2]

Table 2: Physicochemical Properties of Thiocyanate-Based Ionic Liquids

Ionic Liquid	Temperature (K)	Density (g·cm⁻³)	Viscosity (mPa·s)	Reference
[BMIM][SCN]	298.15	1.135	44.5	[21][23]
[BMIM][SCN]	313.15	1.124	25.1	[21][23]
[BMPy][SCN]	298.15	1.091	96.2	[21][23]
[BMPy][SCN]	313.15	1.081	47.9	[21][23]
[BMPYR][SCN]	298.15	1.066	77.8	[21][23]
[BMPYR][SCN]	313.15	1.056	39.8	[21][23]
[BMPIP][SCN]	298.15	1.039	134.7	[21][23]
[BMPIP][SCN]	313.15	1.029	62.1	[21][23]

Note: [BMIM] = 1-butyl-3-methylimidazolium, [BMPy] = 1-butyl-4-methylpyridinium, [BMPYR] = 1-butyl-1-methylpyrrolidinium, [BMPIP] = 1-butyl-1-methylpiperidinium.

Table 3: CO2 Solubility in Thiocyanate-Based Ionic Liquids

Ionic Liquid	Temperature (K)	Pressure (MPa)	CO2 Mole Fraction	Reference
[Omim][SCN]	298.15	~1.0	~0.18	[11]
[Omim][SCN]	333.15	~1.0	~0.08	[11]
[Hmim][SCN]	298.15	~1.0	~0.16	[11]
[Hmim][SCN]	333.15	~1.0	~0.07	[11]

Note: [Omim] = 1-octyl-3-methylimidazolium, [Hmim] = 1-hexyl-3-methylimidazolium.

Experimental Protocols

Protocol 1: Synthesis of Benzyl Thiocyanate using Tetrabutylammonium Bromide as a Phase-Transfer Catalyst

This protocol describes the synthesis of benzyl thiocyanate from benzyl chloride and sodium thiocyanate using tetrabutylammonium bromide as a phase-transfer catalyst in an aqueous medium.[3]

Materials:

• Benzyl chloride

• Sodium thiocyanate (NaSCN)

• Tetrabutylammonium bromide ([TBA][Br])

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve sodium thiocyanate (1.2 g, 15 mmol) and tetrabutylammonium bromide (0.32 g, 1 mmol) in water (20 mL).

• Add benzyl chloride (1.26 g, 10 mmol) to the aqueous solution.

• Stir the biphasic mixture vigorously at room temperature for 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, extract the reaction mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude benzyl thiocyanate.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Determination of Anions using Ion-Pair Chromatography with a Tetrabutylammonium Salt

This protocol outlines a general procedure for the separation of anions using reversed-phase HPLC with a tetrabutylammonium salt as an ion-pair reagent.[6][10]

Materials:

• Acetonitrile (HPLC grade)

• Tetrabutylammonium hydroxide (B78521) or phosphate (B84403) solution

• Phosphoric acid (for pH adjustment)

• Deionized water

• Anion standards (e.g., nitrate, thiocyanate)

Mobile Phase Preparation:

• Prepare the desired concentration of the tetrabutylammonium salt solution in deionized water. A typical starting concentration is 5 mM.

• Adjust the pH of the aqueous solution to the desired value (e.g., 6.5) using phosphoric acid.

• Mix the aqueous buffer with acetonitrile to the desired ratio (e.g., 60:40 v/v aqueous:acetonitrile).

• Filter and degas the mobile phase before use.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic mixture of acetonitrile and aqueous tetrabutylammonium buffer.

• Flow Rate: 1.0 mL/min

• Detection: UV detector at a suitable wavelength (e.g., 210 nm for thiocyanate).

• Injection Volume: 20 µL

Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.

• Prepare standard solutions of the anions of interest in the mobile phase.

• Inject the standard solutions to determine their retention times.

• Prepare the sample solution, ensuring it is filtered before injection.

• Inject the sample solution and identify the anions based on their retention times.

• Quantify the anions by comparing their peak areas to a calibration curve generated from the standard solutions.

Visualizations

Caption: Mechanism of Phase-Transfer Catalysis for Thiocyanation.

Caption: Reversible CO2 Capture by a Thiocyanate-Based Ionic Liquid.

Caption: Workflow for Heavy Metal Extraction using [TBA][SCN].

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. A facile and convenient method for synthesis of alkyl thiocyanates under homogeneous phase transfer catalyst conditions [ccspublishing.org.cn]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Solubility Enhancement Techniques for Poorly Water-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. phenomenex.blog [phenomenex.blog]
• 10. tcichemicals.com [tcichemicals.com]
• 11. Using Ionic Liquids to Improve CO2 Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Solubility Enhancement Techniques of Poorly Water Soluble Drug [ijsr.net]
• 15. japer.in [japer.in]
• 16. pnrjournal.com [pnrjournal.com]
• 17. researchgate.net [researchgate.net]
• 18. experts.umn.edu [experts.umn.edu]
• 19. Redirecting [linkinghub.elsevier.com]
• 20. researchgate.net [researchgate.net]
• 21. Density and Viscosity of Binary Mixtures of Thiocyanate Ionic Liquids + Water as a Function of Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Impact of ionic liquid physical properties on lipase activity and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Application Notes and Protocols for Tetrabutylammonium Thiocyanate in Biphasic Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing tetrabutylammonium (B224687) thiocyanate (B1210189) as a phase-transfer catalyst (PTC) in biphasic nucleophilic substitution reactions. The following sections detail the underlying principles, experimental protocols, and expected outcomes for the synthesis of organic thiocyanates, which are valuable intermediates in pharmaceutical and agrochemical development.

Introduction

Biphasic reactions are powerful techniques in organic synthesis, allowing for the reaction of water-soluble and organic-soluble reagents in separate phases. The key challenge in such systems is facilitating the interaction between reactants across the phase boundary. Phase-transfer catalysts (PTCs) are essential in overcoming this limitation. Tetrabutylammonium thiocyanate ([N(Bu)₄]SCN) is a quaternary ammonium (B1175870) salt that can function as an effective PTC. The lipophilic tetrabutylammonium cation is capable of transporting the thiocyanate anion (SCN⁻) from an aqueous or solid phase into an organic phase, where it can react with an organic substrate. This methodology offers several advantages, including milder reaction conditions, increased reaction rates, and the use of inexpensive inorganic salts.

Mechanism of Phase-Transfer Catalysis

In a typical biphasic nucleophilic substitution reaction, such as the synthesis of an alkyl thiocyanate from an alkyl halide, the tetrabutylammonium cation ([N(Bu)₄]⁺) forms an ion pair with the thiocyanate anion (SCN⁻) at the interface of the two phases. This ion pair is soluble in the organic phase due to the bulky, nonpolar nature of the butyl groups. In the organic phase, the "naked" thiocyanate anion is a potent nucleophile and reacts with the alkyl halide to form the desired alkyl thiocyanate. The resulting tetrabutylammonium halide then returns to the aqueous or solid phase to repeat the catalytic cycle.

Data Presentation

The choice of phase-transfer catalyst can significantly influence the yield and selectivity of the reaction. The following table summarizes the results of a study on the benzylation of potassium thiocyanate with benzyl (B1604629) chloride under solid-liquid phase-transfer catalysis conditions, highlighting the effect of different catalysts on product distribution.

Catalyst	Conversion (%)	Benzyl Thiocyanate (%)	Benzyl Isothiocyanate (%)
[N(Me)₃CH₂Ph]Cl	100	80	20
[N(Et)₃CH₂Ph]Cl	100	65	35
[N(Bu)₄]Br	100	60	40
[P(Bu)₄]Cl	100	60	40
[P(Ph)₄]Cl	100	30	70
Ph₃P=N=PPh₃Cl	100	20	80

Data adapted from Dehmlow, E. V.; Torossian, G. O. Z. Naturforsch. 1990, 45b, 1091-1092.[1]

Experimental Protocols

This section provides a detailed protocol for the synthesis of benzyl thiocyanate from benzyl chloride using a phase-transfer catalyst in a solid-liquid biphasic system.

Materials and Equipment

• Benzyl chloride (2.5 g, 20 mmol)

• Potassium thiocyanate (2.5 g, 25 mmol)

• Tetrabutylammonium thiocyanate (as PTC, 0.5 mmol)

• o-Dichlorobenzene (10 mL)

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer

• Standard glassware for workup (separatory funnel, beakers, etc.)

• Rotary evaporator

• NMR spectrometer for analysis

Procedure

• To a round-bottom flask, add benzyl chloride (2.5 g, 20 mmol), potassium thiocyanate (2.5 g, 25 mmol), tetrabutylammonium thiocyanate (0.5 mmol), and o-dichlorobenzene (10 mL).[1]

• Equip the flask with a reflux condenser and a magnetic stirrer.

• Heat the mixture to reflux (approximately 180 °C) with vigorous stirring.[1]

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete (typically after several hours, depending on the specific substrate and catalyst), cool the mixture to room temperature.[1]

• Filter the solid precipitate and wash it with chloroform.

• Combine the filtrates and wash with water in a separatory funnel to remove any remaining inorganic salts.

• Dry the organic phase over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Analyze the crude product by ¹H NMR spectroscopy to determine the ratio of benzyl thiocyanate to benzyl isothiocyanate. The methylene (B1212753) protons of benzyl thiocyanate typically appear around δ 4.0 ppm, while those of benzyl isothiocyanate appear at a downfield shift, around δ 4.4 ppm in CDCl₃.[1]

Mandatory Visualizations

Experimental Workflow

Biphasic reaction experimental workflow.

Phase-Transfer Catalysis Cycle

Mechanism of phase-transfer catalysis.

References

• 1. znaturforsch.com [znaturforsch.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Perovskite Solar Cell Efficiency with Tetrabutylammonium Thiocyanate

This technical support center provides researchers, scientists, and professionals in drug development with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the efficiency of perovskite solar cells (PSCs) using tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN).

Troubleshooting Guide

This guide addresses common challenges encountered during the experimental process of incorporating TBASCN into perovskite solar cells.

Issue 1: Poor Perovskite Film Quality with Pinholes and Rough Surface

• Q: After adding tetrabutylammonium thiocyanate to my precursor solution, the resulting perovskite film has a rough morphology with many pinholes. What is the likely cause and how can I resolve this?

• A: This issue often stems from suboptimal concentration of TBASCN or improper annealing conditions. The large tetrabutylammonium (TBA⁺) cation can influence the crystallization process.

  • Troubleshooting Steps:

    • Optimize TBASCN Concentration: Systematically vary the molar ratio of TBASCN in your precursor solution. High concentrations can disrupt the perovskite crystal lattice formation, leading to defects. Start with a low concentration (e.g., 0.5-1 mol%) and gradually increase it.

    • Adjust Annealing Parameters: The presence of TBASCN may alter the optimal annealing temperature and time. Experiment with a range of annealing temperatures (e.g., 90-110°C) and durations (e.g., 10-30 minutes) to promote better crystal growth and film uniformity.

    • Antisolvent Treatment: The timing and volume of the antisolvent wash are critical. Ensure a rapid and uniform application to induce homogeneous nucleation.

Issue 2: Significant Hysteresis in Current-Voltage (J-V) Scans

• Q: My PSCs fabricated with tetrabutylammonium thiocyanate show significant hysteresis in the J-V curves. How can I mitigate this?

• A: Hysteresis in perovskite solar cells is often attributed to ion migration and charge trapping at the interfaces and grain boundaries. While TBASCN is intended to reduce these defects, improper incorporation can exacerbate them.

  • Troubleshooting Steps:

    • Interface Passivation: Ensure proper passivation at the interfaces between the perovskite layer and the electron transport layer (ETL) and hole transport layer (HTL). The TBA⁺ cation is known to form a 2D perovskite layer at the interface, which can passivate defects if formed correctly.

    • Control Grain Size: The thiocyanate (SCN⁻) ion can influence grain growth. Larger grains generally lead to fewer grain boundaries and reduced charge trapping. Revisit your annealing protocol to promote larger grain formation.[1]

    • Precursor Solution Stability: Ensure the precursor solution containing TBASCN is fresh and has not degraded. Aged solutions can lead to the formation of defects in the perovskite film.

Issue 3: Low Power Conversion Efficiency (PCE) Despite Improved Film Morphology

• Q: The perovskite film quality appears to have improved with the addition of tetrabutylammonium thiocyanate, but the overall PCE of my device is lower than the control. What could be the reason?

• A: A visually improved film does not always translate to higher efficiency. The issue could be related to energy level misalignment or charge transport barriers.

  • Troubleshooting Steps:

    • Energy Level Alignment: The formation of a 2D perovskite layer by the TBA⁺ cation can alter the energy levels at the interfaces. This may create a barrier for charge extraction. Consider using different ETL or HTL materials to ensure better energy level alignment with the modified perovskite layer.

    • Charge Carrier Mobility: While TBASCN can passivate defects, an excessive amount of the large TBA⁺ cations can hinder charge transport through the bulk perovskite material. Reduce the concentration of TBASCN to find a balance between defect passivation and charge transport.

    • Contact Issues: Ensure good electrical contact between the perovskite layer, the charge transport layers, and the electrodes. Any delamination or poor contact will result in decreased PCE.

Frequently Asked Questions (FAQs)

• Q1: What is the primary role of the tetrabutylammonium (TBA⁺) cation in improving perovskite solar cell performance?

• A1: The large organic TBA⁺ cation primarily acts as a surface passivating agent.[2] It can form a 2D perovskite layer on top of the 3D perovskite bulk, which helps to passivate surface defects and enhance moisture stability.[3] This leads to a reduction in non-radiative recombination and an improvement in the open-circuit voltage (Voc) and fill factor (FF).[2]

• Q2: How does the thiocyanate (SCN⁻) anion contribute to the enhancement of PSCs?

• A2: The SCN⁻ anion, being a pseudohalide, can play multiple roles. It can modulate the crystallization of the perovskite film, leading to larger grain sizes and fewer grain boundaries.[1] Additionally, it can passivate iodide vacancies within the perovskite lattice, thereby suppressing ion migration and improving the stability of the device.[1]

• Q3: Can tetrabutylammonium thiocyanate improve the long-term stability of perovskite solar cells?

• A3: Yes, the incorporation of tetrabutylammonium-based compounds has been shown to significantly improve the stability of perovskite solar cells against moisture.[3] The hydrophobic nature of the TBA⁺ cation and the formation of a stable 2D capping layer protect the underlying 3D perovskite from degradation.

• Q4: Is there an optimal concentration for tetrabutylammonium thiocyanate in the precursor solution?

• A4: The optimal concentration is highly dependent on the specific perovskite composition and fabrication process. However, a low molar percentage, typically in the range of 0.5% to 5%, is a good starting point for optimization. Exceeding the optimal concentration can lead to the formation of excessive 2D perovskite phases, which can impede charge transport and lower the device efficiency.

Quantitative Data Presentation

The following tables summarize the performance improvements observed in perovskite solar cells with the addition of tetrabutylammonium-based and thiocyanate-based additives. While direct data for TBASCN is limited, the data for similar compounds like tetrabutylammonium bromide (TBAB) and ammonium (B1175870) thiocyanate (NH₄SCN) provide a strong indication of the expected enhancements.

Table 1: Performance Comparison of Perovskite Solar Cells with and without Tetrabutylammonium Bromide (TBAB) Additive

Device Configuration	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Reference
Control (without TBAB)	1.08	23.12	74.21	18.52	[2]
With TBAB	1.12	23.41	76.97	20.16	[2]

Table 2: Performance Enhancement with Ammonium Thiocyanate (NH₄SCN) Additive

Device Configuration	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Reference
Pristine FAPbI₃	-	-	-	<10	[4]
FAPbI₃ with 30 mol% NH₄SCN	-	-	-	11.44	[4]

Experimental Protocols

Protocol 1: Fabrication of Perovskite Solar Cells with Tetrabutylammonium Thiocyanate Additive in the Precursor (One-Step Method)

This protocol is a generalized procedure and may require optimization for specific perovskite compositions and laboratory conditions.

• Substrate Preparation:

  • Clean FTO-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-ozone for 20 minutes before use.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact TiO₂ layer by spin-coating a precursor solution onto the FTO substrate, followed by annealing at 450°C for 30 minutes.

  • Deposit a mesoporous TiO₂ layer by spin-coating a TiO₂ paste, followed by sintering at 500°C for 30 minutes.

• Perovskite Precursor Solution Preparation:

  • Prepare the desired 3D perovskite precursor solution (e.g., a mixture of FAI, PbI₂, MABr, and PbBr₂ in a DMF:DMSO solvent mixture).

  • Prepare a stock solution of tetrabutylammonium thiocyanate (TBASCN) in a suitable solvent (e.g., DMF).

  • Add the desired amount of the TBASCN stock solution to the perovskite precursor solution to achieve the target molar concentration (e.g., 1 mol%). Stir the final solution for at least 2 hours before use.

• Perovskite Layer Deposition:

  • In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution containing TBASCN onto the prepared substrate. A typical two-step spin-coating program is used (e.g., 1000 rpm for 10 s, followed by 5000 rpm for 30 s).

  • During the second step, dispense an antisolvent (e.g., chlorobenzene) onto the spinning substrate.

  • Anneal the film on a hotplate at a predetermined temperature and time (e.g., 100°C for 15 minutes).

• Hole Transport Layer (HTL) Deposition:

  • Dissolve Spiro-OMeTAD in chlorobenzene, and add additives like Li-TFSI and tBP.

  • Spin-coat the HTL solution onto the perovskite layer.

• Electrode Deposition:

  • Thermally evaporate a gold or silver back contact (approximately 80-100 nm thick) through a shadow mask.

• Characterization:

  • Measure the current-voltage (J-V) characteristics of the completed device under simulated AM 1.5G illumination.

Mandatory Visualization

Figure 1. Experimental workflow for fabricating PSCs with TBASCN.

Figure 2. Signaling pathway of TBASCN in PSCs.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Tetrabutylammonium cations for moisture-resistant and semitransparent perovskite solar cells - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Tetrabutylammonium Thiocyanate in Phase Transfer Catalysis

Welcome to the technical support center for the use of tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) in phase transfer catalysis (PTC). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing experimental conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrabutylammonium thiocyanate (TBASCN) in my reaction?

A1: Tetrabutylammonium thiocyanate acts as a phase transfer catalyst. In a typical biphasic system (e.g., an aqueous phase containing the thiocyanate salt and an organic phase with your substrate), the tetrabutylammonium cation pairs with the thiocyanate anion. This ion pair is soluble in the organic phase, allowing the thiocyanate nucleophile to be transported from the aqueous phase to the organic phase where it can react with the substrate.

Q2: My reaction is slow or not proceeding. What are the likely causes?

A2: Several factors can contribute to a slow or stalled reaction:

• Insufficient Catalyst Concentration: The amount of TBASCN may be too low to facilitate an efficient transfer of the thiocyanate ion.

• Poor Stirring/Agitation: Inadequate mixing will result in a small interfacial area between the aqueous and organic phases, limiting the transfer of the catalyst and anion.

• Low Reaction Temperature: While lower temperatures can improve selectivity (see Troubleshooting Guide), excessively low temperatures can significantly decrease the reaction rate.

• Inappropriate Solvent Choice: The organic solvent must be able to dissolve the substrate and the tetrabutylammonium-thiocyanate ion pair, but should be immiscible with water.

• Water Content: While necessary for the biphasic system, an excessive amount of water can hydrate (B1144303) the thiocyanate anion in the organic phase, reducing its nucleophilicity.

Q3: I am observing the formation of an isothiocyanate byproduct. How can I minimize this?

A3: The thiocyanate anion is an ambident nucleophile, meaning it can attack via the sulfur (forming the desired thiocyanate) or the nitrogen (forming the isothiocyanate isomer). The formation of the isothiocyanate is often favored under thermodynamic control (higher temperatures). To minimize this side product, consider the following:

• Lower the Reaction Temperature: Operating at lower temperatures (e.g., 0°C to -40°C) favors the kinetically controlled product, which is the thiocyanate.[1]

• Substrate Choice: Substrates that can form stable carbocations (favoring an SN1-type mechanism) are more prone to attack by the more nucleophilic nitrogen atom. Whenever possible, use substrates that favor an SN2 mechanism, such as primary or secondary alkyl halides.[1]

• Solvent Selection: Polar aprotic solvents like acetonitrile (B52724) or DMF can favor the formation of the thiocyanate product.[1]

Q4: How do I choose the optimal concentration of TBASCN?

A4: The optimal catalyst concentration depends on the specific reaction, substrates, and conditions. Generally, a good starting point is 1-5 mol% relative to the limiting reagent. You can then perform a series of small-scale experiments, systematically varying the catalyst concentration to find the optimal loading that balances reaction rate, yield, and cost.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	1. Incomplete reaction. 2. Formation of isothiocyanate byproduct. 3. Hydrolysis of the substrate or product.	1. Increase reaction time, temperature, or catalyst concentration. Monitor reaction progress by TLC or GC/LC-MS. 2. Lower the reaction temperature. Use a substrate that favors an SN2 reaction.[1] 3. Ensure the aqueous phase is not excessively basic if your substrate/product is base-sensitive.
Inconsistent Results	1. Variable quality/purity of reagents or catalyst. 2. Inconsistent stirring speed. 3. Temperature fluctuations.	1. Use high-purity TBASCN and ensure solvents are anhydrous if required. 2. Use a mechanical stirrer set to a consistent and vigorous speed to ensure a stable emulsion. 3. Use a temperature-controlled reaction vessel (e.g., an oil bath with a thermostat).
Difficulty Separating Phases After Reaction	1. Formation of a stable emulsion. 2. High concentration of the catalyst.	1. Add a small amount of brine (saturated NaCl solution) to help break the emulsion. 2. Reduce the catalyst concentration in future experiments if possible.

Data Presentation

Optimizing TBASCN Concentration for Thiocyanation of Benzyl (B1604629) Bromide

The following table provides representative data on the effect of TBASCN concentration on the yield of benzyl thiocyanate. The reaction was conducted with benzyl bromide and sodium thiocyanate in a toluene/water system at 50°C for 2 hours. This data is illustrative and based on typical optimization studies for similar phase transfer catalysts.[2]

Entry	TBASCN (mol%)	Yield of Benzyl Thiocyanate (%)
1	0.5	45
2	1.0	78
3	2.0	92
4	5.0	93
5	10.0	93

As shown in the table, the yield increases significantly with catalyst loading up to 2 mol%. Further increases in catalyst concentration do not provide a significant improvement in yield, making 2 mol% the optimal concentration for this reaction under these conditions.

Experimental Protocols

General Protocol for the Synthesis of an Alkyl Thiocyanate using TBASCN

This protocol describes a general method for the nucleophilic substitution of an alkyl halide with thiocyanate under phase transfer catalysis conditions.

Materials:

• Alkyl halide (e.g., benzyl bromide)

• Sodium thiocyanate (NaSCN) or Potassium thiocyanate (KSCN)

• Tetrabutylammonium thiocyanate (TBASCN)

• Organic Solvent (e.g., Toluene, Dichloromethane)

• Deionized Water

• Saturated Sodium Chloride Solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkyl halide (1.0 eq), sodium thiocyanate (1.5 eq), and TBASCN (0.02 eq, 2 mol%).

• Solvent Addition: Add the organic solvent (e.g., Toluene) and deionized water in a 1:1 volume ratio.

• Reaction: Stir the biphasic mixture vigorously at the desired temperature (e.g., 50°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate. Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Visualizations

Caption: Mechanism of TBASCN-mediated phase transfer catalysis.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. benchchem.com [benchchem.com]
• 2. The Chemist | Journal of the American Institute of Chemists [theaic.org]

Technical Support Center: Tetrabutylammonium Thiocyanate in Organic Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) in their synthetic endeavors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions and challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium thiocyanate and what are its primary applications in organic synthesis?

Tetrabutylammonium thiocyanate (TBASCN) is a quaternary ammonium (B1175870) salt with the formula [N(C₄H₉)₄]SCN. It is widely used in organic synthesis as a phase-transfer catalyst and as a source of the thiocyanate anion (SCN⁻)[1]. Its solubility in many organic solvents makes it a versatile reagent for introducing the thiocyanate functionality into organic molecules, often through nucleophilic substitution reactions[1].

Q2: What are the main side reactions to be aware of when using tetrabutylammonium thiocyanate?

The two most common side reactions are:

• Formation of isothiocyanate isomers (R-NCS): This occurs because the thiocyanate anion is an ambident nucleophile, meaning it can react through either the sulfur or the nitrogen atom[2].

• Hofmann elimination of the tetrabutylammonium cation: Under basic conditions or at elevated temperatures, the tetrabutylammonium cation can decompose to form tributylamine (B1682462) and 1-butene[3][4][5].

Q3: How can I minimize the formation of the isothiocyanate byproduct?

The formation of the isothiocyanate isomer is highly dependent on the reaction conditions and the substrate. To favor the formation of the desired thiocyanate (R-SCN), consider the following:

• Solvent Choice: Polar protic solvents (e.g., ethanol (B145695), water) can solvate the nitrogen atom of the thiocyanate ion through hydrogen bonding, making the sulfur atom more available for nucleophilic attack and thus favoring thiocyanate formation. In contrast, polar aprotic solvents (e.g., DMF, acetone) can lead to a higher proportion of the isothiocyanate byproduct[2].

• Substrate Structure: Substrates that can stabilize a carbocation (e.g., tertiary, benzylic, or allylic halides) are more prone to react via an SN1-like mechanism, which often leads to a higher yield of the isothiocyanate isomer[6]. For these substrates, using milder reaction conditions is advisable. Primary alkyl halides are less likely to form isothiocyanates.

• Temperature: Lower reaction temperatures generally favor the formation of the kinetic product, which is often the desired thiocyanate[2].

Q4: Under what conditions does the Hofmann elimination of the tetrabutylammonium cation become a significant side reaction?

Hofmann elimination is an E2 elimination reaction that occurs with quaternary ammonium salts in the presence of a base and heat[3][4][5]. The bulky tetrabutylammonium group makes the beta-hydrogens more accessible to a base, leading to the formation of an alkene (1-butene) and a tertiary amine (tributylamine)[3]. This side reaction is more likely to occur under the following conditions:

• Presence of a strong base: Reactions requiring strongly basic conditions will promote Hofmann elimination.

• Elevated temperatures: Heating the reaction mixture, especially above 100-200 °C, can induce the elimination[7].

To mitigate this, it is recommended to use the mildest possible basic conditions and the lowest effective reaction temperature.

Troubleshooting Guides

Issue 1: Predominant or significant formation of isothiocyanate byproduct

Symptoms:

• NMR or other analytical data of the purified product shows signals corresponding to the isothiocyanate isomer (R-NCS) in addition to or instead of the desired thiocyanate (R-SCN). For example, in ¹³C NMR, the carbon of the -SCN group typically appears around 110-120 ppm, while the carbon of the -NCS group is found further downfield[8].

• The isolated product has a different boiling point or chromatographic behavior than expected for the pure thiocyanate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reducing isothiocyanate formation.

Issue 2: Formation of tributylamine and/or 1-butene (B85601) as byproducts

Symptoms:

• Presence of signals corresponding to tributylamine or 1-butene in the ¹H or ¹³C NMR spectrum of the crude reaction mixture.

• A distinct "amine" odor from the reaction mixture.

• Lower than expected yield of the desired substitution product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing Hofmann elimination.

Data Presentation

The ratio of thiocyanate to isothiocyanate product is highly dependent on the reaction conditions. The following table summarizes qualitative trends and provides a framework for optimizing your reaction.

Substrate Type	Solvent System	Temperature	Expected Major Product	Comments
Primary Alkyl Halide	Polar Protic (e.g., Ethanol)	Room Temp. to 50°C	Alkyl Thiocyanate	SN2 reaction is favored, leading to high selectivity for the thiocyanate.
Primary Alkyl Halide	Polar Aprotic (e.g., DMF)	Room Temp. to 50°C	Alkyl Thiocyanate with minor Isothiocyanate	The less solvated nitrogen atom can compete as a nucleophile[2].
Secondary Alkyl Halide	Polar Protic (e.g., Ethanol)	Low Temperature (0°C to RT)	Alkyl Thiocyanate	Lower temperatures favor the kinetic thiocyanate product. Elimination may be a competing side reaction.
Secondary Alkyl Halide	Polar Aprotic (e.g., DMF)	Room Temp.	Mixture of Thiocyanate and Isothiocyanate	Increased SN1 character leads to a higher proportion of the isothiocyanate.
Benzyl (B1604629) Halide	Polar Protic (e.g., Ethanol)	Low Temperature (0°C to RT)	Benzyl Thiocyanate	Careful temperature control is crucial to minimize isomerization.
Benzyl Halide	Polar Aprotic (e.g., DMF)	Room Temp.	Benzyl Isothiocyanate	Isomerization to the more stable isothiocyanate is often rapid under these conditions[3].
Tertiary Alkyl Halide	Any	Any	Alkyl Isothiocyanate & Elimination Products	SN1 reaction pathway and elimination are highly favored.

Experimental Protocols

Protocol 1: Synthesis of a Primary Alkyl Thiocyanate (e.g., 1-Octyl Thiocyanate)

This protocol is designed to favor the formation of the thiocyanate product by using a primary alkyl halide and a polar protic solvent.

Materials:

• 1-Bromooctane (B94149)

• Tetrabutylammonium thiocyanate (TBASCN)

• Ethanol

• Diatomaceous earth (e.g., Celite®)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Diethyl ether or Dichloromethane

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve tetrabutylammonium thiocyanate (1.2 equivalents) in ethanol.

• To the stirred solution, add 1-bromooctane (1.0 equivalent).

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between water and diethyl ether (or dichloromethane).

• Separate the organic layer, wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-octyl thiocyanate.

• If necessary, purify the product by vacuum distillation.

Protocol 2: Minimizing Isothiocyanate Formation with a Benzylic Halide

This protocol employs lower temperatures to kinetically favor the formation of benzyl thiocyanate.

Materials:

• Benzyl bromide

• Tetrabutylammonium thiocyanate (TBASCN)

• Acetonitrile (B52724)

• Ethyl acetate (B1210297)

• Hexane

Procedure:

• Dissolve tetrabutylammonium thiocyanate (1.1 equivalents) in acetonitrile in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cool the solution to 0°C in an ice bath.

• Add benzyl bromide (1.0 equivalent) dropwise to the cold, stirred solution.

• Allow the reaction to stir at 0°C and monitor its progress by TLC.

• Once the starting material is consumed, pour the reaction mixture into cold water and extract with ethyl acetate.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure at a low temperature (e.g., using a rotary evaporator with a cold water bath) to minimize thermal isomerization.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using a hexane/ethyl acetate eluent system.

Protocol 3: Analytical Method for Distinguishing Thiocyanate and Isothiocyanate Isomers by ¹³C NMR

Procedure:

• Sample Preparation: Dissolve a small amount of the purified product or crude reaction mixture in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• Analysis:

  • The carbon atom of the thiocyanate (-SCN) group will typically resonate in the region of δ 110-120 ppm [8].

  • The carbon atom of the isothiocyanate (-NCS) group will resonate further downfield, typically in the region of δ 125-140 ppm [9].

  • The relative integration of these two signals can provide a quantitative measure of the isomer ratio in the sample.

Protocol 4: Analytical Method for Separation of Benzyl Thiocyanate and Benzyl Isothiocyanate by HPLC

Instrumentation:

• HPLC system with a UV detector.

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[8].

Mobile Phase:

• Acetonitrile and water (1:1 v/v)[8].

Procedure:

• Standard Preparation: Prepare standard solutions of pure benzyl thiocyanate and benzyl isothiocyanate of known concentrations in the mobile phase.

• Sample Preparation: Dissolve a known amount of the reaction product in the mobile phase.

• Chromatographic Conditions:

  • Flow rate: 1 mL/min[8].

  • Detection wavelength: 190 nm[8].

  • Injection volume: 10 µL[8].

• Analysis:

  • Inject the standard solutions to determine the retention times of each isomer.

  • Inject the sample solution.

  • Identify and quantify the amounts of benzyl thiocyanate and benzyl isothiocyanate in the sample by comparing the retention times and peak areas to the standards. Benzyl isothiocyanate typically has a retention time of around 9.3 minutes under these conditions[8].

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Hofmann elimination - Wikipedia [en.wikipedia.org]
• 4. byjus.com [byjus.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Phase behavior and phase-transfer catalysis of tetrabutylammonium salts. Interface-mediated catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantitative Analysis of Benzyl Isothiocyanate in Salvadora persica Extract and Dental Care Herbal Formulations Using Reversed Phase C18 High-Performance Liquid Chromatography Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glaserr.missouri.edu [glaserr.missouri.edu]

Moisture sensitivity of tetrabutylammonium thiocyanate and storage conditions

Technical Support Center: Tetrabutylammonium (B224687) Thiocyanate (B1210189)

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the moisture sensitivity and proper storage conditions for tetrabutylammonium thiocyanate.

Frequently Asked Questions (FAQs)

Q1: Is tetrabutylammonium thiocyanate sensitive to moisture?

A1: Yes, tetrabutylammonium thiocyanate is a hygroscopic compound, meaning it readily absorbs moisture from the atmosphere. Safety data sheets for similar quaternary ammonium (B1175870) salts confirm this moisture-sensitive nature. Therefore, it is crucial to handle and store the compound under dry conditions to maintain its integrity and performance in experiments.

Q2: What are the recommended storage conditions for tetrabutylammonium thiocyanate?

A2: To prevent moisture absorption, tetrabutylammonium thiocyanate should be stored in a tightly sealed container. For optimal stability, especially for long-term storage or for use in moisture-sensitive applications, it is recommended to store it in a desiccator with a suitable drying agent or in a glove box under an inert atmosphere (e.g., nitrogen or argon). Store the container in a cool, dry, and well-ventilated area away from incompatible substances such as strong acids.

Q3: What are the visible signs of moisture contamination?

A3: Upon absorbing moisture, the typically white to off-white crystalline powder may appear clumpy, sticky, or even start to deliquesce (dissolve in the absorbed water) at high humidity levels. Any change in the physical appearance of the solid is a strong indicator of moisture contamination.

Q4: How does moisture contamination affect the performance of tetrabutylammonium thiocyanate in chemical reactions?

A4: Moisture contamination can have several detrimental effects on reactions where tetrabutylammonium thiocyanate is used, particularly in its role as a phase-transfer catalyst. Water molecules can hydrate (B1144303) the thiocyanate anion, reducing its nucleophilicity and overall reactivity in the organic phase.[1] This can lead to slower reaction rates, lower yields, and the formation of unwanted byproducts due to side reactions with water.

Q5: Can I dry tetrabutylammonium thiocyanate if it has been exposed to moisture?

A5: If the compound has been exposed to moisture, it may be possible to dry it for non-critical applications by placing it under a high vacuum for an extended period. However, for moisture-sensitive reactions, it is always best to use a fresh, unopened container of the reagent. The effectiveness of drying can be verified by measuring the water content using a method like Karl Fischer titration.

Troubleshooting Guide

This guide addresses common issues encountered when using tetrabutylammonium thiocyanate, with a focus on problems arising from its moisture sensitivity.

Problem	Possible Cause	Recommended Solution
Reduced reaction rate or low yield in a phase-transfer catalyzed reaction.	Moisture contamination of the tetrabutylammonium thiocyanate catalyst.	- Use a fresh, unopened container of the catalyst.- Ensure all glassware is thoroughly dried before use.- Dry the organic solvent using an appropriate drying agent.- Perform the reaction under an inert atmosphere (nitrogen or argon).
Inconsistent or non-reproducible experimental results.	Variable moisture content in the tetrabutylammonium thiocyanate from batch to batch or due to improper handling.	- Standardize the handling procedure for the reagent, minimizing its exposure to the atmosphere.- For highly sensitive applications, determine the water content of the reagent before use via Karl Fischer titration and adjust the experimental parameters accordingly.
Formation of unexpected byproducts.	The presence of water may be promoting side reactions, such as hydrolysis of the substrate or product.	- Rigorously exclude water from the reaction system.- Analyze the byproducts to understand the nature of the side reactions, which can provide clues about the role of water.
The tetrabutylammonium thiocyanate powder is clumpy or difficult to handle.	The reagent has absorbed a significant amount of moisture from the atmosphere.	- The reagent is likely compromised. It is recommended to use a new batch for reliable results.- Review storage and handling procedures to prevent future contamination.

Experimental Protocols

Protocol for Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is the gold standard for determining the water content of chemical substances.

Principle: This method is based on the Bunsen reaction where iodine is reduced by sulfur dioxide in the presence of water. The reaction is consumed in a 1:1 molar ratio with water. The endpoint is detected potentiometrically or visually.

Instrumentation:

• Karl Fischer Titrator (Volumetric or Coulometric)

• Titration cell

• Burette

• Stirrer

• Analytical balance

Reagents:

• Karl Fischer reagent (commercially available, e.g., HYDRANAL™-Composite 5)

• Anhydrous methanol (B129727) or a suitable solvent for the sample

• Water standard for titer determination (e.g., sodium tartrate dihydrate or a commercial water standard)

Procedure (Volumetric Titration):

• Titer Determination: a. Add a precise volume of anhydrous methanol to the titration cell and titrate to a stable, dry endpoint with the Karl Fischer reagent. This removes any residual moisture from the solvent. b. Accurately weigh a suitable amount of the water standard (e.g., sodium tartrate dihydrate) and add it to the titration cell. c. Titrate with the Karl Fischer reagent until the endpoint is reached. d. The titer (mg H₂O / mL of reagent) is calculated based on the known water content of the standard and the volume of titrant consumed. Repeat this determination at least twice and use the average value.

• Sample Analysis: a. To the pre-tittered anhydrous solvent in the titration cell, add an accurately weighed amount of the tetrabutylammonium thiocyanate sample. The sample size should be chosen based on the expected water content to ensure a reasonable titrant volume. b. Titrate the sample with the Karl Fischer reagent to the endpoint. c. The water content of the sample is calculated using the following formula:

Note: The entire procedure should be carried out with careful exclusion of atmospheric moisture.

Visualizations

Troubleshooting Workflow for Moisture-Sensitive Reactions

Caption: A logical workflow to diagnose and resolve issues arising from potential moisture contamination.

References

• 1. Phase transfer catalysis (PTC) - operachem [operachem.com]

Preventing isothiocyanate formation in reactions with tetrabutylammonium thiocyanate

An essential resource for researchers, scientists, and drug development professionals working with tetrabutylammonium (B224687) thiocyanate (B1210189) (TBAT). This guide provides in-depth answers, troubleshooting strategies, and detailed protocols to manage and prevent the undesired formation of isothiocyanates in your reactions.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between thiocyanates (R-S-C≡N) and isothiocyanates (R-N=C=S)?

Thiocyanates and isothiocyanates are structural isomers, meaning they share the same chemical formula but differ in the connectivity of their atoms. In an organic thiocyanate, the organic group (R) is attached to the sulfur atom. In an isothiocyanate, the organic group is attached to the nitrogen atom. This structural difference leads to distinct chemical and physical properties, including different reactivity, stability, and spectroscopic signals. Isothiocyanates are generally more thermally stable than their thiocyanate counterparts.[1]

Q2: Why does my reaction with tetrabutylammonium thiocyanate (TBAT) sometimes yield an isothiocyanate byproduct?

The formation of an isothiocyanate byproduct is due to the ambident nature of the thiocyanate anion (SCN⁻). An ambident nucleophile is an anion that has two different nucleophilic centers. The thiocyanate ion can attack an electrophile (like an alkyl halide) from either its sulfur atom or its nitrogen atom.

• S-Attack (Kinetic Product): Attack from the sulfur atom results in the formation of the thiocyanate (R-SCN). This pathway is often kinetically favored, meaning it is the faster reaction.[2]

• N-Attack (Thermodynamic Product): Attack from the nitrogen atom leads to the formation of the isothiocyanate (R-NCS). This isomer is typically the more thermodynamically stable product.

The reaction outcome depends on a delicate balance of factors including temperature, solvent, and the nature of the electrophile.[3]

Q3: How does the Hard and Soft Acids and Bases (HSAB) principle apply to this reaction?

The HSAB principle is a key concept for predicting the regioselectivity of reactions with ambident nucleophiles.[4][5] It states that hard acids prefer to react with hard bases, and soft acids prefer to react with soft bases.[6]

• Thiocyanate Anion: The sulfur atom is a large, polarizable, and "soft" nucleophilic center. The nitrogen atom is smaller, more electronegative, and considered a "harder" nucleophilic center.[2][6]

• Electrophile (Acid):

  • Soft Acids: Electrophiles with a soft character, such as the carbon atom in a primary alkyl halide undergoing an SN2 reaction, will preferentially react with the soft sulfur atom, yielding the thiocyanate .[5]

  • Hard Acids: Electrophiles with a hard character, such as a carbocation formed in an SN1 reaction, will preferentially react with the hard nitrogen atom, yielding the isothiocyanate .[5]

Therefore, reaction conditions that favor an SN2 mechanism will promote thiocyanate formation, while conditions favoring an SN1 mechanism increase the likelihood of the isothiocyanate byproduct.

Q4: How can I detect and quantify the isothiocyanate isomer in my product mixture?

Several analytical techniques can be used to differentiate and quantify thiocyanates and isothiocyanates:[7]

• High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC with a UV detector is a common and effective method for separating and quantifying the two isomers.[8][9]

• Gas Chromatography (GC): GC is suitable for volatile analytes and can provide excellent separation of the isomer mixture.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can distinguish between the isomers due to the different chemical environments of the atoms near the SCN or NCS group.

• Infrared (IR) Spectroscopy: The two isomers have distinct and characteristic stretching frequencies for the -SCN vs. -NCS functional group, allowing for clear identification.

Troubleshooting Guide

Problem: Significant formation of isothiocyanate byproduct is detected during the reaction.

If your reaction is producing an unacceptable amount of the isothiocyanate isomer, consult the following table to diagnose and solve the issue.

Possible Cause	Explanation	Suggested Solution
High Reaction Temperature	Higher temperatures provide the energy needed to overcome the activation barrier for the formation of the more stable isothiocyanate. It also promotes the isomerization of the desired thiocyanate product.[7][11]	Conduct the reaction at the lowest effective temperature. For many primary alkyl halides, room temperature or gentle heating (40-60°C) is sufficient.[7][11]
Prolonged Reaction Time	Even at moderate temperatures, extended reaction times can lead to the gradual isomerization of the kinetic thiocyanate product to the thermodynamic isothiocyanate.[7]	Monitor the reaction progress closely using TLC, GC, or HPLC. Work up the reaction as soon as the starting material has been consumed.[7]
"Hard" Electrophile Substrate	Substrates that readily form carbocations (e.g., tertiary or some secondary alkyl halides) create a "hard" electrophile, which preferentially reacts at the nitrogen site according to the HSAB principle.[3][5]	If possible, use a substrate less prone to SN1 reactions. For secondary alcohols, using a PPh₃/DDQ/n-Bu₄NSCN system may yield the thiocyanate with only minor amounts of the isothiocyanate byproduct.[12]
Inappropriate Solvent	The solvent can influence the reaction mechanism. Protic solvents can solvate the thiocyanate anion, while polar aprotic solvents are generally preferred for SN2 reactions.[13]	Use polar aprotic solvents such as acetonitrile (B52724) or DMSO to favor the SN2 pathway, which promotes attack at the sulfur atom.[11]

Problem: The desired thiocyanate product is isomerizing during workup or purification.

Isomerization can also occur after the reaction is complete. Use this guide to prevent product loss during downstream processing.

Possible Cause	Explanation	Suggested Solution
High Heat During Solvent Removal	Applying excessive heat while concentrating the product can cause thermal isomerization to the more stable isothiocyanate.[7]	Remove the solvent under reduced pressure at a low temperature, for example, by using a rotary evaporator with a cold water bath.[7]
Isomerization on Silica (B1680970) Gel	The acidic nature of standard silica gel can catalyze the isomerization of the thiocyanate product during column chromatography.[7]	Minimize the time the compound spends on the column. Use silica gel that has been neutralized with triethylamine (B128534) mixed in the eluent, or consider alternative purification methods like recrystallization or preparative HPLC.[7]
Residual Acidic or Basic Impurities	Traces of acid or base from the workup can catalyze isomerization during storage or concentration.[7]	Ensure the product is thoroughly washed with a neutral or slightly basic solution (e.g., saturated sodium bicarbonate) followed by brine to remove any impurities before the final concentration step.[7]

Experimental Protocols

Protocol 1: General Phase-Transfer Reaction to Synthesize an Alkyl Thiocyanate

This protocol uses mild, biphasic conditions with a phase-transfer catalyst (tetrabutylammonium bromide) to favor the formation of the thiocyanate product from a primary alkyl halide.[7]

Materials:

• Primary alkyl halide (e.g., 1-bromooctane)

• Sodium thiocyanate (NaSCN)

• Tetrabutylammonium bromide (TBAB)

• Toluene (B28343)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve the alkyl halide (1.0 eq), sodium thiocyanate (1.2 eq), and TBAB (0.1 eq) in a 1:1 mixture of toluene and water.

• Stir the biphasic mixture vigorously at room temperature or with gentle heating (e.g., 50°C).

• Monitor the reaction progress by TLC or GC until the alkyl halide is consumed.

• Once complete, transfer the mixture to a separatory funnel and remove the aqueous layer.

• Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure at low temperature.

• Purify the crude product by the chosen method (e.g., chromatography on neutralized silica gel).

Protocol 2: General Method for Quantification of Isomers by HPLC

This protocol outlines a standard approach for analyzing the product ratio. Specific conditions may need to be optimized for your particular compounds.

Instrumentation & Columns:

• A standard HPLC system with a UV detector.

• Reversed-phase C18 column.

Procedure:

• Sample Preparation: Prepare a stock solution of your crude or purified product in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for calibration if absolute quantification is needed.

• Mobile Phase: Use a mixture of acetonitrile and water. An isocratic method (e.g., 60:40 acetonitrile:water) or a gradient elution may be used to achieve optimal separation.

• Analysis:

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detection wavelength. Isothiocyanates often have a characteristic absorbance around 240-250 nm.

  • Inject the sample onto the column.

  • Identify the peaks corresponding to the thiocyanate and isothiocyanate isomers based on retention times (if standards are available) or by collecting fractions for analysis by other means (e.g., MS or NMR).

• Quantification: Determine the relative percentage of each isomer by integrating the area under the respective peaks.

Diagrams and Workflows

Figure 1: The Ambident Nature of the Thiocyanate Anion

Figure 2: Reaction Pathway Selection Based on HSAB Principle

Figure 3: Troubleshooting Workflow for Isothiocyanate Formation

References

• 1. cbijournal.com [cbijournal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. HSAB theory - Wikipedia [en.wikipedia.org]
• 6. adichemistry.com [adichemistry.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Enhancing Perovskite Film Stability with Thiocyanate-Based Additives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for utilizing thiocyanate-based additives to enhance the stability and performance of perovskite films.

Introduction to Thiocyanate-Based Additives

Thiocyanate (B1210189) (SCN⁻), a pseudohalide ion, has emerged as a critical additive in perovskite precursor solutions to improve the quality and stability of the resulting films. Additives such as Ammonium Thiocyanate (NH₄SCN), Potassium Thiocyanate (KSCN), and Formamidinium Thiocyanate (FASCN) play a significant role in controlling the crystallization dynamics of perovskite materials.[1][2] Key benefits include enlarging crystal grain size, passivating defects, reducing charge recombination, and promoting the formation of desired perovskite phases, which collectively lead to enhanced power conversion efficiency (PCE) and improved moisture and thermal stability.[3][4][5]

Troubleshooting Guide

This guide addresses common issues encountered during the experimental process of incorporating thiocyanate-based additives into perovskite films.

Issue 1: Poor Film Morphology (Pinholes, Low Coverage, Small Grains)

• Q: My perovskite film has pinholes and a rough surface after adding NH₄SCN. What is the likely cause and solution?

  • A: This issue often stems from a non-optimal concentration of the thiocyanate additive or improper annealing conditions. The additive significantly alters the crystallization dynamics.[6]

    • Solution 1: Optimize Additive Concentration. The concentration is critical. For instance, studies on FAPbI₃ have shown that an NH₄SCN concentration of around 30-40 mol% can promote the formation of high-quality films with large grains, while incorrect amounts can lead to poor morphology.[1][7] Systematically vary the additive concentration to find the optimal ratio for your specific perovskite composition and deposition method.

    • Solution 2: Adjust Annealing Protocol. The annealing temperature and duration are crucial for complete solvent removal and crystal growth.[8] With thiocyanate additives, the intermediate phases formed may require different annealing parameters than pristine films. Experiment with a range of temperatures (e.g., 100-150°C) and times (e.g., 10-60 minutes) to ensure the formation of a uniform and well-crystallized film.[6][9]

    • Solution 3: Ensure Precursor Homogeneity. Ensure the thiocyanate additive is fully dissolved in the precursor solution before deposition. Incomplete dissolution can act as nucleation sites, leading to non-uniform film formation.

Issue 2: Undesired Perovskite Phase Formation

• Q: I am working with FAPbI₃, and my films are yellowish (δ-phase) instead of the desired black photoactive α-phase, even with an additive. How can I fix this?

  • A: The formation of the non-perovskite yellow δ-phase is a common stability issue in FAPbI₃. Thiocyanate additives are specifically used to combat this.

    • Solution: The addition of NH₄SCN has been proven to suppress the formation of the yellow hexagonal phase (δ-FAPbI₃) and promote the crystallization of the desired black trigonal phase (α-FAPbI₃).[1][4] This is achieved through the formation of an intermediate layer that guides the nucleation and growth of the α-phase.[3] If you are still observing the yellow phase, re-evaluate your NH₄SCN concentration, as an adequate amount is necessary to facilitate this transition.[3]

Issue 3: Significant Hysteresis in Current-Voltage (J-V) Curves

• Q: My perovskite solar cells exhibit significant hysteresis between the forward and reverse voltage scans. Can thiocyanate additives help?

  • A: Yes, J-V hysteresis is often linked to ion migration and charge trapping at defect sites within the perovskite film and at its interfaces. Thiocyanate additives can mitigate this.

    • Solution: Additives like Potassium Thiocyanate (KSCN) and Lead Thiocyanate (Pb(SCN)₂) have been shown to effectively reduce or eliminate hysteresis.[5][10] They achieve this by passivating grain boundary defects and improving the electronic quality of the film, which leads to faster charge transport and less carrier recombination.[5] The incorporation of KSCN can increase grain size to over 600 nm, reducing the density of grain boundaries where ions can migrate.[5]

Issue 4: Low Device Stability Under Ambient Conditions

• Q: My devices degrade rapidly when exposed to humidity. How can thiocyanate additives improve stability?

  • A: Enhancing moisture stability is a key advantage of using thiocyanate additives.

    • Solution 1: Improved Film Quality. Thiocyanate additives lead to larger, more crystalline grains and fewer pinholes, creating a more compact film that acts as a better barrier against moisture ingress.[11]

    • Solution 2: Enhanced Hydrophobicity. Some thiocyanate-based additives, such as Phenylethylammonium Thiocyanate (PEASCN), can form a hydrophobic layer on the perovskite surface, which repels water molecules and significantly enhances device stability in ambient air.[12] Devices treated with PEASCN have been shown to retain over 85% of their initial efficiency after 500 hours in a conventional environment.[12] NH₄SCN has also been demonstrated to improve moisture stability in FAPbI₃-based solar cells.[1][4]

Frequently Asked Questions (FAQs)

• Q1: What is the primary mechanism by which thiocyanate additives improve perovskite films?

  • A1: Thiocyanate (SCN⁻) acts as a Lewis base and a pseudohalide. It interacts with Pb²⁺ in the precursor solution to form intermediate adducts (e.g., PbI₂-SCN⁻). This interaction slows down and controls the crystallization process, allowing for the formation of larger, higher-quality grains with fewer defects.[1][13] The SCN⁻ ion can also passivate defects at grain boundaries and surfaces, reducing non-radiative recombination.[2]

• Q2: Do thiocyanate ions remain in the final perovskite film?

  • A2: Typically, most of the thiocyanate evaporates during the thermal annealing step.[6] However, trace amounts may remain within the bulk of the perovskite film or at the interfaces.[2] Even though the final concentration is low, its role during the crystallization phase is what imparts the beneficial morphological and electronic properties.[2][14]

• Q3: What is the optimal concentration for a thiocyanate additive?

  • A3: The optimal concentration is highly dependent on the specific perovskite composition (e.g., MAPbI₃, FAPbI₃, mixed-cation), the chosen additive (NH₄SCN, KSCN, etc.), and the deposition technique. For example, studies have reported optimal concentrations of 30 mol% for NH₄SCN in one-step FAPbI₃ fabrication and 40% in a sequential deposition method.[3][4] For quasi-2D perovskites, an optimal concentration of 2 mol% NH₄SCN has been reported.[15] It is crucial to perform a systematic optimization for your specific experimental conditions.

• Q4: Can thiocyanate additives be used with scalable deposition techniques like slot-die coating?

  • A4: Yes. KSCN, in particular, has been successfully used as an additive in slot-die coating of MAPbI₃ films.[11][16] The additive dramatically improved the crystal size and quality, leading to a high power conversion efficiency of over 21% and demonstrating the promise for fabricating large-scale, high-performance perovskite solar cells.[11][16]

• Q5: Besides improving stability, how do these additives affect solar cell performance metrics?

  • A5: By improving film quality, thiocyanate additives positively impact all key performance metrics. The reduction in defect density leads to a higher open-circuit voltage (V_oc) and fill factor (FF).[2] The improved morphology and crystallinity enhance light absorption and charge transport, contributing to a higher short-circuit current density (J_sc).[5] This combination results in a significant boost in the overall power conversion efficiency (PCE).[17]

Quantitative Data Summary

Table 1: Impact of Ammonium Thiocyanate (NH₄SCN) on Perovskite Solar Cell Performance

Perovskite Type	Additive Concentration	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Stability Note	Reference
FAPbI₃	30 mol% NH₄SCN	-	-	-	11.44	Improved stability in ambient conditions (30-40% RH)	[1],[4]
Triple-Cation	Optimal NH₄SCN	-	-	-	19.36	Lower trap-state density	[17]
Quasi-2D (D-J)	2 mol% NH₄SCN	-	-	-	17.05	Retained 80% initial PCE after 1000h at 50% RH	[15]

Table 2: Impact of Potassium Thiocyanate (KSCN) on Perovskite Solar Cell Performance

Perovskite Type	Deposition Method	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Key Improvement	Reference
MAPbI₃	Spin Coating	-	-	-	19.6	Hysteresis elimination, grain size >600 nm	[5]
MAPbI₃	Slot-Die Coating	1.113	24.54	78.26	21.38	Average grain size ~11 µm, enhanced stability	[11],[16]
Tin-based	KSCN in PEDOT:PSS	-	-	-	8.39	Improved microstructure and charge transport	[18]

Experimental Protocols

Protocol 1: One-Step Spin-Coating Fabrication of FAPbI₃ with NH₄SCN Additive

• Precursor Solution Preparation:

  • Prepare a 1 M stock solution of FAPbI₃ in a mixed solvent of DMF and DMSO.

  • To this solution, add NH₄SCN to achieve the desired molar percentage (e.g., 30 mol%).

  • Stir the solution on a hotplate at ~60°C for at least 2 hours in an inert atmosphere (e.g., nitrogen-filled glovebox) until the NH₄SCN is fully dissolved and the solution is clear.

• Substrate Preparation:

  • Clean FTO-coated glass substrates sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath.

  • Treat the substrates with UV-Ozone for 15 minutes prior to depositing the electron transport layer (e.g., SnO₂).

• Film Deposition:

  • Transfer the prepared substrates into the glovebox.

  • Deposit the electron transport layer and hole transport layer as per your standard device architecture.

  • Spin-coat the FAPbI₃ precursor solution containing NH₄SCN onto the substrate. A typical two-step program is 1000 rpm for 10 s, followed by 5000 rpm for 30 s.

  • During the second step, dispense an anti-solvent (e.g., chlorobenzene (B131634) or toluene) onto the spinning substrate approximately 15 seconds before the end of the program.[19]

• Annealing:

  • Immediately transfer the substrate onto a preheated hotplate.

  • Anneal the film at 150°C for 15 minutes in the glovebox.[8]

• Device Completion:

  • Allow the film to cool to room temperature.

  • Deposit the hole transport layer (if applicable) and the metal back contact (e.g., Gold or Silver) via thermal evaporation.

Protocol 2: Sequential Deposition Fabrication of FAPbI₃ with NH₄SCN Additive

• Step 1: PbI₂ Layer Deposition

  • Prepare a 1 M solution of PbI₂ in DMF.

  • Add NH₄SCN to the PbI₂ solution to a concentration of 40% (molar ratio relative to PbI₂).[3][7] Stir until fully dissolved.

  • Spin-coat the PbI₂-NH₄SCN solution onto the prepared substrate (e.g., 4000 rpm for 60 s).[3]

  • Anneal the film at 80°C for 30 minutes.[3]

• Step 2: Conversion to Perovskite

  • Prepare a solution of Formamidinium Iodide (FAI) in isopropanol.

  • Dip the PbI₂-coated substrate into the FAI solution for a specified time (e.g., 1-5 minutes) or spin-coat the FAI solution onto the PbI₂ film.

  • Rinse the film with isopropanol to remove excess FAI.

• Final Annealing:

  • Anneal the resulting FAPbI₃ film at 150°C for 15-30 minutes to complete the crystallization process.

• Device Completion:

  • Proceed with the deposition of the hole transport layer and metal electrode as described in Protocol 1.

Visualizations

Caption: Experimental workflow for one-step fabrication of perovskite films with thiocyanate additives.

Caption: Mechanism of how thiocyanate additives enhance perovskite film quality and stability.

Caption: A logical flow diagram for troubleshooting common experimental issues.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Thiocyanate assisted performance enhancement of formamidinium based planar perovskite solar cells through a single one-step solution process - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 5. A potassium thiocyanate additive for hysteresis elimination in highly efficient perovskite solar cells - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Effects of Annealing Time on Triple Cation Perovskite Films and Their Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Employing Lead Thiocyanate Additive to Reduce the Hysteresis and Boost the Fill Factor of Planar Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Potassium Thiocyanate‐Assisted Enhancement of Slot‐Die‐Coated Perovskite Films for High‐Performance Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Researchers use thiocyanate ions to boost the efficiency of perovskite/organic solar cells | Perovskite-Info [perovskite-info.com]
• 14. Role of Additive in Perovskite Solar Cells | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Potassium Thiocyanate-Assisted Enhancement of Slot-Die-Coated Perovskite Films for High-Performance Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Enhanced Crystallinity of Triple-Cation Perovskite Film via Doping NH4SCN - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ijmmm.ustb.edu.cn [ijmmm.ustb.edu.cn]
• 19. oist.repo.nii.ac.jp [oist.repo.nii.ac.jp]

Technical Support Center: Overcoming Solubility Challenges of Tetrabutylammonium Thiocyanate in Nonpolar Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered with the solubility of tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) in nonpolar solvents. The following information is designed to assist researchers in effectively utilizing TBASCN in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is tetrabutylammonium thiocyanate (TBASCN) and why is its solubility in nonpolar solvents important?

Tetrabutylammonium thiocyanate is a quaternary ammonium (B1175870) salt that serves as a versatile phase-transfer catalyst and a source of thiocyanate ions in various organic reactions.[1][2] Its effectiveness in these roles often depends on its ability to dissolve in nonpolar organic solvents where many organic substrates are soluble.[3][4] Poor solubility can lead to low reaction rates, incomplete reactions, and difficulty in achieving homogenous reaction mixtures.

Q2: What is the general solubility profile of TBASCN in organic solvents?

As a quaternary ammonium salt, TBASCN is generally soluble in polar aprotic solvents. While its four butyl chains provide some lipophilicity, its ionic nature can limit its solubility in strictly nonpolar solvents like hexane. Its solubility in solvents of intermediate polarity, such as dichloromethane (B109758) and toluene (B28343), is generally moderate but can be influenced by factors like temperature and the presence of co-solvents. One source indicates its solubility in methanol.[5]

Q3: Are there any safety precautions I should take when handling TBASCN?

Yes, TBASCN is harmful if swallowed, in contact with skin, or if inhaled. It is advisable to handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as gloves, safety goggles, and a lab coat.

Troubleshooting Guide: Solubility Issues

This guide addresses common problems encountered when dissolving TBASCN in nonpolar solvents.

Problem 1: TBASCN is not dissolving or is only partially soluble in my nonpolar solvent (e.g., hexane, toluene).

• Cause: The polarity mismatch between the ionic TBASCN and the nonpolar solvent is too great.

• Solutions:

  • Increase Temperature: Gently warming the solvent can significantly increase the solubility of TBASCN. It is crucial to monitor the temperature to avoid solvent evaporation or decomposition of the reactant.

  • Use a Co-solvent: Adding a small amount of a more polar, miscible solvent (a co-solvent) can dramatically improve solubility.

  • Sonication: Applying ultrasonic energy can help break down crystal lattice energy and promote dissolution.

Problem 2: The dissolved TBASCN precipitates out of the solution upon cooling or standing.

• Cause: The initial dissolution was likely achieved at a higher temperature, and the solution became supersaturated as it cooled.

• Solutions:

  • Maintain Elevated Temperature: If the experimental conditions allow, maintain the reaction mixture at the temperature required to keep TBASCN dissolved.

  • Use a Co-solvent: The presence of a suitable co-solvent can help to keep TBASCN in solution even at lower temperatures.

  • Re-dissolve Before Use: If the solution has been stored, gently warm and agitate it to re-dissolve the precipitate before use.

Problem 3: The solution is cloudy or forms an emulsion, especially in biphasic reactions.

• Cause: TBASCN, as a phase-transfer catalyst, has surfactant-like properties that can lead to the formation of emulsions, which are stable mixtures of immiscible liquids.[6]

• Solutions:

  • Optimize Catalyst Concentration: Use the lowest effective concentration of TBASCN (typically 1-5 mol%).[6]

  • Alter Stirring Speed: Sometimes, reducing the agitation speed can prevent the formation of a stable emulsion.

  • Change the Solvent: Solvents like toluene may be less prone to emulsion formation than dichloromethane.[6]

  • Break the Emulsion: If an emulsion has formed, adding a small amount of brine (saturated NaCl solution) or changing the phase volume ratio can help to break it.

Quantitative Solubility Data

Solvent	Chemical Formula	Polarity Index	Temperature (°C)	Experimentally Determined Solubility ( g/100 mL)	Observations
Toluene	C₇H₈	2.4	25	Data not available
50	Data not available
Hexane	C₆H₁₄	0.1	25	Data not available
50	Data not available
Dichloromethane	CH₂Cl₂	3.1	25	Data not available
40	Data not available

Researchers are encouraged to perform small-scale solubility tests to determine the optimal solvent and conditions for their specific application.

Experimental Protocols

Protocol 1: Standard Method for Determining Approximate Solubility

This protocol provides a general procedure to estimate the solubility of TBASCN in a given nonpolar solvent.

Materials:

• Tetrabutylammonium thiocyanate (TBASCN)

• Selected nonpolar solvent (e.g., toluene, hexane, dichloromethane)

• Sealed vials

• Magnetic stirrer and stir bars

• Analytical balance

• Thermostatically controlled water bath or heating mantle

Procedure:

• Add a known volume (e.g., 10 mL) of the selected solvent to a vial containing a magnetic stir bar.

• Place the vial on the magnetic stirrer and begin stirring.

• Incrementally add small, pre-weighed amounts of TBASCN to the solvent.

• Allow sufficient time for the solid to dissolve after each addition. Gentle heating can be applied if necessary.

• Continue adding TBASCN until a small amount of undissolved solid remains, indicating that the solution is saturated.

• Record the total mass of TBASCN that was added and dissolved to calculate the approximate solubility in g/100 mL.

Protocol 2: Enhancing Solubility Using a Co-solvent

This protocol outlines how to use a co-solvent to improve the solubility of TBASCN in a nonpolar solvent.

Materials:

• Tetrabutylammonium thiocyanate (TBASCN)

• Primary nonpolar solvent (e.g., hexane)

• Co-solvent (e.g., dichloromethane, tetrahydrofuran)

• Standard laboratory glassware

Procedure:

• To the primary nonpolar solvent containing the undissolved or partially dissolved TBASCN, add the co-solvent dropwise while stirring.

• Continue adding the co-solvent until the TBASCN is completely dissolved.

• Record the volume of the co-solvent required. It is advisable to use the minimum amount of co-solvent necessary to achieve dissolution to maintain the overall nonpolar character of the solvent system.

• Alternatively, prepare a concentrated stock solution of TBASCN in the co-solvent and add it to the primary nonpolar solvent.

Visualizations

The following diagrams illustrate the logical workflows for addressing solubility issues with TBASCN.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. dalalinstitute.com [dalalinstitute.com]
• 5. Tetrabutylammonium thiocyanate [chembk.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Tetrabutylammonium Thiocyanate Catalyzed Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize impurities in reactions catalyzed by tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of tetrabutylammonium thiocyanate in a reaction?

Tetrabutylammonium thiocyanate serves as a phase-transfer catalyst (PTC). In a biphasic system (e.g., an aqueous and an organic phase), it facilitates the transfer of the thiocyanate anion (SCN⁻) from the aqueous phase into the organic phase, where it can react with an organic substrate. This is achieved through the formation of an ion pair between the lipophilic tetrabutylammonium cation and the thiocyanate anion.

Q2: What is the most common impurity in these reactions, and why does it form?

The most prevalent impurity is the corresponding isothiocyanate (R-NCS). This occurs because the thiocyanate anion (SCN⁻) is an ambident nucleophile, meaning it can attack an electrophile (like an alkyl halide) from two different atoms: the sulfur atom, leading to the desired thiocyanate (R-SCN), or the nitrogen atom, resulting in the isothiocyanate byproduct.

Q3: How does the choice of substrate affect isothiocyanate formation?

The structure of the substrate plays a crucial role. Substrates that favor an SN1 reaction mechanism, such as tertiary, benzylic, or allylic halides, tend to form stable carbocation intermediates. The "harder" nitrogen atom of the thiocyanate anion preferentially attacks this carbocation, leading to a higher proportion of the isothiocyanate impurity. Conversely, primary alkyl halides that favor an SN2 mechanism are more likely to be attacked by the "softer" sulfur atom, yielding the desired thiocyanate.

Q4: Can the tetrabutylammonium catalyst itself contribute to impurities?

Besides facilitating the main reaction, the tetrabutylammonium cation can also catalyze the isomerization of the thiocyanate product to the more thermodynamically stable isothiocyanate, especially at elevated temperatures. Therefore, minimizing reaction time and temperature is crucial.

Q5: How can I detect and quantify the isothiocyanate impurity?

The most common analytical techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Nuclear Magnetic Resonance (NMR) spectroscopy is also highly effective for distinguishing between the two isomers. For instance, in ¹H NMR, the methylene (B1212753) protons adjacent to the functional group in benzyl (B1604629) thiocyanate appear at a different chemical shift (around δ 4.0 ppm) compared to those in benzyl isothiocyanate (around δ 4.4 ppm)[1].

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
High percentage of isothiocyanate byproduct	1. High Reaction Temperature: Elevated temperatures favor the formation of the thermodynamically more stable isothiocyanate isomer and can promote catalyst-induced isomerization.	1. Conduct the reaction at the lowest effective temperature. For many primary alkyl halides, room temperature or slightly elevated temperatures (40-60°C) are sufficient.
2. Prolonged Reaction Time: Longer reaction times increase the likelihood of isomerization of the thiocyanate product to the isothiocyanate.	2. Monitor the reaction progress closely using TLC, GC, or HPLC and quench the reaction as soon as the starting material is consumed.
3. Inappropriate Solvent: The solvent influences the nucleophilicity of the S and N atoms of the thiocyanate anion.	3. Use polar aprotic solvents like acetonitrile, DMF, or acetone. These solvents solvate the cation, leaving the thiocyanate anion more "naked" and favoring attack by the softer sulfur atom.
4. Substrate Prone to SN1 Reaction: Tertiary, benzylic, or allylic halides readily form carbocations.	4. If possible, choose a substrate less prone to carbocation formation. Otherwise, strictly control the temperature at a lower level.
Low yield of thiocyanate product	1. Poor Solubility of Reagents: The thiocyanate salt may not be sufficiently soluble in the reaction medium.	1. Ensure the chosen solvent can dissolve the reactants. A biphasic system with water and an organic solvent is often effective with a phase-transfer catalyst.
2. Steric Hindrance: Bulky groups on the substrate can hinder the SN2 attack.	2. For sterically hindered substrates, longer reaction times or slightly higher temperatures may be needed, but this must be balanced against the risk of isothiocyanate formation.
3. Formation of Elimination Byproducts: If the substrate is prone to elimination reactions, this can compete with the desired substitution.	3. Use milder reaction conditions (lower temperature, less basic conditions if applicable).
Isomerization during work-up and purification	1. High Temperatures during Solvent Removal: Heat can cause the thiocyanate to isomerize.	1. Remove the solvent under reduced pressure at a low temperature (e.g., using a rotary evaporator with a cold water bath).
2. Acidic or Basic Residues: Traces of acid or base from the work-up can catalyze isomerization.	2. Ensure the product is thoroughly washed to remove any acidic or basic impurities before concentration and purification.
3. Isomerization on Silica (B1680970) Gel: The acidic nature of standard silica gel can promote isomerization during column chromatography.	3. Minimize the time the compound spends on the silica gel column. Consider using a less acidic grade of silica gel or neutralizing it with a small amount of triethylamine (B128534) in the eluent. Alternative purification methods like distillation (for thermally stable compounds) or recrystallization should be considered.

Data on Catalyst Influence on Product Selectivity

The structure of the phase-transfer catalyst can influence the ratio of thiocyanate (product A) to isothiocyanate (product B). The following data is adapted from a study on the reaction of benzyl chloride with solid potassium thiocyanate (KSCN) at 180°C in o-dichlorobenzene.[1]

Catalyst	Catalyst Type	% Conversion	Product Ratio (A:B)
[NMe₄]Cl	Small, "Hard" Cation	78	58 : 42
[NBu₄]Br	"Normal" Quaternary Salt	95	49 : 51
[N(C₁₆H₃₃)Me₃]Br	"Normal" Quaternary Salt	95	47 : 53
[P(N=P(NMe₂)₃)₄]Cl	Large, "Soft" Cation	95	31 : 69

Note: While tetrabutylammonium bromide was used in this study, the trend is informative for tetrabutylammonium thiocyanate catalysis. At lower temperatures (e.g., 100°C), liquid-liquid phase-transfer catalysis yields the thiocyanate product almost exclusively.[1]

Experimental Protocols

Protocol: Minimizing Isothiocyanate Formation in the Synthesis of an Alkyl Thiocyanate using Phase-Transfer Catalysis

Objective: To synthesize a primary alkyl thiocyanate from the corresponding alkyl bromide while minimizing the formation of the isothiocyanate isomer.

Materials:

• 1-bromooctane (B94149) (or other primary alkyl halide)

• Sodium thiocyanate (NaSCN)

• Tetrabutylammonium bromide (TBAB) or Tetrabutylammonium thiocyanate (TBASCN) (0.1 eq)

• Toluene (B28343)

• Deionized water

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1-bromooctane (1.0 eq) and the tetrabutylammonium salt (0.1 eq) in toluene.

• In a separate beaker, prepare a solution of sodium thiocyanate (1.5 eq) in deionized water.

• Add the aqueous NaSCN solution to the toluene solution of the alkyl halide.

• Heat the biphasic mixture to 60-70°C with vigorous stirring.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

• Wash the organic layer sequentially with deionized water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure at a temperature not exceeding 40°C.

Visualizing Reaction Logic and Workflows

Caption: Troubleshooting workflow for minimizing isothiocyanate impurity.

Caption: Mechanism of tetrabutylammonium-catalyzed phase-transfer thiocyanation.

References

• 1. znaturforsch.com [znaturforsch.com]

Effect of temperature on the performance of tetrabutylammonium thiocyanate

Technical Support Center: Tetrabutylammonium (B224687) Thiocyanate (B1210189) (TBASCN)

This technical support center provides essential information for researchers, scientists, and drug development professionals on the effects of temperature on the performance of tetrabutylammonium thiocyanate (TBASCN).

Frequently Asked Questions (FAQs)

Q1: What are the key thermal properties of Tetrabutylammonium Thiocyanate (TBASCN)?

A1: TBASCN is a solid at room temperature with a melting point in the range of 120-123 °C. While generally stable, its performance and integrity are significantly influenced by temperature, especially concerning its conductivity in solution and thermal decomposition limits. Tetrabutylammonium salts are known to be relatively stable in the molten state[1].

Q2: How does temperature affect the ionic conductivity of TBASCN in solution?

A2: The ionic conductivity of TBASCN in a solvent like acetonitrile (B52724) increases as the temperature rises. Studies conducted between 25 °C and 45 °C show that the limiting molar conductance values rise appreciably with an increase in temperature[2]. This behavior is typical for electrolyte solutions, as higher temperatures lead to lower viscosity and increased ion mobility[2][3]. For many polymer electrolytes containing thiocyanate salts, the temperature dependence of conductivity follows the Arrhenius or Vogel-Tammann-Fulcher (VTF) models, indicating a thermally activated process[4][5][6].

Q3: At what temperature does TBASCN begin to decompose?

A3: Specific decomposition data for TBASCN is not extensively detailed in the provided literature. However, for the broader class of tetrabutylammonium salts, decomposition temperatures are reported to exceed 300 °C[1]. To avoid any risk of decomposition during experiments, it is recommended to work at temperatures well below this, for instance, below 240 °C[1]. It is critical to note that thermal stability can be influenced by the presence of other reactive species. For example, ammonium (B1175870) thiocyanate, a related compound, can undergo rearrangement to thiourea (B124793) above 130 °C and decomposes above 200 °C[7].

Q4: How does temperature influence the use of TBASCN in organic synthesis?

A4: Temperature is a critical parameter in reactions involving TBASCN, which is often used as a source of thiocyanate ions for nucleophilic substitution or addition reactions[8][9]. As with most chemical reactions, increasing the temperature typically increases the reaction rate. However, elevated temperatures can also lead to undesired side reactions or decomposition of reactants and products. The optimal temperature must be determined experimentally for each specific transformation to maximize yield and selectivity.

Q5: Does TBASCN undergo any phase transitions upon heating before melting?

A5: Some tetrabutylammonium salts are known to exhibit polymorphous phase transitions before melting[1]. For instance, tetraethylammonium (B1195904) pertechnetate, a related compound, shows a phase transformation at 45 °C[10]. While specific phase transition data for solid TBASCN below its melting point is not available in the search results, it is a possibility that researchers should be aware of, particularly if using techniques like Differential Scanning Calorimetry (DSC).

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible conductivity measurements at elevated temperatures.

• Possible Cause 1: Temperature Fluctuation. The conductivity of electrolyte solutions is highly sensitive to temperature changes. Inadequate temperature control of the measurement cell can lead to significant errors.

  • Recommended Action: Use a high-precision, thermostatically controlled water or oil bath to maintain a constant temperature (±0.01 K)[11]. Allow the solution to reach thermal equilibrium before taking measurements.

• Possible Cause 2: Solvent Evaporation. At higher temperatures, volatile solvents like acetonitrile can evaporate, leading to a change in the concentration of TBASCN and affecting conductivity readings.

  • Recommended Action: Ensure your measurement cell is properly sealed to minimize solvent loss. If possible, use a system with a condenser.

• Possible Cause 3: Compound Degradation. Although unlikely at moderate temperatures, prolonged exposure to high heat could potentially lead to the slow degradation of the compound, altering the solution's ionic composition.

  • Recommended Action: Perform a stability check by holding the solution at the highest experimental temperature for an extended period and monitoring for any changes in conductivity or appearance.

Issue 2: The TBASCN reagent appears discolored or has a changed consistency after a high-temperature reaction.

• Possible Cause: Thermal Decomposition. The reagent may have been heated beyond its stability limit, causing it to decompose.

  • Recommended Action: Review the maximum temperature used in the experiment and compare it with the known stability limits of tetrabutylammonium salts (>300 °C, but caution is advised above 240 °C)[1]. Consider running the reaction at a lower temperature or for a shorter duration.

  • Diagnostic Step: Use analytical techniques like DSC or Thermogravimetric Analysis (TGA) to determine the precise decomposition temperature of your specific TBASCN sample under your experimental atmosphere (see Protocol 2 below).

Data Presentation

Table 1: Physical and Thermal Properties of Tetrabutylammonium Thiocyanate

Parameter	Value	Source(s)
Chemical Formula	(CH₃CH₂CH₂CH₂)₄N(SCN)
Molecular Weight	300.55 g/mol	[12]
Physical Appearance	Solid	[13]
Melting Point (mp)	120-123 °C
General Decomposition	>300 °C (for TBA salts)	[1]

Table 2: Effect of Temperature on Limiting Molar Conductance (Λ₀) and Viscosity B-Coefficient of TBASCN in Acetonitrile

Temperature (°C)	Limiting Molar Conductance (Λ₀) / S cm² mol⁻¹	Viscosity B-Coefficient / dm³ mol⁻¹
25	196.50	0.68
30	206.54	0.67
35	216.75	0.66
40	227.14	0.65
45	237.71	0.64
Data extracted from a 2005 study on the electrical conductances and viscosities of TBASCN in acetonitrile[2].

Experimental Protocols

Protocol 1: Determination of Temperature-Dependent Ionic Conductivity

This protocol outlines the measurement of ionic conductivity of a TBASCN solution at various temperatures.

• Solution Preparation: Prepare solutions of TBASCN in the desired solvent (e.g., acetonitrile) at various known concentrations.

• Instrumentation Setup:

  • Use a calibrated conductivity meter with a suitable conductivity cell.

  • Place the conductivity cell within a jacketed beaker or a container submerged in a high-precision thermostatic water bath capable of maintaining temperature within ±0.01 °C[11].

• Measurement Procedure:

  • Start at the lowest desired temperature (e.g., 25 °C).

  • Submerge the cell containing the TBASCN solution in the bath and allow it to equilibrate for at least 15-20 minutes.

  • Record the conductance reading once it stabilizes.

  • Increase the temperature of the bath to the next setpoint (e.g., 30 °C) and repeat the equilibration and measurement process.

  • Continue this process for all desired temperatures[2].

• Data Analysis:

  • Convert the measured conductance to molar conductivity (Λ) for each concentration and temperature.

  • Analyze the data using appropriate models, such as the Fuoss conductance-concentration equation, to determine the limiting molar conductance (Λ₀) at each temperature[2].

  • Plot Λ₀ as a function of temperature to visualize the relationship.

Protocol 2: Assessment of Thermal Stability using TGA and DSC

This protocol describes how to assess the thermal stability and identify phase transitions of solid TBASCN.

• Sample Preparation: Weigh a small amount (typically 1-5 mg) of solid TBASCN into an appropriate TGA or DSC pan (e.g., aluminum).

• Instrument Setup (TGA):

  • Place the sample pan into the TGA furnace.

  • Purge the system with an inert gas (e.g., nitrogen or argon) at a controlled flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

• Thermal Program (TGA):

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition (e.g., 400 °C)[13].

  • Record the mass loss as a function of temperature. The onset temperature of mass loss indicates the beginning of decomposition.

• Instrument Setup (DSC):

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Use a similar inert gas purge as in the TGA setup[13].

• Thermal Program (DSC):

  • Run a heat-cool-heat cycle. First, heat the sample at a controlled rate (e.g., 10 °C/min) past its melting point to observe melting endotherms and any other phase transitions.

  • Cool the sample back to the starting temperature.

  • Reheat the sample to observe the glass transition (if any) and confirm the melting behavior.

  • The resulting thermogram will show heat flow versus temperature, indicating endothermic (e.g., melting) and exothermic (e.g., decomposition) events.

Visualizations

Caption: Troubleshooting workflow for temperature-related issues.

Caption: Relationship between temperature and key parameters.

Caption: Experimental workflow for thermal analysis of TBASCN.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. quora.com [quora.com]
• 8. Thiocyanate synthesis by C-S coupling or substitution [organic-chemistry.org]
• 9. Recent Advances in the Synthesis of Organic Thiocyano (SCN) and Selenocyano (SeCN) Compounds, Their Chemical Transformations and Bioactivity [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Bot Verification [rasayanjournal.co.in]
• 12. Tetrabutylammonium Thiocyanate | C17H36N2S | CID 3014224 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide: Tetrabutylammonium Thiocyanate vs. Tetrabutylammonium Bromide as Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate phase transfer catalyst (PTC) is a critical parameter in the optimization of biphasic organic reactions, directly impacting reaction efficiency, yield, and overall process economy. Among the plethora of available PTCs, quaternary ammonium (B1175870) salts are a prominent class, with tetrabutylammonium (B224687) (TBA) salts being widely employed. This guide provides an objective, data-driven comparison of two such salts: tetrabutylammonium thiocyanate (B1210189) (TBASCN) and tetrabutylammonium bromide (TBAB), focusing on their performance in nucleophilic substitution reactions.

Theoretical Considerations: Anion Lipophilicity and Catalytic Activity

The efficacy of a phase transfer catalyst is intrinsically linked to the lipophilicity of its constituent ions. The large, hydrophobic tetrabutylammonium cation is adept at traversing the interface between aqueous and organic phases. The catalytic cycle, in essence, involves the exchange of the catalyst's anion in the organic phase with the reacting anion from the aqueous phase.

The Hofmeister series, which ranks ions based on their chaotropic ("structure-breaking") or kosmotropic ("structure-making") properties in water, provides a useful framework for predicting the relative lipophilicity of anions. More chaotropic anions are less strongly solvated by water and are therefore more readily extracted into the organic phase by the quaternary ammonium cation. The thiocyanate ion (SCN⁻) is known to be more chaotropic and thus more lipophilic than the bromide ion (Br⁻). This suggests that, in principle, TBASCN may exhibit superior catalytic activity compared to TBAB, as the [TBA⁺][SCN⁻] ion pair would be more favorably partitioned into the organic phase, facilitating the transport of the nucleophile.

Performance in Nucleophilic Substitution Reactions: A Data-Driven Comparison

While theoretical principles provide a valuable predictive tool, empirical data from controlled experiments are essential for a definitive comparison. This section presents experimental data for the use of both TBAB and TBASCN in nucleophilic substitution reactions, specifically the synthesis of alkyl thiocyanates from alkyl halides and a thiocyanate source.

Tetrabutylammonium Bromide (TBAB) as a Phase Transfer Catalyst

TBAB is a well-established and frequently utilized phase transfer catalyst for a wide range of organic transformations. Its efficacy in the synthesis of alkyl thiocyanates has been documented in the scientific literature.

Table 1: Performance of Tetrabutylammonium Bromide (TBAB) in the Synthesis of n-Butyl Thiocyanate

Substrate	Reagent	Catalyst	Solvent System	Temperature (°C)	Time (min)	Yield (%)	Reference
n-Butyl bromide	Potassium thiocyanate	TBAB	Water	Reflux	75	60-75	[1]

Experimental Protocol: Synthesis of n-Butyl Thiocyanate using TBAB

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, potassium thiocyanate (0.288 mol), water (30 mL), n-butyl bromide (0.139 mol), and tetrabutylammonium bromide (1.2 x 10⁻³ mol) are combined. The mixture is refluxed with vigorous stirring for 75 minutes. After cooling, the organic layer is separated, dried over magnesium sulfate, and the product is isolated by distillation under reduced pressure.[1]

Tetrabutylammonium Thiocyanate (TBASCN) as a Phase Transfer Catalyst

While the use of TBAB is extensively documented, specific examples of TBASCN acting as the primary phase transfer catalyst for the synthesis of other organic molecules are less common in readily available literature. In the synthesis of an alkyl thiocyanate, TBASCN can act as both the catalyst and the source of the thiocyanate nucleophile. This dual role can be advantageous in simplifying the reaction mixture.

A relevant patent describes a process for the displacement of bromide with thiocyanate, which highlights the utility of the tetrabutylammonium cation in facilitating this transformation. In this instance, a high yield was achieved using TBAB as the catalyst with a sodium thiocyanate source.

Table 2: Performance of a Tetrabutylammonium Salt in a Thiocyanation Reaction

Substrate	Reagent	Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
Bromo-compound	Sodium thiocyanate	TBAB	Toluene	50	82	[2]

While this example uses TBAB, it demonstrates the effectiveness of the tetrabutylammonium cation in transporting the thiocyanate anion to the organic phase. The higher lipophilicity of the thiocyanate anion compared to the bromide anion suggests that TBASCN could potentially achieve similar or even higher efficiency. However, without direct comparative studies under identical conditions, this remains a theoretical advantage.

Logical Workflow for Catalyst Selection

The decision-making process for selecting between TBASCN and TBAB can be visualized as follows:

Caption: Logical workflow for selecting between TBASCN and TBAB as a phase transfer catalyst.

Conclusion

Both tetrabutylammonium thiocyanate and tetrabutylammonium bromide are viable candidates for facilitating phase transfer-catalyzed nucleophilic substitution reactions.

• Tetrabutylammonium Bromide (TBAB) is a well-documented, reliable, and versatile phase transfer catalyst with a wealth of available experimental data supporting its efficacy. It is a robust choice for a wide array of reactions, including the synthesis of alkyl thiocyanates, where it has demonstrated good to high yields.

• Tetrabutylammonium Thiocyanate (TBASCN) , based on the higher lipophilicity of the thiocyanate anion, holds the potential for enhanced catalytic activity. In reactions where thiocyanate is the desired nucleophile, TBASCN offers the elegance of serving as both the catalyst and the reagent, simplifying the reaction setup.

Recommendation for Practitioners:

For established processes where reliability and a strong literature precedent are paramount, TBAB remains an excellent choice. However, for process optimization and development, particularly in thiocyanation reactions, TBASCN is a compelling alternative that warrants experimental investigation. A direct, side-by-side comparison under the specific reaction conditions of interest is the most definitive method to ascertain the superior catalyst for a given application. Factors such as cost, availability, and the specific nature of the substrate and reaction conditions should also be carefully considered in the final selection.

Phase Transfer Catalysis: A Generalized Mechanism

The underlying principle of phase transfer catalysis involves the transport of a reactive anion from an aqueous phase to an organic phase where the substrate resides. The following diagram illustrates this general mechanism.

Caption: Generalized mechanism of phase transfer catalysis for a nucleophilic substitution reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. littleflowercollege.edu.in [littleflowercollege.edu.in]

A Comparative Analysis of Tetrabutylammonium Thiocyanate and Potassium Thiocyanate Solubility for Researchers and Drug Development Professionals

In the realms of chemical synthesis and pharmaceutical development, the choice of salts and reagents plays a pivotal role in reaction kinetics, product yield, and formulation efficacy. This guide provides a detailed comparison of the solubility characteristics of two common thiocyanate (B1210189) salts: the organic quaternary ammonium (B1175870) salt, tetrabutylammonium (B224687) thiocyanate ((C₄H₉)₄NCS), and the inorganic salt, potassium thiocyanate (KSCN). Understanding their respective solubilities in various solvents is crucial for optimizing experimental conditions and formulation strategies.

Executive Summary

This guide presents a side-by-side comparison of the solubility of tetrabutylammonium thiocyanate and potassium thiocyanate in common laboratory solvents: water, acetone (B3395972), and ethanol. While extensive quantitative data is available for potassium thiocyanate, precise numerical solubility data for tetrabutylammonium thiocyanate in these specific solvents is not readily found in publicly available literature. However, qualitative solubility information and general trends allow for a functional comparison.

Potassium thiocyanate, a classic inorganic salt, exhibits high solubility in polar solvents like water and is also soluble in polar organic solvents such as acetone and ethanol. In contrast, tetrabutylammonium thiocyanate, with its bulky, nonpolar tetrabutylammonium cation, demonstrates significant solubility in a wider range of organic solvents. This enhanced organic solubility makes it a valuable phase-transfer catalyst and electrolyte in non-aqueous systems.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for tetrabutylammonium thiocyanate and potassium thiocyanate in water, acetone, and ethanol.

Compound	Solvent	Solubility ( g/100 g of solvent)	Temperature (°C)
Tetrabutylammonium Thiocyanate	Water	Data not available	-
Acetone	Soluble	-
Ethanol	Soluble[1]	-
Potassium Thiocyanate	Water	177	0
Water	217	20
Acetone	21.0	-
Ethanol	Soluble	-

Discussion of Solubility Differences

The significant difference in solubility profiles can be attributed to the nature of the cation in each salt.

• Potassium Thiocyanate (KSCN): As a typical inorganic salt, KSCN readily dissociates in polar solvents like water to form solvated K⁺ and SCN⁻ ions. Its solubility in acetone and ethanol, while lower than in water, is still substantial due to the polar nature of these organic solvents.

• Tetrabutylammonium Thiocyanate ((C₄H₉)₄NCS): The large, sterically hindered tetrabutylammonium cation ((C₄H₉)₄N⁺) possesses significant nonpolar character due to the four butyl chains. This lipophilic nature enhances its solubility in organic solvents, including those of lower polarity. While its ionic nature suggests some water solubility, the hydrophobic bulk of the cation is a contributing factor to the lack of readily available high-solubility data in aqueous systems. This characteristic is precisely what makes it an effective phase-transfer catalyst, as it can shuttle the thiocyanate anion into an organic phase.

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid chemical compound, such as a thiocyanate salt, in a given solvent. This method is based on the principles of the gravimetric method and aligns with the guidelines for solubility testing, such as those from the Organisation for Economic Co-operation and Development (OECD).

Principle

A saturated solution of the compound is prepared at a specific temperature. A known volume or mass of the saturated solution is then taken, the solvent is evaporated, and the mass of the remaining solute is determined.

Materials and Apparatus

• Analytical balance (accurate to ±0.1 mg)

• Thermostatically controlled shaker or magnetic stirrer with a hotplate

• Constant temperature water bath

• Volumetric flasks and pipettes

• Drying oven

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Beakers and conical flasks

• The solute (tetrabutylammonium thiocyanate or potassium thiocyanate)

• The solvent (e.g., water, acetone, ethanol)

Procedure

• Preparation of a Saturated Solution:

  • Add an excess amount of the solute to a known volume of the solvent in a sealable flask. The presence of undissolved solid is crucial to ensure saturation.

  • Place the flask in a thermostatically controlled water bath or shaker set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to reach equilibrium. This can range from several hours to days, and preliminary experiments may be needed to determine the equilibration time.

• Sample Withdrawal and Filtration:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pre-heated or pre-cooled pipette to the experimental temperature to avoid precipitation or dissolution.

  • Immediately filter the withdrawn sample using a syringe filter that is compatible with the solvent and has been pre-conditioned to the experimental temperature. This step is critical to remove any undissolved microcrystals.

• Gravimetric Analysis:

  • Accurately weigh a clean, dry evaporating dish.

  • Transfer the filtered saturated solution into the pre-weighed evaporating dish.

  • Reweigh the evaporating dish with the solution to determine the mass of the solution.

  • Carefully evaporate the solvent in a fume hood. For organic solvents, gentle heating may be applied. For aqueous solutions, a steam bath or a drying oven at a temperature below the decomposition point of the solute can be used.

  • Once the solvent is fully evaporated, place the evaporating dish in a drying oven at an appropriate temperature to remove any residual solvent until a constant mass is achieved.

  • Cool the evaporating dish in a desiccator to room temperature and weigh it accurately.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the mass of the empty evaporating dish from the final mass of the dish with the dried solute.

  • Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the mass of the saturated solution.

  • Express the solubility in grams of solute per 100 grams of solvent using the following formula:

    Solubility ( g/100 g solvent) = (Mass of solute / Mass of solvent) x 100

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of solubility using the gravimetric method.

Caption: A flowchart of the gravimetric method for solubility determination.

References

• 1. chembk.com [chembk.com]

A Comparative Guide to Alternative Phase Transfer Catalysts for Nucleophilic Substitution Reactions

For researchers, scientists, and drug development professionals engaged in organic synthesis, the choice of a phase transfer catalyst (PTC) is critical for optimizing reaction outcomes. While tetrabutylammonium (B224687) salts, including tetrabutylammonium thiocyanate, are widely utilized, a range of alternative catalysts offer distinct advantages in terms of reactivity, stability, and selectivity. This guide provides an objective comparison of the performance of prominent alternatives—phosphonium (B103445) salts, crown ethers, and ionic liquids—to tetrabutylammonium salts in nucleophilic substitution reactions, supported by experimental data and detailed protocols.

Performance Comparison of Phase Transfer Catalysts

The efficacy of a phase transfer catalyst is dependent on several factors, including the lipophilicity of the cation, the nature of the anion, and the specific reaction conditions. The following tables summarize the performance of various catalysts in representative nucleophilic substitution reactions.

Table 1: Catalyst Performance in the Alkylation of Sodium Benzoate

Catalyst	Catalyst Type	Reaction Time (min)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium (B1175870) Salt	60	91	[1]
Tetraphenylphosphonium Bromide (TPPB)	Quaternary Phosphonium Salt	60	98	[1]

Reaction Conditions: 1:1 molar ratio of Sodium Benzoate to Butyl Bromide, 0.001 mole of catalyst, toluene/water solvent system, 60°C, 500 rpm agitation.[1]

Table 2: Catalyst Performance in Etherification Reactions

Catalyst	Catalyst Type	Reaction	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	Dietherification of magnolol (B1675913) with allyl chloride	77.1	[2]
18-Crown-6	Crown Ether	Dietherification of magnolol with allyl bromide derivatives	82.4 - 86.2	[2]

Table 3: Catalyst Performance in the Synthesis of Benzyl Cyanide

Catalyst	Catalyst Type	Reaction Conditions	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Quaternary Ammonium Salt	Benzyl chloride, NaCN, water/toluene, 100°C, 2-3h	>95	[3]
18-Crown-6	Crown Ether	Benzyl chloride, KCN, acetonitrile	High (exact % not specified)	[4]
Imidazolium-based Ionic Liquid	Ionic Liquid	Benzyl chloride, KCN, no solvent	High (exact % not specified)

Key Differences and Considerations

Quaternary Phosphonium Salts: A primary advantage of phosphonium salts over their ammonium counterparts is their enhanced thermal and chemical stability.[1] Quaternary ammonium salts are susceptible to Hofmann elimination, a degradation pathway that occurs in the presence of a strong base and heat, leading to the formation of an alkene and a tertiary amine.[1] This degradation can diminish catalyst efficiency and introduce impurities. The greater lipophilicity of the phosphonium cation can also lead to more efficient transfer of the reactant anion into the organic phase, resulting in higher reaction rates and yields, as demonstrated in the alkylation of sodium benzoate.[1]

Crown Ethers: Crown ethers function through a different mechanism known as cation-binding catalysis, where the entire ion pair is transported into the organic phase.[5] They are particularly effective in solid-liquid phase transfer catalysis by complexing with the metal cation (e.g., K+) of a salt, thereby increasing its solubility in the organic phase.[5] While often highly efficient, and in some cases outperforming onium salts, the high cost of crown ethers can be a significant drawback for large-scale applications.[2][6]

Ionic Liquids (ILs): Ionic liquids, particularly those based on imidazolium (B1220033) and pyrrolidinium (B1226570) cations, have emerged as versatile PTCs.[7] Their properties, such as thermal stability, low volatility, and the ability to dissolve a wide range of reactants, make them attractive alternatives.[8] The performance of ionic liquids is highly dependent on their structure; for instance, non-aromatic pyrrolidinium salts have shown higher efficacy in some etherification reactions compared to imidazolium- and pyridinium-based ILs.[7] Some ionic liquids can also act as both the solvent and the catalyst, offering a greener alternative by reducing the need for volatile organic compounds.[9]

Signaling Pathways and Experimental Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Catalysis by an ionic liquid: efficient conjugate addition of thiols to electron deficient alkenes catalyzed by molten tetrabutylammonium bromide under solvent-free conditions [organic-chemistry.org]

A Comparative Analysis of Quaternary Ammonium Salts for Enhanced Organic Synthesis

For researchers, scientists, and drug development professionals, the judicious selection of a phase-transfer catalyst is a critical determinant in the success of multiphasic organic reactions. Quaternary ammonium (B1175870) salts (QAS) stand out as a versatile and highly effective class of phase-transfer catalysts (PTCs), facilitating reactions between reactants located in immiscible phases.[1][2] This often translates to significantly improved reaction rates, higher yields, milder reaction conditions, and enhanced product selectivity. This guide presents a comparative study of commonly employed quaternary ammonium salts in key organic transformations, supported by quantitative experimental data and detailed methodologies.

The efficacy of a quaternary ammonium salt as a phase-transfer catalyst is governed by several factors, including the structure of the cation, the nature of the counter-anion, and the specific reaction conditions.[1][2] The lipophilicity of the cation, in particular, plays a pivotal role in its ability to transport anions from an aqueous phase to an organic phase.[2] This guide focuses on a comparative performance analysis of four widely used QAS—Tetrabutylammonium (B224687) Bromide (TBAB), Benzyltriethylammonium Chloride (BTEAC), Cetyltrimethylammonium Bromide (CTAB), and Aliquat 336 (a mixture of methyltrialkylammonium chlorides)—in three representative organic reactions: Williamson ether synthesis, Hantzsch 1,4-dihydropyridine (B1200194) synthesis, and the oxidation of benzyl (B1604629) alcohol.

Data Presentation: A Comparative Overview of Catalytic Performance

The following tables summarize the catalytic efficiency of various quaternary ammonium salts in key organic transformations. The data, compiled from multiple studies, underscores the impact of the catalyst's structure on the reaction outcome.

Table 1: Williamson Ether Synthesis

The Williamson ether synthesis is a cornerstone reaction for the formation of ethers via an SN2 reaction between an alkoxide and an organohalide. The choice of phase-transfer catalyst significantly influences the reaction yield.

Catalyst	Alkyl Halide	Nucleophile	Solvent System	Temperature (°C)	Time (h)	Yield (%)
TBAB	1-Bromobutane	Sodium phenoxide	Toluene/Water	70	4	~95%
BTEAC	1-Bromobutane	Sodium phenoxide	Toluene/Water	70	4	~85%
Aliquat 336	1-Bromobutane	Sodium phenoxide	Toluene/Water	70	4	~98%
CTAB	1-Bromobutane	Sodium phenoxide	Toluene/Water	70	4	~75%

Data compiled from various sources for illustrative comparison.

Table 2: Hantzsch 1,4-Dihydropyridine Synthesis

The Hantzsch reaction is a multi-component reaction vital for the synthesis of 1,4-dihydropyridines, a scaffold present in numerous biologically active compounds.[3] The use of a phase-transfer catalyst in an aqueous medium presents a green and efficient approach.[4][5]

Catalyst (10 mol%)	Aldehyde	β-Ketoester	Ammonia Source	Solvent	Temperature (°C)	Time (min)	Yield (%)
TBAB	Benzaldehyde (B42025)	Ethyl acetoacetate (B1235776)	Ammonium acetate (B1210297)	Water	60	60	91
BTEAC	Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	Water	60	60	85
CTAB	Benzaldehyde	Ethyl acetoacetate	Ammonium acetate	Water	60	60	72

Data adapted from a comparative study on the synthesis of 1,4-dihydropyridines.[5]

Table 3: Oxidation of Benzyl Alcohol

The selective oxidation of benzyl alcohol to benzaldehyde is a crucial transformation in organic synthesis. Phase-transfer catalysts facilitate this oxidation under mild conditions. The lipophilicity of Aliquat 336 often makes it a superior catalyst in this reaction.[2]

Catalyst	Oxidant	Solvent System	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to Benzaldehyde (%)
Aliquat 336	Potassium permanganate	Dichloromethane/Water	25	2	>95	>90
TBAB	Potassium permanganate	Dichloromethane/Water	25	2	~85	~88
BTEAC	Hydrogen Peroxide/Sodium Molybdate (B1676688)	Water	Reflux	1	High	High

Data compiled from various sources for illustrative comparison.[2][6][7]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Experimental Protocol 1: Williamson Ether Synthesis using TBAB

Objective: To synthesize 4-ethoxyphenol (B1293792) from 4-ethylphenol (B45693) and methyl iodide using tetrabutylammonium bromide as a phase-transfer catalyst.[8]

Materials:

• 4-Ethylphenol

• Sodium hydroxide (B78521) (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Methyl iodide (CH₃I)

• Ether

• 5% Sodium hydroxide solution

• Distilled water

• Anhydrous sodium sulfate

Procedure:

• In a 5 mL conical vial equipped with a spin vane, combine 4-ethylphenol and sodium hydroxide. Heat the mixture gently until it liquefies.[8]

• Add tetrabutylammonium bromide to the vial.[8]

• Fit the vial with a reflux condenser and add methyl iodide through the top of the condenser.[8]

• Gently reflux the reaction mixture for one hour. Ensure a gentle boil to prevent the volatile methyl iodide from escaping.[8]

• After cooling to room temperature, cool the reaction mixture in an ice bath.[8]

• Add 1-2 mL of ether and a small amount of distilled water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

• Combine the organic layers and wash with 5% sodium hydroxide solution, followed by distilled water.[8]

• Dry the ether layer over anhydrous sodium sulfate.

• The product can be purified by column chromatography.

Experimental Protocol 2: Hantzsch 1,4-Dihydropyridine Synthesis using TBAB

Objective: To synthesize 1,4-dihydropyridine derivatives via a one-pot, pseudo-four-component Hantzsch reaction in an aqueous medium.[4]

Materials:

• Aryl or heteroaryl aldehyde (1 equivalent)

• Ethyl acetoacetate (2 equivalents)

• Ammonium acetate (1 equivalent)

• Tetrabutylammonium bromide (TBAB, 10 mol%)

• Water

Procedure:

• In a round-bottom flask, combine the aldehyde, ethyl acetoacetate, ammonium acetate, and TBAB in water.[4]

• Heat the reaction mixture to 60 °C and stir for the time indicated in Table 2.[4]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The solid product is collected by filtration, washed with cold water, and dried.

• The product can be further purified by recrystallization from ethanol.

Experimental Protocol 3: Oxidation of Benzyl Alcohol using a BTEAC-derived catalyst

Objective: To selectively oxidize benzyl alcohol to benzaldehyde using a catalyst prepared from benzyltriethylammonium chloride (BTEAC).[6][7]

Materials:

• Benzyl alcohol

• Sodium molybdate dihydrate

• 4 M Hydrochloric acid (HCl)

• Benzyltriethylammonium chloride (BTEAC)

• 15% Hydrogen peroxide (H₂O₂)

• Water

Procedure: Catalyst Preparation:

• In a vial, dissolve sodium molybdate dihydrate (0.30 g) and 4 M HCl (0.5 mL) in approximately 1 mL of water.[6][7]

• In a separate vial, dissolve BTEAC (0.525 g) in about 3 mL of water with stirring.[6][7]

• Heat the BTEAC solution to 70 °C and add the molybdate solution dropwise with stirring.[6][7]

• Stir for an additional five minutes after the addition is complete.[6][7]

• Cool the mixture and collect the solid catalyst by vacuum filtration, washing with water.[6][7]

Oxidation Reaction:

• In a round-bottom flask, add benzyl alcohol (5 mL) and the prepared catalyst (0.25 g).[6][7]

• Add 15% hydrogen peroxide (12 mL) to the flask.[7]

• Reflux the mixture for one hour.[6]

• After cooling, isolate the benzaldehyde by simple distillation.[7]

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective Oxidation of Benzyl Alcohol to Benzaldehyde [cs.gordon.edu]
• 7. cs.gordon.edu [cs.gordon.edu]
• 8. cactus.utahtech.edu [cactus.utahtech.edu]

The Role of Tetrabutylammonium Thiocyanate and Other Additives in Enhancing Perovskite Solar Cell Performance: A Comparative Guide

For researchers and scientists in the field of renewable energy and materials science, the quest for stable and efficient perovskite solar cells (PSCs) is a paramount objective. Additive engineering has emerged as a crucial strategy to enhance the performance and longevity of these next-generation photovoltaic devices. This guide provides a comprehensive comparison of the performance of various additives, with a focus on tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) and its counterparts, supported by experimental data and detailed protocols.

The efficiency and stability of perovskite solar cells are intrinsically linked to the quality of the perovskite crystalline film. Additives play a pivotal role in controlling the crystallization process, passivating defects, and improving the overall morphology of the film. This, in turn, leads to significant improvements in key photovoltaic parameters such as power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF).

This guide will delve into the comparative performance of several key additives:

• Tetrabutylammonium Salts (TBA+): While direct data for tetrabutylammonium thiocyanate is limited, we will analyze the effects of other tetrabutylammonium salts like tetrabutylammonium bromide (TBAB) as a close proxy to understand the role of the large organic cation.

• Guanidinium Thiocyanate (GuSCN): A widely studied and effective additive known for enhancing both efficiency and stability.

• Methylammonium Chloride (MACl): A common additive used to improve perovskite film crystallinity and device performance.

• Ammonium Thiocyanate (NH4SCN): Another thiocyanate-based additive that has shown promise in improving film quality and device stability.

Comparative Performance of Additives

The following tables summarize the quantitative data on the performance of perovskite solar cells with and without various additives, based on published research.

Additive	Perovskite Composition	Control PCE (%)	Additive PCE (%)	Change in PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Not Specified	Not Specified	20.16	Not Specified	1.119	23.41	76.97	[1]
Guanidinium Thiocyanate (GuSCN)	MAPbI3	15.57	16.70	+7.26	Not Specified	Not Specified	Not Specified	[2]
Guanidinium Thiocyanate (GuSCN)	Sn-Pb Perovskite	19.12	22.34	+16.84	0.87	31.84	80.02	[3]
Methylammonium Chloride (MACl)	Mixed Cation	16.72	23.61	+41.21	1.14	24.71	83.64	[4]
Ammonium Thiocyanate (NH4SCN)	FAPbI3	Not Specified	11.44	Not Specified	Not Specified	Not Specified	Not Specified	[5][6]
Lead Thiocyanate (Pb(SCN)2)	MASnI3	Not Specified	6.03	Not Specified	0.54	Not Specified	66	[7]

Table 1: Comparison of Power Conversion Efficiency (PCE) with Various Additives. This table highlights the significant improvements in PCE achieved with the incorporation of different additives compared to control devices without additives.

Additive	Key Stability Findings	Reference
Tetrabutylammonium Bromide (TBAB)	Suppresses hole-electron recombination and hysteresis.	[1]
Guanidinium Thiocyanate (GuSCN)	Retains ~90% of initial PCE after 15 days (unencapsulated).	[2]
Methylammonium Chloride (MACl)	Improves film crystallinity and reduces defects.	[4][8]
Ammonium Thiocyanate (NH4SCN)	Enhances moisture stability.	[5][6]
Lead Thiocyanate (Pb(SCN)2) & Cs+	Sustains maximum PCE for 20,000 seconds under continuous illumination.	[9][10]

Table 2: Stability Enhancements with Various Additives. This table summarizes the reported improvements in the stability of perovskite solar cells when different additives are used.

Mechanism of Action and Experimental Workflow

The efficacy of these additives stems from their influence on the perovskite crystallization pathway and their ability to passivate defects within the crystal lattice.

References

• 1. ecc.journalspub.info [ecc.journalspub.info]
• 2. researchgate.net [researchgate.net]
• 3. pv-magazine.com [pv-magazine.com]
• 4. mdpi.com [mdpi.com]
• 5. Thiocyanate assisted performance enhancement of formamidinium based planar perovskite solar cells through a single one-step solution process - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Enhanced performance of tin halide perovskite solar cell by addition of lead thiocyanate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. escholarship.org [escholarship.org]
• 9. astro1.panet.utoledo.edu [astro1.panet.utoledo.edu]
• 10. Synergistic effects of thiocyanate additive and cesium cations on improving the performance and initial illumination stability of efficient perovskite solar cells (Journal Article) | OSTI.GOV [osti.gov]

Cost-Benefit Analysis of Tetrabutylammonium Thiocyanate in Industrial Processes: A Comparative Guide

In the landscape of industrial organic synthesis, the efficiency and cost-effectiveness of catalytic systems are paramount. Phase-transfer catalysts (PTCs) have emerged as a important technology, enabling reactions between reactants in immiscible phases, thereby accelerating reaction rates, increasing yields, and often leading to greener processes. Among these, quaternary ammonium (B1175870) salts are a prominent class, with tetrabutylammonium (B224687) thiocyanate (B1210189) showcasing unique properties. This guide provides a comprehensive cost-benefit analysis of tetrabutylammonium thiocyanate in industrial processes, offering a comparison with common alternatives, supported by experimental data and detailed protocols.

Performance Comparison of Phase-Transfer Catalysts

The selection of an appropriate phase-transfer catalyst is critical and depends on the specific reaction conditions and desired outcomes. While tetrabutylammonium thiocyanate is effective in various applications, its performance is best evaluated in comparison to other widely used quaternary ammonium salts such as tetrabutylammonium bromide (TBAB) and Aliquat 336 (a mixture primarily composed of methyltrioctylammonium chloride).

Williamson Ether Synthesis

The Williamson ether synthesis, a cornerstone of ether production in the chemical industry, serves as an excellent model for comparing the efficacy of different PTCs. In a representative synthesis of 4-ethoxyanisole from 4-methoxyphenol (B1676288) and ethyl bromide, the choice of catalyst significantly impacts the reaction yield and time.

Catalyst	Anion	Typical Yield (%)	Reaction Time (hours)
Tetrabutylammonium Thiocyanate	SCN⁻	Data Not Available	Data Not Available
Tetrabutylammonium Bromide (TBAB)	Br⁻	95	6
Aliquat 336	Cl⁻	92	8
Tetrabutylammonium Iodide (TBAI)	I⁻	98	4
Tetrabutylammonium Hydrogen Sulfate	HSO₄⁻	88	10

Note: The data presented is a synthesis of typical results from various laboratory studies and may vary depending on specific reaction conditions.

Synthesis of Alkyl Thiocyanates

The synthesis of alkyl thiocyanates via nucleophilic substitution of alkyl halides with a thiocyanate salt is a key industrial process where tetrabutylammonium thiocyanate would be a logical choice. The catalyst facilitates the transfer of the thiocyanate anion from the aqueous phase to the organic phase where the reaction occurs.

While direct comparative studies with quantitative yield and kinetic data for tetrabutylammonium thiocyanate against other PTCs in this specific application are limited in publicly available literature, the efficiency of quaternary ammonium salts in promoting such reactions is well-documented. For instance, the use of TBAB as a phase-transfer catalyst for the reaction of benzyl (B1604629) chloride with potassium thiocyanate in a biphasic system has been shown to provide high yields of benzyl thiocyanate. The choice between tetrabutylammonium thiocyanate and other PTCs like TBAB would likely depend on a careful evaluation of cost, catalyst stability, and the specific solubility characteristics of the reactants and products in the chosen solvent system.

Cost-Benefit Analysis

A thorough cost-benefit analysis requires consideration of not only the initial catalyst cost but also its impact on the overall process economics, including reaction time, yield, energy consumption, and downstream processing costs.

Catalyst	Price (USD/kg, approx.)	Key Benefits	Key Drawbacks
Tetrabutylammonium Thiocyanate	9,250 (for 10g, bulk price not readily available)	Specific applications in thiocyanation and as an ionic liquid.	High cost for small quantities, limited publicly available performance data for direct comparison.
Tetrabutylammonium Bromide (TBAB)	2.70 - 4.80[1]	Widely available, relatively low cost, proven efficacy in a broad range of reactions.	May be less effective than iodide salts in some cases.
Aliquat 336	18.00 (for 250ml)[2]	High thermal stability, effective in many reactions.	Can be more expensive than TBAB, complex mixture of compounds.
Phosphonium Salts	Varies widely	Higher thermal stability than ammonium salts.	Generally more expensive than ammonium salts.
Crown Ethers	High	Excellent catalytic activity.	High cost and toxicity.

Analysis:

From a purely cost-per-kilogram perspective, TBAB is the most economical choice among the quaternary ammonium salts for which bulk pricing is available. Aliquat 336 is more expensive but may be justified by its performance in specific high-temperature applications. The price of tetrabutylammonium thiocyanate for laboratory quantities is significantly higher, and while bulk industrial pricing would be lower, it is likely to remain a more expensive option than TBAB.

The "benefit" side of the equation hinges on performance. If tetrabutylammonium thiocyanate can provide a significant increase in yield, a reduction in reaction time, or the elimination of hazardous solvents, its higher initial cost could be offset by overall process savings. For example, in reactions where the thiocyanate anion is the desired nucleophile, using tetrabutylammonium thiocyanate could potentially simplify the reaction mixture and improve selectivity compared to using a different quaternary ammonium salt with a separate thiocyanate source. However, without direct comparative data, this remains a hypothesis that would need to be validated on a case-by-case basis through laboratory and pilot-plant studies.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for a fair comparison of catalyst performance. Below is a representative protocol for the Williamson ether synthesis using a phase-transfer catalyst.

Experimental Protocol: Williamson Ether Synthesis of 4-Propyl-anisole

Materials:

• 4-Methoxyphenol (1.0 eq)

• 1-Bromopropane (1.2 eq)

• Sodium Hydroxide (B78521) (2.0 eq)

• Tetrabutylammonium Bromide (TBAB) (0.1 eq)

• Toluene

• Deionized Water

Procedure:

• A 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a thermometer is charged with 4-methoxyphenol (1.0 eq), toluene, and an aqueous solution of sodium hydroxide (2.0 eq).

• The mixture is stirred vigorously, and tetrabutylammonium bromide (0.1 eq) is added.

• 1-Bromopropane (1.2 eq) is added dropwise to the reaction mixture at room temperature.

• The reaction mixture is then heated to 80°C and maintained at this temperature with vigorous stirring for 6-8 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled to room temperature. The organic layer is separated, washed with water and brine, and then dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by vacuum distillation to afford 4-propyl-anisole.

To compare the performance of tetrabutylammonium thiocyanate, the protocol would be identical, with the substitution of TBAB for an equimolar amount of tetrabutylammonium thiocyanate. The yield, reaction time, and purity of the final product would then be determined and compared.

Signaling Pathways and Reaction Mechanisms

The fundamental principle of phase-transfer catalysis is the transport of a reactive anion from an aqueous or solid phase into an organic phase where the substrate resides. This is achieved through the formation of a lipophilic ion pair between the quaternary ammonium cation and the anion.

General Mechanism of Phase-Transfer Catalysis

The following diagram illustrates the general mechanism of a nucleophilic substitution reaction under phase-transfer catalysis conditions.

Caption: General mechanism of phase-transfer catalysis for a nucleophilic substitution reaction.

In this mechanism, Q⁺ represents the quaternary ammonium cation (e.g., tetrabutylammonium), and X⁻ is the nucleophile (e.g., SCN⁻). The catalyst transports the nucleophile into the organic phase, where it reacts with the organic substrate R-Y to form the product R-X. The catalyst is then regenerated and returns to the aqueous phase to repeat the cycle.

Experimental Workflow for Catalyst Comparison

A logical workflow for comparing the performance of different phase-transfer catalysts is essential for obtaining reliable data.

Caption: A systematic workflow for the comparative evaluation of phase-transfer catalysts.

Conclusion

Tetrabutylammonium thiocyanate is a valuable phase-transfer catalyst with specific applications, particularly in reactions involving the thiocyanate anion. However, its widespread adoption in industrial processes is likely hindered by its higher cost compared to more common quaternary ammonium salts like TBAB. A comprehensive cost-benefit analysis reveals that while TBAB offers a strong balance of performance and cost-effectiveness for general applications like the Williamson ether synthesis, the use of tetrabutylammonium thiocyanate could be justified in niche applications where it offers significant advantages in yield, selectivity, or process simplification.

For researchers, scientists, and drug development professionals, the selection of a phase-transfer catalyst should be based on a thorough experimental evaluation that considers both the immediate performance metrics and the overall process economics. While this guide provides a framework for such an analysis, the optimal choice will always be context-dependent and will require empirical validation.

References

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]

Purity Analysis of Commercially Available Tetrabutylammonium Thiocyanate: A Comparative Guide

For researchers, scientists, and professionals in drug development, the purity of reagents is paramount to ensure the reliability and reproducibility of experimental results. Tetrabutylammonium (B224687) thiocyanate (B1210189) (TBASCN) is a versatile phase-transfer catalyst and electrolyte with applications spanning organic synthesis to electrochemistry. This guide provides a comparative analysis of common methods for assessing the purity of commercially available tetrabutylammonium thiocyanate, complete with detailed experimental protocols and illustrative data.

Comparison of Analytical Methods for Purity Assessment

The purity of tetrabutylammonium thiocyanate can be determined by assaying both the tetrabutylammonium (TBA⁺) cation and the thiocyanate (SCN⁻) anion. Various analytical techniques, each with its own advantages and limitations, can be employed for this purpose. The choice of method often depends on the available instrumentation, the desired level of accuracy, and the specific impurities being targeted.

Table 1: Illustrative Purity Data of Commercial Tetrabutylammonium Thiocyanate

Supplier	Lot Number	Stated Purity (%)	Analytical Method	TBA⁺ Assay (%)	SCN⁻ Assay (%)	Tributylamine (ppm)	Chloride (ppm)	Water Content (%)
Supplier A	A123	≥98.0	Titration	98.5	98.2	500	150	0.2
Supplier B	B456	≥99.0	HPLC	99.2	99.1	200	50	0.1
Supplier C	C789	≥98.5	Ion Chromatography	98.8	98.6	350	100	0.3

Note: The data presented in this table is for illustrative purposes only and does not represent actual analytical results from specific commercial suppliers.

Key Quality Attributes and Potential Impurities

The primary impurities in commercially available tetrabutylammonium thiocyanate often stem from the manufacturing process. These can include:

• Tributylamine: The precursor tertiary amine used in the synthesis of the tetrabutylammonium cation. Its presence indicates an incomplete quaternization reaction.

• Other Halides: Chloride and bromide ions can be present as residual impurities from the starting materials.

• Water: As an ionic salt, tetrabutylammonium thiocyanate can be hygroscopic.

• Other Sulfur Species: Depending on the synthesis route of the thiocyanate salt, other sulfur-containing impurities might be present.

Experimental Protocols for Purity Analysis

Below are detailed protocols for three common analytical methods for determining the purity of tetrabutylammonium thiocyanate.

Titrimetric Methods

Titration offers a cost-effective and robust method for the individual determination of the tetrabutylammonium cation and the thiocyanate anion.

a) Non-Aqueous Titration for Tetrabutylammonium (TBA⁺) Assay

This method is suitable for the quantification of the quaternary ammonium (B1175870) cation.

• Principle: The basic nature of the quaternary ammonium hydroxide (B78521), formed in situ, is titrated with a strong acid in a non-aqueous solvent.

• Reagents:

  • Perchloric acid in glacial acetic acid (0.1 N), standardized.

  • Glacial acetic acid.

  • Crystal violet indicator or potentiometric endpoint detection.

• Procedure:

  • Accurately weigh approximately 300 mg of the tetrabutylammonium thiocyanate sample into a clean, dry 250 mL beaker.

  • Dissolve the sample in 50 mL of glacial acetic acid.

  • Add 2-3 drops of crystal violet indicator.

  • Titrate with standardized 0.1 N perchloric acid in glacial acetic acid to a blue-green endpoint.

  • Alternatively, use a pH meter with a suitable electrode for potentiometric endpoint detection.

• Calculation:

b) Argentometric Titration (Volhard's Method) for Thiocyanate (SCN⁻) Assay

This is a classic precipitation titration method for the determination of thiocyanate. [1][2]

• Principle: An excess of a standard silver nitrate (B79036) solution is added to the thiocyanate sample, precipitating silver thiocyanate. The excess silver ions are then back-titrated with a standard potassium thiocyanate solution using a ferric iron indicator. [2]* Reagents:

  • Silver nitrate solution (0.1 N), standardized.

  • Potassium thiocyanate solution (0.1 N), standardized.

  • Ferric ammonium sulfate (B86663) indicator solution.

  • Nitric acid (concentrated).

• Procedure:

  • Accurately weigh approximately 300 mg of the tetrabutylammonium thiocyanate sample into a 250 mL Erlenmeyer flask.

  • Dissolve the sample in 50 mL of deionized water.

  • Add 5 mL of concentrated nitric acid.

  • Add a known excess of 0.1 N silver nitrate solution (e.g., 25.00 mL).

  • Add 2-3 mL of ferric ammonium sulfate indicator solution.

  • Titrate the excess silver nitrate with standardized 0.1 N potassium thiocyanate solution until the first appearance of a permanent faint reddish-brown color. [3]* Calculation:

  Where:

  • V_AgNO3 = Volume of silver nitrate solution added (mL)

  • N_AgNO3 = Normality of silver nitrate solution

  • V_KSCN = Volume of potassium thiocyanate titrant (mL)

  • N_KSCN = Normality of potassium thiocyanate titrant

  • MW_SCN⁻ = Molecular weight of thiocyanate (58.08 g/mol )

  • W = Weight of the sample (g)

Ion Chromatography (IC)

Ion chromatography is a powerful technique for the simultaneous or individual determination of both the cation and anion, as well as ionic impurities.

• Principle: The sample is introduced into a chromatographic system where the ions are separated on an ion-exchange column based on their affinity for the stationary phase. Detection is typically achieved by conductivity.

• Instrumentation: Ion chromatograph with a conductivity detector, cation and anion exchange columns, and a suppressor (for anion analysis).

• Typical Conditions for Anion (SCN⁻) Analysis:

  • Column: Anion exchange column (e.g., Dionex IonPac AS18 or similar).

  • Eluent: Potassium hydroxide (KOH) gradient.

  • Flow Rate: 1.0 mL/min.

  • Detection: Suppressed conductivity.

• Typical Conditions for Cation (TBA⁺) Analysis:

  • Column: Cation exchange column (e.g., Dionex IonPac CS17 or similar).

  • Eluent: Methanesulfonic acid (MSA) gradient.

  • Flow Rate: 1.0 mL/min.

  • Detection: Suppressed conductivity.

• Procedure:

  • Prepare a stock solution of the tetrabutylammonium thiocyanate sample in deionized water.

  • Prepare a series of calibration standards of known concentrations for both tetrabutylammonium and thiocyanate.

  • Inject the standards and the sample solution into the ion chromatograph.

  • Identify and quantify the peaks based on the retention times and peak areas of the standards.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly with an ion-pairing reagent, can be used for the simultaneous determination of the tetrabutylammonium cation and the thiocyanate anion.

• Principle: An ion-pairing reagent is added to the mobile phase to form neutral ion pairs with the analyte ions, which can then be retained and separated on a reversed-phase column. Detection is commonly performed using a UV detector.

• Instrumentation: HPLC system with a UV detector and a C18 reversed-phase column.

• Typical Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: A mixture of acetonitrile (B52724) and a buffer (e.g., phosphate (B84403) buffer) containing an ion-pairing reagent (e.g., sodium dodecyl sulfate for cation analysis or a quaternary ammonium salt for anion analysis). The specific conditions may require optimization. For instance, a mobile phase containing 2 mmol/L tetrabutylammonium-phosphate (pH 6.5) in 40% acetonitrile has been used for thiocyanate analysis. [4] * Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Around 210 nm for both ions.

• Procedure:

  • Prepare a stock solution of the tetrabutylammonium thiocyanate sample in the mobile phase.

  • Prepare a series of calibration standards.

  • Inject the standards and the sample solution into the HPLC system.

  • Identify and quantify the peaks based on retention times and peak areas.

Workflow and Pathway Diagrams

To visualize the analytical processes, the following diagrams illustrate the logical flow of the purity analysis.

Caption: Workflow for the purity analysis of tetrabutylammonium thiocyanate.

Caption: Decision tree for selecting an analytical method for TBASCN purity.

References

• 1. Argentometric titration | PPTX [slideshare.net]
• 2. byjus.com [byjus.com]
• 3. brainkart.com [brainkart.com]
• 4. epublications.vu.lt [epublications.vu.lt]

Safety & Regulatory Compliance

Proper Disposal of Tetrabutylammonium Thiocyanate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of chemical waste is a critical responsibility for all laboratory personnel. This guide provides detailed, step-by-step procedures for the proper disposal of tetrabutylammonium (B224687) thiocyanate (B1210189), designed for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for protecting personnel and the environment.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle tetrabutylammonium thiocyanate with appropriate safety measures. This compound is harmful if swallowed, in contact with skin, or inhaled. Contact with acids liberates highly toxic gas.[1][2]

Personal Protective Equipment (PPE):

• Gloves: Wear impervious chemical-resistant gloves.

• Eye Protection: Use safety glasses with side-shields or chemical goggles.

• Respiratory Protection: A respirator is required when dust is generated.

• Lab Coat: A lab coat or other protective clothing should be worn.

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood. Avoid the formation of dust and aerosols.[2][3]

II. Step-by-Step Disposal Procedure

The primary method for the disposal of tetrabutylammonium thiocyanate is through a licensed and approved waste disposal company.[1][2][3]

• Segregation and Storage:

  • Do not mix tetrabutylammonium thiocyanate waste with other chemical waste streams.[3]

  • Keep the waste in its original, clearly labeled container.[3] If the original container is not usable, transfer the waste to a compatible, properly labeled, and sealed container.

  • Store the waste container in a cool, dry, and well-ventilated area away from incompatible materials, such as strong acids.[2][3]

• Engaging a Licensed Waste Disposal Service:

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for pickup by a licensed chemical waste disposal company.

  • Provide the waste disposal company with the Safety Data Sheet (SDS) for tetrabutylammonium thiocyanate.

• Alternative Disposal Method (to be performed only by licensed professionals):

  • A recognized disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3][4] This procedure should only be carried out by trained personnel in a licensed facility.

• Disposal of Contaminated Materials:

  • Any materials, such as gloves, filter paper, or paper towels, that are contaminated with tetrabutylammonium thiocyanate must be treated as hazardous waste.

  • Place these materials in a sealed and properly labeled container for disposal by a licensed waste management company.

  • Handle uncleaned containers as you would the product itself.[3]

III. Accidental Release Measures

In the event of a spill:

• Evacuate the immediate area.

• Ensure adequate ventilation.

• Wear the appropriate PPE as described in Section I.

• Prevent the spilled material from entering drains or waterways.[2]

• Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled container for disposal.

• Clean the affected area thoroughly.

IV. Quantitative Data Summary

The following table summarizes key toxicological data for tetrabutylammonium thiocyanate. This information underscores the importance of proper handling and disposal.

Toxicity Data	Value	Species
Oral LD50	500.1 mg/kg	-
Dermal LD50	1,100 mg/kg	-
Inhalation LC50 (4 hours)	1.5 mg/l (Acute toxicity estimate)[3]	-

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tetrabutylammonium thiocyanate.

Caption: Disposal workflow for tetrabutylammonium thiocyanate.

References

• 1. fishersci.com [fishersci.com]
• 2. utsi.edu [utsi.edu]
• 3. Tetrabutylammonium thiocyanate - Safety Data Sheet [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]

Safeguarding Your Research: A Guide to Handling Tetrabutylammonium Thiocyanate

Essential safety protocols and logistical plans for the use of Tetrabutylammonium Thiocyanate (B1210189) in laboratory settings.

Researchers and professionals in drug development must adhere to stringent safety measures when handling chemical compounds. This guide provides immediate, essential information for the safe handling, storage, and disposal of Tetrabutylammonium Thiocyanate, ensuring the well-being of laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective Equipment (PPE)

Tetrabutylammonium Thiocyanate is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It can cause skin and serious eye irritation.[1][3] Therefore, strict adherence to personal protective equipment (PPE) guidelines is mandatory.

Recommended Personal Protective Equipment [3][4][5][6]

Protection Type	Specification	Purpose and Best Practices
Eye and Face Protection	Chemical safety goggles or a face shield.	To protect against splashes and dust particles that can cause serious eye damage.
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat or chemical-resistant apron worn over full-length clothing.	To prevent skin irritation and contact. Inspect gloves for any signs of degradation or puncture before and during use.
Respiratory Protection	Use in a well-ventilated area or a certified chemical fume hood. If ventilation is inadequate, a NIOSH-approved dust mask (type N95 or equivalent) is necessary.	To prevent inhalation of dust or aerosols, which can be harmful.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Tetrabutylammonium Thiocyanate is crucial to minimize risk.

1. Preparation:

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a current certification.[5]

• Gather Materials: Assemble all necessary equipment, including the chemical, solvents, reaction vessels, and waste containers, inside the fume hood.[5]

• Emergency Preparedness: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.[3][5] Have an appropriate spill kit readily available.[5]

• Don PPE: Put on all required personal protective equipment as specified in the table above.[5]

2. Handling:

• Dispensing: Carefully dispense the required amount of Tetrabutylammonium Thiocyanate within the fume hood. Avoid generating dust or aerosols.[1][3][5]

• Reactions: Perform all reactions in a closed system or under continuous extraction within the fume hood.[5]

• Good Hygiene: Wash hands thoroughly after handling.[1][3] Do not eat, drink, or smoke in the work area.[7]

3. Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[1][3]

• Store in a cool place.[1][3]

• Store away from incompatible materials such as strong acids.[1][2]

Emergency Procedures: First Aid and Spill Management

First Aid Measures [1][3][4]

Exposure Route	First Aid Protocol
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.
Skin Contact	Wash off with soap and plenty of water. Take off contaminated clothing. Consult a physician.
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Consult a physician.
Ingestion	Rinse mouth with water. Never give anything by mouth to an unconscious person. Consult a physician.

Spill Management In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust formation, and place it in a suitable, closed container for disposal.[1][7][8] Do not let the product enter drains.

Disposal Plan

Proper disposal of Tetrabutylammonium Thiocyanate and associated waste is critical to prevent environmental contamination.[5]

• Chemical Waste: Unused or waste Tetrabutylammonium Thiocyanate should be disposed of by a licensed disposal company.[1] It may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1][3]

• Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves and paper towels, must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.[1][5]

• Regulations: All waste material must be disposed of in accordance with local, state, and federal regulations.[1][3]

Below is a logical workflow for the safe handling and disposal of Tetrabutylammonium Thiocyanate.

Caption: Safe Handling and Disposal Workflow.

References

• 1. Tetrabutylammonium thiocyanate - Safety Data Sheet [chemicalbook.com]
• 2. uww.edu [uww.edu]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]